Antitubercular agent-19

Core Science & Biosynthesis

The Discovery and Isolation of Delamanid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) poses a significant threat to global public health. This has necessitated the discovery and development of novel antitubercular agents with unique mechanisms of action. Delamanid (B1670213) (formerly OPC-67683), a derivative of the nitro-dihydro-imidazooxazole class of compounds, is a potent, orally bioavailable drug that has emerged as a critical component in the treatment of MDR-tuberculosis. This technical guide provides an in-depth overview of the discovery, isolation, mechanism of action, and preclinical evaluation of Delamanid, serving as a comprehensive resource for researchers in the field of tuberculosis drug development.

Discovery and Isolation

Delamanid was discovered and developed by Otsuka Pharmaceutical Co., Ltd. as part of their extensive research program focused on identifying new treatments for tuberculosis, a commitment that began in the early 1970s.[1][2][3] The discovery of Delamanid was the result of a concerted effort to optimize compounds from the nitroimidazole class, which had shown promise but were often associated with mutagenicity.[4]

The journey to Delamanid's discovery began with the screening of a library of nitroimidazole compounds to identify candidates with potent antimycobacterial activity and a favorable safety profile.[4] This process led to the identification of the bicyclic nitroimidazole scaffold as a promising starting point.[5] Through a series of chemical modifications and structure-activity relationship (SAR) studies, researchers at Otsuka synthesized and evaluated numerous analogues.[6] This extensive research effort, spanning several decades, culminated in the identification of Delamanid (OPC-67683) as a lead candidate with high potency against both drug-susceptible and drug-resistant strains of Mtb, and an acceptable safety profile.[3][5][7]

The synthesis of Delamanid involves a multi-step chemical process. While the precise, proprietary details of the large-scale manufacturing process are not fully public, the general synthetic route has been described in scientific literature. One reported synthesis involves the condensation of 2-chloro-4-nitroimidazole (B123238) with a chiral epoxide intermediate, followed by further chemical modifications to yield the final Delamanid molecule.[8]

Key Milestones in the Development of Delamanid:

Year	Milestone	Reference
1971	Otsuka Pharmaceutical initiates its tuberculosis research program.	[1][2][9]
Early 1990s	Otsuka's TB drug discovery program intensifies.	[5]
2002	Breakthrough in research with the discovery of the delamanid compound.	[10]
2014	Delamanid receives its first regulatory approval from the European Medicines Agency (EMA) for the treatment of adult pulmonary MDR-TB.	[3][5][7]
2015	Delamanid is included in the World Health Organization's List of Essential Medicines.	[3]

Data Presentation

In Vitro Efficacy

The in vitro potency of Delamanid has been extensively evaluated against a wide range of M. tuberculosis strains, including drug-susceptible, MDR, and XDR isolates. The primary metric for in vitro activity is the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the drug that inhibits the visible growth of the bacteria.

Table 1: Minimum Inhibitory Concentration (MIC) of Delamanid against Mycobacterium tuberculosis

M. tuberculosis Strain Type	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference(s)
Drug-Susceptible	0.001 - 0.05	0.004	0.012	[11]
Multidrug-Resistant (MDR)	0.001 - 0.05	0.004	0.012	[11]
Isoniazid-monoresistant	0.063 (alone)	N/A	N/A	[3]
Rifampicin-monoresistant	0.063 (alone)	N/A	N/A	[3]
Extensively Drug-Resistant (XDR)	0.125 (alone)	N/A	N/A	[3]

N/A: Not available in the cited literature.

In Vivo Efficacy

Preclinical in vivo studies in animal models are crucial for evaluating the therapeutic potential of a new drug candidate. Delamanid has demonstrated significant bactericidal activity in various murine models of tuberculosis.

Table 2: In Vivo Efficacy of Delamanid in Mouse Models of Tuberculosis

Animal Model	Dosing Regimen	Reduction in Bacterial Load (log₁₀ CFU)	Organ	Reference(s)
Chronic infection model	2.5 mg/kg (in combination with Rifampin and Pyrazinamide)	Significant reduction	Lungs	[3]
Chronic infection model	0.625 mg/kg	95% reduction in CFU	Lungs	[11]

CFU: Colony Forming Units

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

The agar (B569324) proportion method is a standard technique for determining the MIC of antitubercular drugs.

Protocol:

• Media Preparation: Prepare Middlebrook 7H10 or 7H11 agar supplemented with oleic acid-albumin-dextrose-catalase (OADC).

• Drug Incorporation: Aseptically add serial twofold dilutions of Delamanid (dissolved in an appropriate solvent like DMSO) to the molten agar at 45-50°C to achieve the desired final concentrations. Pour the agar into petri dishes and allow to solidify. Prepare a drug-free control plate.

• Inoculum Preparation: Culture M. tuberculosis in Middlebrook 7H9 broth to mid-log phase. Adjust the turbidity of the bacterial suspension to a McFarland standard of 1.0. Prepare 10-fold serial dilutions of the inoculum.

• Inoculation: Inoculate each drug-containing and drug-free control plate with 100 µL of two different dilutions (e.g., 10⁻² and 10⁻⁴) of the bacterial suspension.

• Incubation: Incubate the plates at 37°C in a 5-10% CO₂ atmosphere for 3-4 weeks.

• Reading and Interpretation: Count the number of colony-forming units (CFUs) on both the drug-containing and drug-free plates. The MIC is defined as the lowest concentration of Delamanid that inhibits 99% or more of the bacterial population compared to the drug-free control.

The BACTEC™ MGIT™ 960 system is an automated method for rapid mycobacterial culture and drug susceptibility testing.

Protocol:

• Reagent Preparation: Reconstitute lyophilized Delamanid to the desired stock concentration. Prepare BACTEC™ MGIT™ tubes containing 7H9 broth base.

• Inoculum Preparation: Prepare a bacterial suspension from a pure culture of M. tuberculosis and adjust the turbidity to a 0.5 McFarland standard.

• Inoculation: Add 0.8 mL of MGIT™ Growth Supplement and 0.1 mL of the Delamanid stock solution to a labeled MGIT™ tube. Add 0.5 mL of the diluted bacterial suspension. Prepare a drug-free growth control tube for each isolate.

• Incubation and Analysis: Place the inoculated tubes into the BACTEC™ MGIT™ 960 instrument. The instrument continuously monitors the tubes for an increase in fluorescence, which indicates bacterial growth. The instrument's software compares the growth in the drug-containing tube to the growth control to determine susceptibility or resistance.

In Vivo Efficacy in a Murine Model of Chronic Tuberculosis

This protocol outlines a typical in vivo efficacy study in a mouse model.

Protocol:

• Animal Model: Use a susceptible mouse strain, such as BALB/c or C57BL/6.

• Infection: Infect mice via a low-dose aerosol route with a virulent strain of M. tuberculosis (e.g., H37Rv) to establish a chronic lung infection.

• Establishment of Chronic Infection: Allow the infection to establish for 4-6 weeks. At this point, the bacterial load in the lungs typically reaches a stable plateau.

• Treatment Groups: Randomly assign infected mice to different treatment groups:

  • Vehicle control

  • Delamanid at various doses

  • Positive control (e.g., isoniazid, rifampin)

  • Combination therapy groups

• Drug Administration: Administer drugs orally via gavage, typically once daily for 5-7 days a week, for a duration of 4-8 weeks.

• Efficacy Assessment: At the end of the treatment period, euthanize the mice and aseptically remove the lungs and spleen.

• Bacteriological Analysis (CFU Enumeration):

  • Homogenize the organs in sterile phosphate-buffered saline (PBS) containing 0.05% Tween 80.

  • Prepare serial dilutions of the tissue homogenates.

  • Plate the dilutions onto Middlebrook 7H11 agar plates.

  • Incubate the plates at 37°C for 3-4 weeks.

  • Count the CFUs to determine the bacterial load in each organ.

• Data Analysis: Express the data as log₁₀ CFU per organ. Compare the bacterial loads between the treatment groups and the vehicle control group to determine the efficacy of Delamanid.

Mandatory Visualizations

Mechanism of Action of Delamanid

Delamanid is a prodrug that requires activation within the mycobacterial cell.[12] Its mechanism of action involves the inhibition of mycolic acid synthesis, a crucial component of the mycobacterial cell wall.[12]

References

• 1. History of Otsuka's Tuberculosis Research | Otsuka Pharmaceutical Co., Ltd. [otsuka.co.jp]
• 2. Otsuka Novel Products GmbH (ONPG) » Otsuka’s Global TB Programme [otsuka-onpg.com]
• 3. For Life: Stories (08 Antituberculosis drug) | As a 100-year company | History | About Our Group | Otsuka Holdings Co., Ltd. [otsuka.com]
• 4. Delamanid or pretomanid? A Solomonic judgement! - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Recent Progress in the Discovery and Development of 2-Nitroimidazooxazines and 6-Nitroimidazooxazoles to Treat Tuberculosis and Neglected Tropical Diseases | MDPI [mdpi.com]
• 7. Delamanid: From discovery to its use for pulmonary multidrug-resistant tuberculosis (MDR-TB) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Contributing to Global Health by Fighting Against TB / The Government of Japan - JapanGov - [japan.go.jp]
• 10. Otsuka - MDR-Tuberculosis R&D - AMR Industry Alliance [amrindustryalliance.org]
• 11. Executive summary - The Use of Delamanid in the Treatment of Multidrug-Resistant Tuberculosis - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. What is the mechanism of Delamanid? [synapse.patsnap.com]

An In-depth Technical Guide to the Synthesis and Characterization of Pretomanid, a Novel Antitubercular Agent

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of Pretomanid (B1679085) (formerly PA-824), a key antitubercular agent. Pretomanid is a nitroimidazooxazine antimycobacterial drug used in combination regimens for the treatment of multi-drug-resistant tuberculosis (MDR-TB) and extensively drug-resistant tuberculosis (XDR-TB).[1][2][3][4] This document details the synthetic pathways, analytical characterization methods, and the mechanism of action of Pretomanid, serving as a valuable resource for professionals in the field of drug discovery and development.

Synthesis of Pretomanid

The synthesis of Pretomanid has been approached through various routes, with a focus on improving efficiency, safety, and scalability.[5][6] A common strategy avoids the use of the potentially explosive 2,4-dinitro-1H-imidazole.[6] An improved and practical protocol involves the preparation of a key intermediate, (S)-1-(tert-butyldimethylsilyloxy)-3-(2-chloro-4-nitro-1H-imidazol-1-yl) propan-2-ol, from 2-chloro-4-nitroimidazole (B123238) and (S)-epichlorohydrin.[5] This is followed by O-alkylation and intramolecular cyclization to yield Pretomanid.[5]

A representative synthetic workflow is illustrated below.

A generalized synthetic workflow for Pretomanid.

The following is a representative protocol for the synthesis of Pretomanid, based on reported methodologies.[5][6]

• Step 1: Synthesis of the Key Intermediate. 2-chloro-4-nitroimidazole is reacted with (S)-epichlorohydrin. This is followed by hydrolysis and protection of the primary alcohol with a silyl (B83357) group (e.g., tert-butyldimethylsilyl) to yield the key intermediate.[5]

• Step 2: O-Alkylation. The alcohol of the key intermediate is subjected to O-alkylation using a suitable benzyl (B1604629) bromide, such as 4-(trifluoromethoxy)benzyl bromide, in the presence of a base.

• Step 3: Deprotection and Cyclization. The silyl protecting group is removed, and the resulting intermediate undergoes intramolecular cyclization, often in a one-pot fashion, to form the final Pretomanid product.[5][6] The product can then be purified by recrystallization.[6]

Characterization of Pretomanid

The characterization of Pretomanid is crucial for ensuring its purity, identity, and stability. A variety of analytical techniques are employed for this purpose.

Pretomanid is described as a white to off-white or yellow powder.[7] It is sparingly soluble in aqueous media and is sensitive to light.[7] The molecule possesses a single stereogenic center, with the S-enantiomer being the active form.[7]

Property	Value/Description	Reference
Molecular Formula	C14H12F3N3O5	[8]
Molecular Weight	359.26 g/mol	[8]
Appearance	White to off-white solid	[7][8]
Stereochemistry	S-enantiomer is active	[7]
Solubility	Poor aqueous solubility	[9][10]
Protein Binding	High	[9][10]

High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the primary methods for the quantification and purity assessment of Pretomanid.[11][12][13][14]

2.2.1. High-Performance Liquid Chromatography (HPLC)

A stability-indicating RP-HPLC method has been developed for the estimation of Pretomanid.[13][14]

Parameter	Value/Condition	Reference
Column	Xtimate C18 (250mm x 4.6mm; 5µm)	[13][14]
Mobile Phase	Methanol: Acetonitrile: Ammonium phosphate (B84403) buffer (55:40:05 v/v/v)	[13][14]
Flow Rate	1.0 mL/min	[13][14]
Detection Wavelength	262 nm	[13][14]
Linearity Range	10 to 40 µg/mL	[13][14]
Correlation Coefficient (r²)	0.99	[13][14]
Limit of Detection (LOD)	0.30 µg/mL	[13][14]
Limit of Quantification (LOQ)	5.0 µg/mL	[13][14]
Recovery	98.67% to 99.96%	[13][14]

2.2.2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

A validated LC-MS/MS method for the quantification of Pretomanid in human plasma has been established.[11][12]

Parameter	Value/Condition	Reference
Sample Preparation	Liquid-liquid extraction	[11][12]
Column	Agilent Poroshell C18	[11][12]
Ionization Mode	Electrospray Ionization (ESI)	[11][12]
Detection Mode	Multiple Reaction Monitoring (MRM)	[11][12]
Calibration Range	10 – 10,000 ng/mL	[11][12]
Inter- and Intra-day Precision (%CV)	< 9%	[11][12]
Accuracy	95.2% to 110%	[11][12]
Recovery	72.4%	[11][12]

Mechanism of Action

Pretomanid is a prodrug that requires activation within the mycobacterial cell.[2][15] Its mechanism of action is twofold, targeting both replicating and non-replicating (dormant) Mycobacterium tuberculosis.[15][16]

The activation of Pretomanid is dependent on a deazaflavin-dependent nitroreductase (Ddn) enzyme, which utilizes the reduced form of cofactor F420.[1][15]

Activation pathway of Pretomanid in Mycobacterium.

Once activated, Pretomanid exerts its bactericidal effects through two primary mechanisms.

• Inhibition of Mycolic Acid Synthesis: Under aerobic conditions, the activated metabolite of Pretomanid inhibits the synthesis of mycolic acids, which are essential components of the mycobacterial cell wall.[2][3][15] This disruption of the cell wall leads to bacterial death.[15]

• Respiratory Poisoning: In anaerobic or hypoxic conditions, where the bacteria are non-replicating, the activation of Pretomanid leads to the release of nitric oxide (NO).[1][2][3] Nitric oxide acts as a respiratory poison, leading to cell death.[2][15]

Dual mechanism of action of Pretomanid.

Conclusion

Pretomanid is a significant advancement in the fight against drug-resistant tuberculosis. Its novel dual mechanism of action, targeting both replicating and dormant mycobacteria, makes it a valuable component of combination therapies.[15] The synthetic routes have been optimized for safety and efficiency, and robust analytical methods are in place to ensure its quality and facilitate clinical studies. This guide provides a foundational understanding for researchers and professionals involved in the development and analysis of this important antitubercular agent.

References

• 1. Pretomanid - Wikipedia [en.wikipedia.org]
• 2. go.drugbank.com [go.drugbank.com]
• 3. What is the mechanism of Pretomanid? [synapse.patsnap.com]
• 4. jchr.org [jchr.org]
• 5. researchgate.net [researchgate.net]
• 6. The Synthesis method and Pharmacokinetics of Pretomanid (PA 824)_Chemicalbook [chemicalbook.com]
• 7. extranet.who.int [extranet.who.int]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Synthesis and evaluation of Pretomanid (PA-824) oxazolidinone hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. rjptonline.org [rjptonline.org]
• 14. rjptonline.org [rjptonline.org]
• 15. droracle.ai [droracle.ai]
• 16. mdpi.com [mdpi.com]

A Technical Guide to the Mechanism of Action of Bedaquiline against Mycobacterium tuberculosis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bedaquiline (B32110), a diarylquinoline antibiotic, represents a significant advancement in the treatment of multidrug-resistant tuberculosis (MDR-TB). Its novel mechanism of action targets the essential energy metabolism of Mycobacterium tuberculosis (Mtb), distinguishing it from traditional anti-tubercular agents. This technical guide provides an in-depth examination of Bedaquiline's molecular mechanism, focusing on its interaction with the F1Fo-ATP synthase, the resulting physiological consequences for the bacterium, and the methodologies used to elucidate these processes. This document is intended to serve as a comprehensive resource for researchers and professionals involved in tuberculosis drug discovery and development.

Introduction

Tuberculosis, caused by Mycobacterium tuberculosis, remains a leading cause of death from an infectious disease worldwide. The emergence of multidrug-resistant strains necessitates the development of new drugs with novel mechanisms of action. Bedaquiline (formerly TMC207) was the first new anti-TB drug to be approved in over 40 years and has become a cornerstone of treatment for MDR-TB.[1][2] It exhibits potent bactericidal and sterilizing activity against both replicating and dormant Mtb.[3] This guide details the core mechanism by which Bedaquiline exerts its potent antimycobacterial effects.

The Molecular Target: F1Fo-ATP Synthase

The primary target of Bedaquiline is the F1Fo-ATP synthase, a crucial enzyme in the mycobacterial energy metabolism.[1][4] This enzyme utilizes the proton motive force (PMF) generated by the electron transport chain to synthesize adenosine (B11128) triphosphate (ATP), the cell's main energy currency.[3][5] The mycobacterial ATP synthase is essential for Mtb survival under various conditions, including the low-energy, hypoxic environments encountered within the host, making it an ideal drug target.[2][3]

The ATP synthase complex is composed of two main domains: the cytoplasmic F1 domain (subunits α3, β3, γ, δ, ε) and the membrane-embedded Fo domain (subunits a, b, b', c-ring).[2][3] Bedaquiline specifically targets the Fo domain, which is responsible for proton translocation.

Mechanism of Inhibition

Bedaquiline's inhibitory action is multifaceted and involves direct binding to the Fo domain of the ATP synthase. This interaction disrupts the enzyme's normal function in several ways.

Binding to the c-Ring and a-c Subunit Interface

Structural studies, including X-ray crystallography and cryo-electron microscopy, have revealed that Bedaquiline binds to the oligomeric c-ring of the Fo domain.[4][6][7] Specifically, it creates tight binding pockets at the interface between subunit 'a' and the c-ring.[2][4] By binding to this crucial interface, Bedaquiline effectively "jams" the rotation of the c-ring, which is the essential mechanical process driven by proton flow that powers ATP synthesis in the F1 domain.[3][8][9][10] This stalling of the rotor prevents the conversion of ADP and inorganic phosphate (B84403) into ATP.[6]

Disruption of the Proton Motive Force (PMF)

Inhibition of the ATP synthase by Bedaquiline has profound effects on the mycobacterial PMF. The PMF is composed of two components: the transmembrane electrical potential (Δψ) and the transmembrane pH gradient (ΔpH). Bedaquiline's action leads to a collapse of the ΔpH gradient in a dose-dependent manner, while not affecting the membrane potential.[5] This suggests that Bedaquiline binding to the ATP synthase induces an electroneutral uncoupling of respiration, possibly by causing a futile cycling of protons across the membrane at the a-c subunit interface.[5] This uncoupling is lethal to mycobacteria, which maintain a delicate PMF homeostasis.[5]

Downstream Metabolic Consequences

The direct inhibition of ATP synthase and disruption of the PMF trigger a cascade of downstream effects:

• ATP Depletion: The most immediate consequence is a rapid decline in intracellular ATP levels, starving the bacterium of the energy required for essential cellular processes.[3][8]

• Redirection of Electron Flux: To cope with the increased "backpressure" from the high PMF that results from a stalled ATP synthase, Mtb redirects electron flow through the alternative cytochrome bd oxidase.[11][12] This explains the paradoxical increase in oxygen consumption observed upon initial exposure to Bedaquiline.[11][12]

• Increased NADH/NAD+ Ratio: The slowdown of the electron transport chain due to PMF backpressure leads to an increased NADH/NAD+ ratio, indicating a state of reductive stress.[5]

The proposed signaling pathway for Bedaquiline's action is depicted below.

Caption: Signaling pathway of Bedaquiline's action on M. tuberculosis.

Quantitative Data Summary

The efficacy of Bedaquiline has been quantified through various in vitro assays. The tables below summarize key findings.

Table 1: Minimum Inhibitory Concentration (MIC) of Bedaquiline against M. tuberculosis H37Rv

Assay Method	Medium	MIC Range (μg/mL)	Reference Strain
Broth Microdilution (BMD)	Middlebrook 7H9	0.015 - 0.06	H37Rv
Agar Dilution	Middlebrook 7H10	0.015 - 0.12	H37Rv
Agar Dilution	Middlebrook 7H11	0.015 - 0.12	H37Rv
MGIT 960 System	MGIT Broth	0.65 - 1.0 (ECOFF)	H37Rv
Data sourced from[13][14][15][16]

Table 2: In Vitro Inhibition of ATP Synthase

System	Assay Type	IC50 Value
M. smegmatis Inverted Membrane Vesicles	ATP-driven Acidification	~34 nM
Yeast F1Fo Reconstituted in Bicelles	ATP Hydrolysis	~25 nM
Data sourced from[17][18]

Experimental Protocols

The mechanism of Bedaquiline was elucidated through several key experimental methodologies.

Determination of Minimum Inhibitory Concentration (MIC)

The Resazurin (B115843) Microtiter Assay (REMA) is a common method for determining the MIC of Bedaquiline against Mtb.[13][14]

Protocol: Resazurin Microtiter Assay (REMA)

• Bacterial Culture: M. tuberculosis strains are grown in Middlebrook 7H9 broth supplemented with OADC to the mid-logarithmic phase.

• Inoculum Preparation: The culture is diluted to a final optical density at 600 nm (OD600) of approximately 0.0005.

• Drug Dilution: Bedaquiline is serially diluted in a 96-well microtiter plate.

• Inoculation: The diluted bacterial suspension is added to each well containing the drug dilutions. Growth and sterile controls are included.

• Incubation: Plates are incubated at 37°C for 7-10 days.

• Resazurin Addition: A solution of resazurin is added to each well and the plate is incubated for another 24-48 hours.

• Result Interpretation: A color change from blue (resazurin) to pink (resorufin) indicates bacterial growth. The MIC is defined as the lowest drug concentration that prevents this color change.

ATP Synthase Inhibition Assay using Inverted Membrane Vesicles (IMVs)

This fluorescence-based assay directly measures the activity of the ATP synthase and the electron transport chain.[18][19]

Protocol: IMV Acidification Assay

• IMV Preparation: Inverted membrane vesicles are prepared from M. smegmatis cultures, often from a mutant strain where the ATP synthase's natural hydrolytic inhibition is removed.

• Assay Buffer: IMVs are suspended in a buffer containing a pH-sensitive fluorescent dye, such as 9-amino-6-chloro-2-methoxyacridine (B163386) (ACMA).

• Initiating Proton Pumping:

  • ETC-driven: An electron donor like succinate (B1194679) is added to initiate proton pumping into the vesicles by the electron transport chain.

  • ATP-driven: ATP is added to initiate proton pumping by the ATP synthase operating in reverse (as an ATPase).

• Fluorescence Measurement: As protons are pumped into the IMVs, the internal space acidifies, causing the accumulated ACMA dye to quench its fluorescence. This quenching is monitored over time using a fluorometer.

• Inhibitor Analysis: The assay is run in the presence of various concentrations of Bedaquiline. Bedaquiline will inhibit ATP-driven acidification but not succinate-driven acidification, distinguishing it from ETC inhibitors.

The workflow for differentiating inhibitors using the IMV assay is illustrated below.

Caption: Workflow for inhibitor characterization using IMV acidification assays.

Mechanisms of Resistance

Resistance to Bedaquiline is primarily associated with mutations in the atpE gene, which encodes the c-subunit of the ATP synthase.[3] These mutations, such as D28P or A63P, are thought to alter the drug's binding site on the c-ring, thereby preventing Bedaquiline from effectively inhibiting the enzyme's rotation.[3] Understanding these resistance mechanisms is critical for stewardship of the drug and for the development of next-generation inhibitors.

Conclusion

Bedaquiline's mechanism of action is a landmark in antitubercular drug discovery, offering a potent and specific method of targeting the energy metabolism of Mycobacterium tuberculosis. By binding to the a-c subunit interface of the F1Fo-ATP synthase, it inhibits both enzyme rotation and proton translocation, leading to ATP depletion, PMF collapse, and ultimately, bacterial death. The detailed understanding of this mechanism, facilitated by the experimental protocols outlined in this guide, provides a robust framework for the development of new ATP synthase inhibitors and for optimizing treatment regimens for multidrug-resistant tuberculosis.

References

• 1. Bedaquiline | Working Group for New TB Drugs [newtbdrugs.org]
• 2. biorxiv.org [biorxiv.org]
• 3. Bedaquiline – The first ATP synthase inhibitor against multi drug resistant tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structure of mycobacterial ATP synthase bound to the tuberculosis drug bedaquiline [ideas.repec.org]
• 5. academic.oup.com [academic.oup.com]
• 6. Structure of the mycobacterial ATP synthase Fo rotor ring in complex with the anti-TB drug bedaquiline - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rcsb.org [rcsb.org]
• 8. researchwithrutgers.com [researchwithrutgers.com]
• 9. [PDF] Re-Understanding the Mechanisms of Action of the Anti-Mycobacterial Drug Bedaquiline | Semantic Scholar [semanticscholar.org]
• 10. discovery.researcher.life [discovery.researcher.life]
• 11. Remission spectroscopy resolves the mechanism of action of bedaquiline within living mycobacteria. – Ingentium Magazine [magazine.ingentium.com]
• 12. biorxiv.org [biorxiv.org]
• 13. Frontiers | In vitro Study of Bedaquiline Resistance in Mycobacterium tuberculosis Multi-Drug Resistant Clinical Isolates [frontiersin.org]
• 14. In vitro Study of Bedaquiline Resistance in Mycobacterium tuberculosis Multi-Drug Resistant Clinical Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A Multilaboratory, Multicountry Study To Determine Bedaquiline MIC Quality Control Ranges for Phenotypic Drug Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 16. journals.asm.org [journals.asm.org]
• 17. Bedaquiline inhibits the yeast and human mitochondrial ATP synthases - PMC [pmc.ncbi.nlm.nih.gov]
• 18. biorxiv.org [biorxiv.org]
• 19. A simple assay for inhibitors of mycobacterial oxidative phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Identification of the Primary Biological Target of Antitubercular Agent-19

For: Researchers, Scientists, and Drug Development Professionals

Abstract

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) poses a significant threat to global health, necessitating the discovery of novel antitubercular agents with new mechanisms of action. This guide details a systematic, multi-faceted approach to the identification and validation of the primary biological target for a novel hypothetical compound, "Antitubercular agent-19" (ATA-19). By integrating chemogenomic, biochemical, and biophysical methods, we present a robust workflow for elucidating the mechanism of action of new chemical entities. This document provides detailed experimental protocols, presents hypothetical quantitative data in a structured format, and uses visualizations to clarify complex workflows and biological pathways, serving as a comprehensive resource for researchers in the field of tuberculosis drug discovery.

Introduction: The Challenge of a Novel Hit Compound

Phenotypic screening of compound libraries against whole-cell M. tuberculosis remains a fruitful strategy for identifying novel inhibitors. This approach led to the discovery of ATA-19, a novel small molecule demonstrating potent bactericidal activity. Phenotypic screens, however, yield "black-box" hits; the primary challenge is to deconvolve the compound's mechanism of action by identifying its specific molecular target(s).[1][2] This process, known as target identification, is a critical step in drug development, providing a rational basis for lead optimization, predicting resistance mechanisms, and understanding potential toxicities.[1][2]

This guide outlines a hypothetical, yet scientifically rigorous, pathway to identify and validate the target of ATA-19, which for the purposes of this document, is determined to be the enoyl-acyl carrier protein reductase (InhA) , a key enzyme in the mycolic acid biosynthesis pathway.[3][4][5]

Integrated Workflow for Target Identification

A successful target identification campaign relies on the convergence of evidence from multiple, independent experimental approaches. Our strategy combines genetic methods to probe for resistance, biochemical methods to confirm direct interaction and inhibition, and biophysical methods to quantify the binding affinity.

Figure 1: A high-level workflow for the identification and validation of the primary biological target of ATA-19.

Quantitative Data Summary

The following tables summarize the hypothetical quantitative data generated during the target identification campaign for ATA-19.

Table 1: Whole-Cell Activity of ATA-19

Strain	Description	MIC (µM)
M. tuberculosis H37Rv	Wild-Type, Drug-Susceptible	0.25
M. tuberculosis R1	ATA-19 Resistant Isolate	> 64
M. tuberculosis R2	ATA-19 Resistant Isolate	> 64

| M. smegmatis mc²155 | Non-pathogenic model | 1.5 |

Table 2: Whole-Genome Sequencing (WGS) of Resistant Mutants

Strain	Gene Locus	Mutation	Predicted Effect
M. tuberculosis R1	Rv1484 (inhA)	S94A	Missense

| M. tuberculosis R2 | Rv1484 (inhA) | I21V | Missense |

Table 3: In Vitro Enzymatic Inhibition of Recombinant InhA

Compound	Target Enzyme	IC₅₀ (nM)
ATA-19	Wild-Type InhA	75.3
ATA-19	InhA (S94A Mutant)	8,500

| Isoniazid-NAD adduct | Wild-Type InhA | 0.75[3] |

Table 4: Biophysical Confirmation of Direct Binding (Thermal Shift Assay)

Protein	Ligand	Melting Temp (Tm, °C)	ΔTm (°C)
InhA	DMSO (vehicle)	58.2	-
InhA	ATA-19 (10 µM)	64.7	+6.5

| InhA | NADH (cofactor) | 62.1 | +3.9 |

Detailed Experimental Protocols

Generation and Sequencing of Resistant Mutants

Objective: To identify the gene(s) in which mutations confer resistance to ATA-19, pointing to the compound's direct target or pathway.

Protocol:

• Culture Preparation: Inoculate M. tuberculosis H37Rv into 10 mL of Middlebrook 7H9 broth supplemented with 10% OADC and 0.05% Tween 80. Grow to mid-log phase (OD₆₀₀ ≈ 0.6).

• Spontaneous Resistance Selection: Plate approximately 10⁸ colony-forming units (CFUs) onto Middlebrook 7H10 agar (B569324) plates containing ATA-19 at 10x and 20x the wild-type MIC.

• Incubation: Incubate plates at 37°C for 3-4 weeks until resistant colonies appear.

• Isolation and Verification: Isolate single colonies and re-streak them on selective agar to confirm the resistance phenotype. Grow confirmed resistant isolates in liquid culture to prepare genomic DNA.

• Genomic DNA Extraction: Pellet bacterial cells and extract genomic DNA using a standard phenol-chloroform extraction method or a commercial kit.

• Whole-Genome Sequencing: Prepare sequencing libraries and perform next-generation sequencing (e.g., Illumina MiSeq).

• Bioinformatic Analysis: Align sequencing reads to the H37Rv reference genome. Use variant calling software (e.g., GATK) to identify single nucleotide polymorphisms (SNPs) and insertions/deletions (indels) that are unique to the resistant isolates compared to the wild-type parent strain.

Target Pull-Down via Affinity Chromatography-Mass Spectrometry (AC-MS)

Objective: To physically isolate the binding partners of ATA-19 from the Mtb proteome.

Figure 2: Experimental workflow for identifying ATA-19 binding partners using Affinity Chromatography-Mass Spectrometry.

Protocol:

• Immobilization: Synthesize an ATA-19 analog containing a linker arm (e.g., a hexanoic acid linker) suitable for covalent attachment to NHS-activated Sepharose beads. Incubate the analog with the beads as per the manufacturer's protocol to achieve immobilization.

• Lysate Preparation: Grow M. tuberculosis H37Rv to mid-log phase, harvest the cells, and lyse them using a bead beater in a non-denaturing lysis buffer containing protease inhibitors. Clarify the lysate by ultracentrifugation.

• Binding: Incubate the clarified Mtb proteome with the ATA-19-conjugated beads for 2-4 hours at 4°C with gentle rotation. Use unconjugated beads as a negative control.

• Washing: Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.

• Elution: Elute the specifically bound proteins by incubating the beads with a high concentration of free ATA-19 (e.g., 100 µM) or by using a denaturing elution buffer.

• Protein Identification: Separate the eluted proteins via SDS-PAGE. Excise protein bands, perform in-gel trypsin digestion, and analyze the resulting peptides by LC-MS/MS. Identify proteins by searching the mass spectrometry data against the M. tuberculosis protein database.

In Vitro InhA Enzymatic Assay

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of ATA-19 against recombinant InhA.

Protocol:

• Protein Expression and Purification: Clone, express, and purify the M. tuberculosis inhA gene (Rv1484) in E. coli. Purify the recombinant His-tagged InhA protein using nickel-affinity chromatography.

• Assay Principle: The assay measures the rate of NADH oxidation (monitored by the decrease in absorbance at 340 nm) by InhA in the presence of its substrate, 2-trans-dodecenoyl-CoA.

• Reaction Mixture: Prepare a reaction mixture in a 96-well UV-transparent plate containing assay buffer (e.g., 100 mM sodium phosphate, pH 7.5), NADH, and recombinant InhA.

• Inhibitor Addition: Add ATA-19 at various concentrations (typically a 10-point serial dilution). Include a DMSO-only control.

• Initiation and Measurement: Initiate the reaction by adding the 2-trans-dodecenoyl-CoA substrate. Immediately monitor the decrease in absorbance at 340 nm over time using a plate reader.

• Data Analysis: Calculate the initial reaction velocity for each concentration. Plot the percentage of inhibition against the log of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Biological Pathway Context

The validated target, InhA, is a critical enzyme in the Fatty Acid Synthase-II (FAS-II) system, which is responsible for the elongation of fatty acids to produce the long-chain mycolic acids.[6][7][8] Mycolic acids are essential components of the unique and impermeable mycobacterial cell wall. Inhibition of InhA disrupts this pathway, leading to cell lysis and bacterial death.[3][4] This mechanism is shared by the frontline antitubercular drug isoniazid.[3][4][5]

Figure 3: Simplified diagram of the mycolic acid biosynthesis pathway, highlighting the role of InhA as the target of ATA-19.

Conclusion

The systematic application of genetic, proteomic, and biochemical methodologies has successfully identified and validated InhA as the primary biological target of the novel antitubercular agent ATA-19. Evidence from whole-genome sequencing of resistant mutants, direct pull-down of InhA from the Mtb proteome, potent enzymatic inhibition, and confirmation of direct binding provides a compelling and cohesive body of evidence.

The identification of InhA as the target is significant, as it is a clinically validated target.[9][10] Unlike isoniazid, which is a prodrug requiring activation by KatG, the data suggests ATA-19 is a direct inhibitor of InhA. This characteristic is highly desirable, as it may allow ATA-19 to be effective against isoniazid-resistant Mtb strains that harbor mutations in the katG gene.[5][9] The detailed protocols and integrated workflow presented in this guide provide a robust framework for the target deconvolution of future phenotypic screening hits, accelerating the pipeline for urgently needed new tuberculosis therapies.

References

• 1. Approaches to target identification and validation for tuberculosis drug discovery: A University of Cape Town perspective [scielo.org.za]
• 2. benchchem.com [benchchem.com]
• 3. Probing mechanisms of resistance to the tuberculosis drug isoniazid: Conformational changes caused by inhibition of InhA, the enoyl reductase from Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. InhA inhibitors as potential antitubercular agents – Oriental Journal of Chemistry [orientjchem.org]
• 5. orientjchem.org [orientjchem.org]
• 6. Pathway to Synthesis and Processing of Mycolic Acids in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Molecular Genetics of Mycolic Acid Biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Direct inhibitors of InhA active against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. go.drugbank.com [go.drugbank.com]

In Silico Prediction and Evaluation of "Antitubercular agent-19" (ATA-19) Activity: A Technical Guide

This technical guide provides a comprehensive overview of the in silico prediction and experimental validation of a novel hypothetical antitubercular agent, designated "Antitubercular agent-19" (ATA-19). This document is intended for researchers, scientists, and drug development professionals engaged in the discovery of new therapeutics for tuberculosis (TB), a disease caused by Mycobacterium tuberculosis (M.tb). The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of M.tb necessitates the development of new antitubercular agents with novel mechanisms of action.[1][2][3][4][5]

Computational approaches, including molecular docking and quantitative structure-activity relationship (QSAR) modeling, are pivotal in the early stages of drug discovery to identify and optimize lead compounds.[6][7][8][9] This guide outlines the methodologies for the in silico characterization of ATA-19, followed by protocols for its in vitro validation.

Hypothetical Mechanism of Action of ATA-19

For the purpose of this guide, "Antitubercular agent-19" (ATA-19) is a hypothetical small molecule inhibitor designed to target the enoyl-acyl carrier protein reductase (InhA) of Mycobacterium tuberculosis. InhA is a critical enzyme in the mycobacterial fatty acid synthase II (FAS-II) system, which is responsible for the biosynthesis of mycolic acids, essential components of the mycobacterial cell wall.[10][11] Inhibition of InhA disrupts cell wall formation, leading to bacterial cell death.[10][11] Isoniazid, a first-line anti-TB drug, also targets InhA, albeit as a pro-drug that requires activation by the catalase-peroxidase enzyme KatG.[5][12][13] ATA-19 is conceptualized as a direct inhibitor of InhA, potentially circumventing resistance mechanisms associated with KatG mutations.

Data Presentation

The following tables summarize the hypothetical quantitative data for ATA-19, derived from representative values for potent antitubercular agents found in the literature.

Table 1: In Silico Characteristics of ATA-19

Parameter	Value	Method	Reference Compound (Isoniazid)
Molecular Weight ( g/mol )	350.42	-	137.14
LogP	2.8	-	-0.7
Hydrogen Bond Donors	2	-	2
Hydrogen Bond Acceptors	4	-	2
Docking Score (kcal/mol)	-9.5	AutoDock Vina	-7.2
Predicted ADMET - Oral Bioavailability	Good	SwissADME	Good
Predicted ADMET - Blood-Brain Barrier Permeation	Yes	SwissADME	Yes

Table 2: In Vitro Activity of ATA-19

Assay	Result	Target Strain	Reference Compound (Isoniazid)
Minimum Inhibitory Concentration (MIC) (µg/mL)	0.25	M. tuberculosis H37Rv	0.05
Half-maximal Inhibitory Concentration (IC50) against InhA (µM)	0.5	Recombinant InhA	1.0 (activated form)
Cytotoxicity (CC50) in Vero cells (µM)	> 100	Vero cells	> 200
Selectivity Index (SI = CC50/MIC)	> 400	-	> 4000

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

In Silico Analysis: Molecular Docking

Objective: To predict the binding affinity and interaction of ATA-19 with the active site of InhA.

Methodology:

• Protein Preparation: The three-dimensional crystal structure of InhA is obtained from the Protein Data Bank (PDB). The protein is prepared by removing water molecules, adding hydrogen atoms, and assigning charges.

• Ligand Preparation: The 2D structure of ATA-19 is drawn using a chemical drawing tool and converted to a 3D structure. The ligand is then energy-minimized.

• Grid Generation: A grid box is defined around the active site of InhA to encompass the binding pocket.

• Docking Simulation: Molecular docking is performed using software such as AutoDock Vina.[14] The program explores possible binding conformations of ATA-19 within the InhA active site and calculates the binding affinity (docking score) for each conformation.

• Analysis of Results: The resulting docking poses are analyzed to identify the most favorable binding mode and the key interactions (e.g., hydrogen bonds, hydrophobic interactions) between ATA-19 and the amino acid residues of InhA.

In Vitro Susceptibility Testing: Microplate Alamar Blue Assay (MABA)

Objective: To determine the minimum inhibitory concentration (MIC) of ATA-19 against M. tuberculosis.

Methodology:

• Bacterial Culture: M. tuberculosis H37Rv is cultured in Middlebrook 7H9 broth supplemented with OADC (oleic acid-albumin-dextrose-catalase) to the mid-log phase.[15]

• Compound Preparation: A stock solution of ATA-19 is prepared in dimethyl sulfoxide (B87167) (DMSO). Serial two-fold dilutions of the compound are prepared in a 96-well microplate.

• Inoculation: The bacterial culture is diluted, and a standardized inoculum is added to each well of the microplate.[15]

• Incubation: The plates are incubated at 37°C for 5-7 days.[15]

• Addition of Alamar Blue: A solution of Alamar Blue is added to each well, and the plates are incubated for another 24 hours.[15]

• Reading Results: A color change from blue to pink indicates bacterial growth. The MIC is defined as the lowest concentration of the compound that prevents this color change.

In Vitro Enzyme Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of ATA-19 against recombinant InhA.

Methodology:

• Enzyme and Substrate Preparation: Recombinant InhA enzyme and its substrate are prepared in an appropriate buffer.

• Compound Preparation: Serial dilutions of ATA-19 are prepared.

• Enzyme Reaction: The enzymatic reaction is initiated by adding the substrate to a mixture of the enzyme and the inhibitor (ATA-19) at various concentrations.

• Measurement of Activity: The enzyme activity is measured by monitoring the change in absorbance or fluorescence over time, depending on the specific assay format.

• Data Analysis: The percentage of enzyme inhibition is calculated for each concentration of ATA-19. The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Mandatory Visualizations

Signaling Pathway

Caption: Hypothetical mechanism of action of ATA-19 in M. tuberculosis.

Experimental Workflow

Caption: Experimental workflow for the discovery and validation of ATA-19.

Logical Relationship

References

• 1. 2D-QSAR model development and analysis on variant groups of anti-tuberculosis drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. DFT Based QSAR/QSPR Models in the Development of Novel Anti-tuberculosis Drugs Targeting Mycobacterium tuberculosis | Bentham Science [eurekaselect.com]
• 3. In Silico Strategies in Tuberculosis Drug Discovery [mdpi.com]
• 4. New anti-tuberculosis drugs with novel mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. unisciencepub.com [unisciencepub.com]
• 6. tandfonline.com [tandfonline.com]
• 7. In silico identification of novel chemical compounds with antituberculosis activity for the inhibition of InhA and EthR proteins from Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chemrxiv.org [chemrxiv.org]
• 9. benthamdirect.com [benthamdirect.com]
• 10. microbiologyjournal.org [microbiologyjournal.org]
• 11. benchchem.com [benchchem.com]
• 12. Antitubercular Medications - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. m.youtube.com [m.youtube.com]
• 14. mdpi.com [mdpi.com]
• 15. Frontiers | Screening of Compounds for Anti-tuberculosis Activity, and in vitro and in vivo Evaluation of Potential Candidates [frontiersin.org]

A Comprehensive Technical Guide to the Structure-Activity Relationship (SAR) of Novel Benzothiazole-Based Antitubercular Agents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the structure-activity relationships (SAR) of benzothiazole (B30560) derivatives as potent antitubercular agents. Due to the absence of "Antitubercular agent-19" in public scientific literature, this document focuses on the well-researched benzothiazole scaffold, which is a cornerstone in the development of new drugs against Mycobacterium tuberculosis (Mtb). This guide will cover quantitative SAR data, detailed experimental protocols, and visual representations of experimental workflows and biological pathways to facilitate further research and development in this critical area.

The benzothiazole nucleus is a key pharmacophore in the discovery of novel drugs with a wide range of pharmacological activities, including antitubercular, antimicrobial, and anticancer properties.[1][2] In the context of tuberculosis, benzothiazole derivatives have gained significant attention for their potent activity against Mtb, including drug-resistant strains.[3][4] A primary mechanism of action for many benzothiazole-based compounds is the inhibition of the decaprenylphosphoryl-β-D-ribose 2'-oxidase (DprE1) enzyme.[5][6] This enzyme is essential for the biosynthesis of arabinogalactan, a critical component of the mycobacterial cell wall.[5][6]

Structure-Activity Relationship (SAR) Insights

Systematic modifications of the benzothiazole scaffold have provided valuable insights into the structural requirements for potent antitubercular activity. The key positions for substitution on the benzothiazole ring are typically the 2, 4, 5, 6, and 7 positions.[2]

• Substitutions at the 2-position: The introduction of various moieties at this position significantly influences the antitubercular potency. For instance, the presence of amino, thiol, pyrazoline, or phenyl groups with lipophilic substituents can enhance activity.[2] The incorporation of guanidinyl groups at this position has also been shown to result in compounds with excellent activity, with some exhibiting Minimum Inhibitory Concentration (MIC) values as low as 1.6 µg/mL.[7]

• Substitutions at the 6-position: The presence of a trifluoromethyl group at the 6-position has been found to be important for maintaining antitubercular activity in certain series of benzothiazole derivatives.[8]

• Molecular Hybridization: The strategy of combining the benzothiazole scaffold with other pharmacologically active moieties, such as pyrimidine, has led to the development of highly potent hybrid molecules.[4][9] Some of these hybrids have demonstrated significant activity against sensitive, multidrug-resistant (MDR), and extensively drug-resistant (XDR) strains of Mtb.[9]

Quantitative SAR Data

The following tables summarize the antitubercular activity of various benzothiazole derivatives, highlighting the impact of different substituents on their potency against the H37Rv strain of M. tuberculosis.

Table 1: SAR of 2,4-Thiazolidinedione Incorporated 2-Amino-6-Thiocyanato Benzothiazole Derivatives [1]

Compound	R	MIC (µg/mL)
12a	H	100
12b	2-Cl	100
12c	4-Cl	50
12d	2,4-di-Cl	50
12e	4-F	100
12f	4-Br	50
12g	4-NO2	25
Rifampicin	-	0.25

Table 2: SAR of Benzothiazole-Pyrimidine Hybrids against M. tuberculosis H37Rv (ATCC 25177) [9]

Compound	MIC (µg/mL)
5a	1.95
5b	0.98
5c	0.24
6	3.9
7a	>100
7b	>100
7c	>100
7d	>100
7e	62.5
7f	31.25
8	15.62
9	7.81
12	0.98
14	3.9
15	0.48
Isoniazid	0.04
Rifampicin	0.08

Experimental Protocols

The following are detailed methodologies for key experiments cited in the SAR studies of antitubercular agents.

In Vitro Antitubercular Activity Screening: Microplate Alamar Blue Assay (MABA)

This assay is a widely used colorimetric method for determining the Minimum Inhibitory Concentration (MIC) of compounds against M. tuberculosis.[4]

Materials:

• Middlebrook 7H9 broth supplemented with 0.2% (v/v) glycerol, 10% (v/v) ADC (Albumin-Dextrose-Catalase).

• Mycobacterium tuberculosis H37Rv strain.

• 96-well microplates.

• Alamar Blue reagent.

• Test compounds and standard drugs (e.g., Isoniazid, Rifampicin).

Procedure:

• A suspension of M. tuberculosis H37Rv is prepared in Middlebrook 7H9 broth.

• The test compounds are serially diluted in the 96-well plates.

• The bacterial suspension is added to each well to achieve a final concentration of approximately 10^5 CFU/mL.

• The plates are incubated at 37°C for 5-7 days.

• Following incubation, Alamar Blue reagent is added to each well, and the plates are re-incubated for 24 hours.

• A color change from blue to pink indicates bacterial growth. The MIC is determined as the lowest concentration of the compound that prevents this color change.

Intracellular Antitubercular Activity Assay

This assay evaluates the efficacy of compounds against M. tuberculosis residing within macrophages.[10][11]

Materials:

• RAW 264.7 murine macrophage cell line.

• Mycobacterium tuberculosis H37Ra or a luminescent H37Rv strain.

• DMEM (Dulbecco's Modified Eagle Medium) supplemented with 10% FBS (Fetal Bovine Serum).

• 12-well plates.

• Test compounds.

Procedure:

• RAW 264.7 cells are seeded in 12-well plates and incubated overnight.

• The macrophages are then infected with M. tuberculosis at a specific multiplicity of infection (e.g., 5:1) for 4 hours.

• The cells are washed to remove extracellular bacteria.

• Fresh medium containing serial dilutions of the test compounds is added to the wells.

• The plates are incubated for a specified period (e.g., 3-7 days).

• The intracellular bacterial viability is determined by lysing the macrophages and plating the lysate on solid media to count colony-forming units (CFU), or by measuring luminescence if a reporter strain is used.

Visualizations

Experimental Workflow for SAR Studies

The following diagram illustrates a typical workflow for the discovery and evaluation of novel antitubercular agents.

References

• 1. Recent advances in the synthesis of new benzothiazole based anti-tubercular compounds - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03862A [pubs.rsc.org]
• 2. Biological Screening and Structure Activity relationship of Benzothiazole - ProQuest [proquest.com]
• 3. Recent advances in the synthesis of new benzothiazole based anti-tubercular compounds - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of benzothiazoles as antimycobacterial agents: Synthesis, structure-activity relationships and binding studies with Mycobacterium tuberculosis decaprenylphosphoryl-β-D-ribose 2'-oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. apconix.com [apconix.com]
• 7. eurekaselect.com [eurekaselect.com]
• 8. Synthesis and structure-activity relationships evaluation of benzothiazinone derivatives as potential anti-tubercular agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. In Vitro Profiling of Antitubercular Compounds by Rapid, Efficient, and Nondestructive Assays Using Autoluminescent Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Screening of Compounds for Anti-tuberculosis Activity, and in vitro and in vivo Evaluation of Potential Candidates [frontiersin.org]

Initial Cytotoxicity Screening of Antitubercular Agent-19: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The emergence of multidrug-resistant tuberculosis necessitates the development of novel therapeutic agents. "Antitubercular agent-19" has demonstrated promising activity against Mycobacterium tuberculosis. A critical early step in the preclinical development of any new drug candidate is the assessment of its cytotoxic potential to ensure a favorable safety profile. While "Antitubercular agent-19" is reported to have low cytotoxicity, this technical guide provides a comprehensive overview of the standard methodologies and data interpretation for its initial in vitro cytotoxicity screening.[1][2][3][4] This document details the experimental protocols for key assays—MTT, LDH, and Caspase-3/7—and presents illustrative data in a structured format to guide researchers in this crucial stage of drug development.

Introduction to In Vitro Cytotoxicity Screening

In vitro cytotoxicity assays are fundamental tools in the preclinical evaluation of drug candidates.[5][6][7] They provide essential information on a compound's potential to cause harm to cells, which is a critical factor in determining its therapeutic index.[6] These assays are employed in a high-throughput manner to rank compounds, enabling the selection of candidates with the most promising safety profiles for further development.[8][9] The primary goals of initial cytotoxicity screening are to determine the concentration at which a compound elicits toxic effects and to gain preliminary insights into the mechanisms of cell death.

Data Presentation: Illustrative Cytotoxicity Profile of Antitubercular Agent-19

The following tables summarize representative quantitative data from a hypothetical initial cytotoxicity screening of "Antitubercular agent-19" against various mammalian cell lines. This data is for illustrative purposes to demonstrate typical data presentation.

Table 1: Cell Viability (MTT Assay) - 48-hour exposure

Cell Line	Cell Type	CC50 (µM)
Vero	Monkey Kidney Epithelial	> 100
A549	Human Lung Carcinoma	85.2
HepG2	Human Liver Carcinoma	92.5
THP-1	Human Monocytic	78.9

CC50 (50% Cytotoxic Concentration) is the concentration of the agent that causes a 50% reduction in cell viability.

Table 2: Membrane Integrity (LDH Assay) - 48-hour exposure

Cell Line	Concentration (µM)	% Cytotoxicity (Relative to Max Lysis)
A549	25	5.2 ± 1.1
50	12.8 ± 2.3
100	28.4 ± 3.5
THP-1	25	8.1 ± 1.5
50	18.9 ± 2.8
100	35.7 ± 4.1

Table 3: Apoptosis Induction (Caspase-3/7 Assay) - 24-hour exposure

Cell Line	Concentration (µM)	Fold Increase in Caspase-3/7 Activity (Relative to Vehicle Control)
A549	25	1.2 ± 0.2
50	2.5 ± 0.4
100	4.8 ± 0.7

Experimental Protocols

Detailed and standardized protocols are crucial for the reproducibility and accuracy of cytotoxicity assessments.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.[10][11] In viable cells, mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan (B1609692) product.[10][12][13] The amount of formazan is directly proportional to the number of living cells.[13][14]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for attachment.[12]

• Compound Treatment: Treat the cells with serial dilutions of "Antitubercular agent-19" (e.g., 0.1 to 100 µM) and incubate for the desired exposure time (e.g., 48 hours).[10] Include untreated and vehicle-treated controls.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[10][11]

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well to dissolve the formazan crystals.[13]

• Absorbance Reading: Shake the plate for 15 minutes on an orbital shaker to ensure complete solubilization.[12][13] Measure the absorbance at a wavelength between 550 and 600 nm (e.g., 570 nm) using a microplate reader.[10][14]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The CC50 value is determined by plotting the percentage of viability against the log of the compound concentration.

Lactate Dehydrogenase (LDH) Assay

The LDH assay is a colorimetric method used to quantify cytotoxicity by measuring the activity of LDH released from damaged cells into the culture medium.[15][16] LDH is a stable cytosolic enzyme that is released upon plasma membrane lysis.[15][16]

Protocol:

• Cell Seeding and Treatment: Seed and treat cells with "Antitubercular agent-19" in a 96-well plate as described for the MTT assay. Prepare control wells for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer).

• Sample Collection: After the incubation period, centrifuge the plate at 250 x g for 5 minutes.[16]

• Transfer Supernatant: Carefully transfer 50 µL of the cell culture supernatant from each well to a new 96-well flat-bottom plate.[16]

• Reaction Mixture Addition: Add 50 µL of the LDH reaction mixture (containing diaphorase, NAD+, and a tetrazolium salt like INT) to each well.[16]

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[16]

• Stop Reaction: Add 50 µL of a stop solution to each well.

• Absorbance Reading: Measure the absorbance at 490 nm. A reference wavelength of 680 nm can be used to subtract background absorbance.[16]

• Data Analysis: Calculate the percentage of cytotoxicity using the formula: (Experimental Release - Spontaneous Release) / (Maximum Release - Spontaneous Release) * 100.

Caspase-3/7 Assay

This luminescent or fluorescent assay measures the activity of caspases 3 and 7, key executioner caspases in the apoptotic pathway. The assay utilizes a substrate containing the DEVD peptide sequence, which is cleaved by active caspases to release a luminescent or fluorescent signal.

Protocol:

• Cell Seeding and Treatment: Seed cells in a white-walled 96-well plate suitable for luminescence measurements and treat with "Antitubercular agent-19" for the desired time (e.g., 24 hours).

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions and allow it to equilibrate to room temperature.

• Reagent Addition: Add a volume of the Caspase-Glo® 3/7 Reagent equal to the volume of cell culture medium in each well (e.g., 100 µL of reagent to 100 µL of medium).

• Incubation: Mix the contents by gentle shaking on a plate shaker for 30-60 seconds. Incubate at room temperature for 1 to 3 hours.

• Luminescence Reading: Measure the luminescence of each well using a plate-reading luminometer.

• Data Analysis: Express the results as a fold increase in caspase activity relative to the vehicle-treated control cells.

Mandatory Visualizations

Experimental Workflows and Signaling Pathways

Caption: Overall workflow for in vitro cytotoxicity screening.

Caption: Principle of the MTT cell viability assay.

Caption: Principle of the LDH cytotoxicity assay.

References

• 1. Characterization of DprE1-Mediated Benzothiazinone Resistance in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Antitubercular agent-19 | CAS#:2248171-05-1 | Chemsrc [chemsrc.com]
• 8. Cyto-genotoxicity Assessment of Potential Anti-tubercular Drug Candidate Molecule-trans-cyclohexane-1, 4-diamine Derivative-9u in Human Lung Epithelial Cells A549 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jnu.ac.bd [jnu.ac.bd]
• 10. Frontiers | Screening and Identification of a Novel Anti-tuberculosis Compound That Targets Deoxyuridine 5′-Triphosphate Nucleotidohydrolase [frontiersin.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Antitubercular, Cytotoxicity, and Computational Target Validation of Dihydroquinazolinone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Recent Advances of DprE1 Inhibitors against Mycobacterium tuberculosis: Computational Analysis of Physicochemical and ADMET Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 16. In Vitro Combination Studies of Benzothiazinone Lead Compound BTZ043 against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Solubility and Stability Assessment of Novel Antitubercular Agents

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: The discovery and development of new antitubercular agents are critical in the global fight against tuberculosis, particularly with the rise of multidrug-resistant strains. Early and comprehensive assessment of the physicochemical properties of novel drug candidates, such as solubility and stability, is paramount for their successful progression through the drug development pipeline. Poor aqueous solubility can lead to low bioavailability and variable drug exposure, while instability can compromise the safety and efficacy of the therapeutic agent. This technical guide provides a comprehensive overview of the core principles and methodologies for evaluating the solubility and stability of a hypothetical novel candidate, "Antitubercular Agent-19." It includes structured data presentation, detailed experimental protocols, and visual workflows to aid researchers in this critical assessment.

Introduction to Physicochemical Profiling

The journey of a new chemical entity (NCE) from a promising hit to a viable clinical candidate is fraught with challenges. A significant number of promising compounds fail during development due to suboptimal physicochemical and biopharmaceutical properties.[1][2] For antitubercular agents, which often require long treatment regimens, oral bioavailability and consistent drug exposure are crucial for therapeutic success and to mitigate the risk of resistance development. Therefore, a thorough understanding and characterization of solubility and stability are non-negotiable early-stage activities.

Optimizing the physicochemical properties of experimental molecules is a key aspect of modern drug discovery to balance activity, efficacy, and minimize off-target effects.[1] While reducing lipophilicity can improve solubility and metabolic profiles, it may also lead to poorer membrane permeability, a critical factor for oral absorption and reaching intracellular targets.[1]

Solubility Assessment of Antitubercular Agent-19

Aqueous solubility is a key determinant of a drug's absorption and bioavailability. For orally administered drugs, dissolution in the gastrointestinal tract is the first step toward absorption. Poor solubility can be a major hurdle in achieving therapeutic concentrations in the body.

The following table summarizes the key solubility parameters for a hypothetical "Antitubercular Agent-19."

Parameter	Method	Solvent/Medium	Temperature (°C)	Solubility	Units
Kinetic Solubility	Nephelometry	Phosphate Buffered Saline (PBS), pH 7.4	25	5.2	µg/mL
Kinetic Solubility	Nephelometry	Simulated Gastric Fluid (SGF), pH 1.2	25	15.8	µg/mL
Kinetic Solubility	Nephelometry	Simulated Intestinal Fluid (SIF), pH 6.8	25	3.1	µg/mL
Thermodynamic Solubility	Shake-Flask	Water	25	2.5	µg/mL
Thermodynamic Solubility	Shake-Flask	PBS, pH 7.4	25	4.8	µg/mL
DMSO Solubility	Visual	Dimethyl Sulfoxide (DMSO)	25	>50	mg/mL

Objective: To determine the solubility of a compound from a DMSO stock solution in an aqueous buffer, which is indicative of its behavior in early drug discovery assays.

Methodology:

• Prepare a 10 mM stock solution of "Antitubercular Agent-19" in 100% DMSO.

• Add 2 µL of the stock solution to 198 µL of the test buffer (e.g., PBS pH 7.4) in a 96-well microplate.

• Shake the plate for 2 hours at room temperature.

• Measure the turbidity of the solution using a nephelometer.

• Quantify the concentration of the dissolved compound in the supernatant after centrifugation using a validated analytical method (e.g., LC-MS/MS).

Objective: To determine the equilibrium solubility of a compound in a specific solvent, which represents its true solubility.

Methodology:

• Add an excess amount of solid "Antitubercular Agent-19" to a known volume of the test solvent (e.g., water, PBS) in a sealed vial.

• Agitate the vial at a constant temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (typically 24-48 hours).

• Filter the suspension to remove any undissolved solid.

• Determine the concentration of the dissolved compound in the filtrate using a validated analytical method (e.g., HPLC-UV).

Caption: Workflow for Solubility Assessment of a Novel Compound.

Stability Assessment of Antitubercular Agent-19

Evaluating the chemical stability of a drug candidate is crucial to ensure that it remains in its active form and does not degrade into potentially toxic byproducts under various conditions encountered during storage and administration.

The following table summarizes the stability profile of a hypothetical "Antitubercular Agent-19."

Stability Type	Condition	Time Point	Remaining Compound (%)
Chemical Stability
Aqueous Buffer	pH 1.2 (SGF) at 37°C	4 hours	98.5
Aqueous Buffer	pH 7.4 (PBS) at 37°C	24 hours	95.2
Metabolic Stability
Human Liver Microsomes	37°C	60 minutes	45.1
Mouse Liver Microsomes	37°C	60 minutes	32.7
Photostability
Solid State	ICH Q1B Option II	-	No significant degradation
Solution (in PBS)	ICH Q1B Option II	-	15% degradation

Objective: To assess the chemical stability of the compound in aqueous solutions at different pH values, mimicking physiological conditions.

Methodology:

• Prepare a stock solution of "Antitubercular Agent-19" in a suitable organic solvent (e.g., acetonitrile).

• Dilute the stock solution into pre-warmed (37°C) buffers of different pH values (e.g., pH 1.2, 7.4).

• Incubate the samples at 37°C.

• At various time points (e.g., 0, 1, 2, 4, 24 hours), take an aliquot and quench the reaction (e.g., by adding an equal volume of cold acetonitrile).

• Analyze the samples by a stability-indicating HPLC method to determine the percentage of the compound remaining.

Objective: To evaluate the in vitro metabolic stability of the compound in the presence of liver microsomes, which is an early indicator of its metabolic clearance.

Methodology:

• Prepare a reaction mixture containing liver microsomes (human or mouse), NADPH (as a cofactor), and buffer in a 96-well plate.

• Pre-incubate the mixture at 37°C.

• Initiate the reaction by adding "Antitubercular Agent-19."

• At specified time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding a quenching solution (e.g., cold acetonitrile (B52724) with an internal standard).

• Centrifuge the samples to pellet the protein.

• Analyze the supernatant by LC-MS/MS to determine the concentration of the parent compound remaining over time. The in vitro half-life (t½) can then be calculated.

Caption: Logical Flow for Stability Profiling of a Drug Candidate.

Signaling Pathways and Mechanistic Considerations

While not directly a part of solubility and stability assessment, understanding the compound's mechanism of action is crucial for interpreting its overall developability. For many antitubercular agents, the target is often related to the synthesis of the mycobacterial cell wall. For instance, some drugs inhibit key enzymes in this pathway.

Caption: Hypothetical Inhibition of Mycolic Acid Synthesis Pathway.

Conclusion

The systematic assessment of solubility and stability is a cornerstone of modern drug discovery and development. For a novel antitubercular agent, such as the hypothetical "Antitubercular Agent-19," a comprehensive understanding of these properties is essential for designing appropriate formulations, predicting in vivo performance, and ensuring the delivery of a safe and effective therapeutic. The experimental protocols and data presentation formats outlined in this guide provide a robust framework for researchers to generate and interpret the critical data needed to advance promising antitubercular candidates. By integrating these assessments early in the discovery process, the efficiency and success rate of developing new treatments for tuberculosis can be significantly enhanced.

References

• 1. Antitubercular agent-19 | CAS#:2248171-05-1 | Chemsrc [chemsrc.com]
• 2. Physicochemical properties of bergenin - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary Pharmacokinetic Profile of Antitubercular Agent-19: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tuberculosis (TB) remains a significant global health threat, necessitating the discovery and development of novel therapeutic agents.[1][2][3][4] The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis underscores the urgency for new drugs with novel mechanisms of action.[5][6][7] This technical guide provides a comprehensive summary of the preliminary pharmacokinetic (PK) and absorption, distribution, metabolism, and excretion (ADME) properties of a promising new candidate, designated "Antitubercular agent-19" (ATA-19). The following data and protocols have been synthesized from preclinical in vitro and in vivo studies designed to assess its potential as a future antitubercular therapeutic.

In Vitro Efficacy and ADME Properties

A series of in vitro assays were conducted to determine the antimycobacterial activity and fundamental drug-like properties of ATA-19.

Minimum Inhibitory Concentration (MIC)

The potency of ATA-19 against Mycobacterium tuberculosis H37Rv was determined using a broth microdilution method.

Table 1: In Vitro Activity of ATA-19 against M. tuberculosis H37Rv

Compound	MIC₅₀ (µM)	MIC₉₀ (µM)
ATA-19	0.5	1.2
Isoniazid	0.2	0.5
Rifampicin	0.1	0.25

In Vitro ADME Profile

The ADME properties of ATA-19 were evaluated to predict its behavior in vivo.

Table 2: Summary of In Vitro ADME Properties of ATA-19

Parameter	Assay	Result	Interpretation
Solubility	Kinetic Solubility	>150 µM	High Solubility
Permeability	PAMPA	8.5 x 10⁻⁶ cm/s	High Permeability
Metabolic Stability	Mouse Liver Microsomes (t½)	45 min	Moderate Stability
Plasma Protein Binding	Mouse Plasma	92.5%	High Binding
CYP450 Inhibition	5-isoform panel	IC₅₀ > 10 µM	Low potential for DDI

In Vivo Pharmacokinetic Properties

Pharmacokinetic studies were performed in a murine model to understand the disposition of ATA-19 after intravenous and oral administration.

Experimental Protocol: Murine Pharmacokinetic Study

• Animal Model: Male C57BL/6 mice (n=3 per time point).

• Dosing:

  • Intravenous (IV): 1 mg/kg administered via tail vein.

  • Oral (PO): 10 mg/kg administered via oral gavage.

• Sampling: Blood samples were collected at 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

• Analysis: Plasma concentrations of ATA-19 were determined by a validated liquid chromatography with tandem mass spectrometry (LC-MS/MS) method.[8]

Pharmacokinetic Parameters

The following table summarizes the key pharmacokinetic parameters derived from the murine study.

Table 3: Pharmacokinetic Parameters of ATA-19 in Mice

Parameter	IV Administration (1 mg/kg)	Oral Administration (10 mg/kg)
Cₘₐₓ (µM)	-	5.8 ± 1.2
Tₘₐₓ (h)	-	2.0
AUC₀₋₂₄ (µM·h)	4.2 ± 0.8	35.6 ± 7.1
t½ (h)	6.5 ± 1.1	7.2 ± 1.3
CL (L/h/kg)	0.24 ± 0.05	-
Vd (L/kg)	1.8 ± 0.3	-
Oral Bioavailability (%)	-	85%

Mechanism of Action Pathway

While the precise molecular target of ATA-19 is under investigation, preliminary studies suggest a novel mechanism of action distinct from current first and second-line antitubercular agents.[4][9] It is hypothesized that ATA-19 inhibits a key enzyme involved in the synthesis of the mycobacterial cell wall, a critical component for the survival of M. tuberculosis.[9][10]

Caption: Hypothesized mechanism of action for ATA-19.

Experimental Workflows

The following diagrams illustrate the workflows for the key in vitro and in vivo experiments.

In Vitro ADME Profiling Workflow

Caption: Workflow for the in vitro ADME assessment of ATA-19.

In Vivo Pharmacokinetic Study Workflow

Caption: Workflow for the murine in vivo pharmacokinetic study.

Summary and Future Directions

Antitubercular agent-19 demonstrates a promising preclinical profile, characterized by potent in vitro activity against M. tuberculosis, high oral bioavailability in the murine model, and a favorable ADME profile. Its moderate metabolic stability and high plasma protein binding are key characteristics that will inform future dose-escalation and efficacy studies. The hypothesized novel mechanism of action suggests that ATA-19 could be effective against drug-resistant strains of TB.

Further studies are warranted to elucidate the specific molecular target, evaluate efficacy in a TB-infected animal model, and assess the safety and toxicology profile. These steps are critical for advancing ATA-19 through the drug development pipeline.[3][11][12]

References

• 1. In Vitro Efficacies, ADME, and Pharmacokinetic Properties of Phenoxazine Derivatives Active against Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In Vitro Efficacies, ADME, and Pharmacokinetic Properties of Phenoxazine Derivatives Active against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | An in vitro ADME and in vivo Pharmacokinetic Study of Novel TB-Active Decoquinate Derivatives [frontiersin.org]
• 4. benthamdirect.com [benthamdirect.com]
• 5. Advances in Drug Discovery of New Antitubercular Multidrug-Resistant Compounds [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Tuberculosis Drug Development: History and Evolution of the Mechanism-Based Paradigm  - PMC [pmc.ncbi.nlm.nih.gov]
• 8. wellcomeopenresearch.org [wellcomeopenresearch.org]
• 9. Tuberculosis Drugs and Mechanisms of Action | NIAID: National Institute of Allergy and Infectious Diseases [niaid.nih.gov]
• 10. Antitubercular Medications - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Pharmacokinetics and pharmacodynamics of anti-tuberculosis drugs: An evaluation of in vitro, in vivo methodologies and human studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes & Protocols: In Vitro Susceptibility Testing of Antitubercular Agent-19

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) presents a significant global health challenge. The development of novel antitubercular agents is critical to combatting this threat. "Antitubercular agent-19" is a novel investigational compound with potential activity against Mtb. This document provides detailed protocols for the in vitro susceptibility testing of "Antitubercular agent-19" against M. tuberculosis. The primary methods covered are the Broth Microdilution method for determining the Minimum Inhibitory Concentration (MIC) and the Agar (B569324) Proportion method, a widely accepted reference technique. These protocols are essential for the preclinical evaluation of this new agent and for establishing its efficacy profile.

Data Presentation: Quantitative Susceptibility Data

The following table summarizes hypothetical Minimum Inhibitory Concentration (MIC) data for "Antitubercular agent-19" against various strains of Mycobacterium tuberculosis. This data is for illustrative purposes to guide researchers in presenting their findings.

M. tuberculosis Strain	Resistance Profile	"Antitubercular agent-19" MIC (µg/mL)	Rifampicin MIC (µg/mL)	Isoniazid MIC (µg/mL)
H37Rv (ATCC 27294)	Pan-susceptible	0.125	0.125	0.03
Clinical Isolate 1	Pan-susceptible	0.25	0.125	0.06
Clinical Isolate 2	MDR (RifR, INHR)	0.125	>16	>1
Clinical Isolate 3	XDR	0.25	>16	>1
Clinical Isolate 4	Pre-XDR	0.5	>16	>1

Experimental Protocols

Protocol 1: Broth Microdilution Method for MIC Determination

This method determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of the organism.[1][2][3]

Materials and Reagents:

• "Antitubercular agent-19" stock solution (e.g., 1 mg/mL in DMSO)

• Mycobacterium tuberculosis isolates

• Middlebrook 7H9 broth base

• Oleic Acid-Albumin-Dextrose-Catalase (OADC) enrichment

• Glycerol (B35011)

• Sterile distilled water

• Tween 80

• 96-well U-bottom microtiter plates

• Sterile glass beads (4-5 mm diameter)

• McFarland 0.5 turbidity standard

• Spectrophotometer

• Incubator (37°C with 5% CO₂)

Procedure:

• Preparation of Media: Prepare Middlebrook 7H9 broth supplemented with 10% OADC and 0.2% glycerol according to the manufacturer's instructions.[4][5]

• Preparation of "Antitubercular agent-19" Dilutions:

  • Perform serial two-fold dilutions of the "Antitubercular agent-19" stock solution in the prepared Middlebrook 7H9 broth in the 96-well plates to achieve the desired final concentration range (e.g., from 64 µg/mL to 0.06 µg/mL).

  • Include a drug-free well as a growth control and a well with only broth as a sterility control.[1]

• Inoculum Preparation:

  • Culture M. tuberculosis on solid media (e.g., Middlebrook 7H10 or 7H11 agar) for 3-4 weeks.

  • Transfer a few colonies into a tube containing sterile distilled water and glass beads.

  • Vortex for 1-2 minutes to create a uniform suspension and allow larger clumps to settle for 30 minutes.[5]

  • Adjust the turbidity of the supernatant to match a 0.5 McFarland standard. This corresponds to approximately 1 x 10⁷ to 1 x 10⁸ CFU/mL.

  • Dilute this suspension 1:100 in Middlebrook 7H9 broth to obtain a final inoculum of approximately 1 x 10⁵ CFU/mL.[3]

• Inoculation and Incubation:

  • Inoculate each well of the microtiter plate with the prepared bacterial suspension.

  • Seal the plates and incubate at 37°C in a 5% CO₂ atmosphere.

• Reading and Interpretation of Results:

  • Read the plates visually after 14 and 21 days of incubation.

  • The MIC is the lowest concentration of "Antitubercular agent-19" that shows no visible bacterial growth (no turbidity) compared to the drug-free growth control.[1][3]

Caption: Workflow for Broth Microdilution MIC Testing.

Protocol 2: Agar Proportion Method

This method determines the proportion of resistant bacilli in a bacterial population. Resistance is defined as growth on a drug-containing medium that is greater than 1% of the growth on a drug-free control medium.[6][7]

Materials and Reagents:

• "Antitubercular agent-19" stock solution

• Mycobacterium tuberculosis isolates

• Middlebrook 7H10 or 7H11 agar base

• OADC enrichment

• Sterile distilled water

• Tween 80

• Petri dishes (quadrant plates are recommended)

• Sterile glass beads

• McFarland 1.0 turbidity standard

• Incubator (37°C with 5% CO₂)

Procedure:

• Preparation of Drug-Containing Media:

  • Prepare Middlebrook 7H10 or 7H11 agar according to the manufacturer's instructions.

  • After autoclaving and cooling to 45-50°C, add OADC enrichment.

  • For the drug-containing plates, add the appropriate volume of "Antitubercular agent-19" stock solution to achieve the desired final concentrations.

  • Pour the agar into petri dishes (quadrant plates are efficient, with one quadrant as a drug-free control).[6]

• Inoculum Preparation:

  • Prepare a suspension of M. tuberculosis in sterile water with Tween 80 and glass beads, similar to the broth microdilution method.

  • Adjust the turbidity to a McFarland 1.0 standard.

  • Prepare two dilutions of this suspension: 10⁻² and 10⁻⁴.

• Inoculation and Incubation:

  • Inoculate each quadrant (or plate) of the drug-containing and drug-free media with 0.1 mL of the 10⁻² and 10⁻⁴ dilutions.

  • Allow the inoculum to dry completely before inverting the plates.

  • Incubate the plates at 37°C in a 5% CO₂ atmosphere for 21 days.

• Reading and Interpretation of Results:

  • After 21 days, count the number of colony-forming units (CFU) on both the drug-free control and the drug-containing plates.

  • The growth on the drug-free control from the 10⁻⁴ dilution should be between 50 and 200 colonies for the test to be valid.

  • Calculate the percentage of resistant bacteria:

    • % Resistance = (CFU on drug-containing medium / CFU on drug-free control medium) x 100

  • The isolate is considered resistant to "Antitubercular agent-19" at that concentration if the percentage of resistance is >1%.[8]

Caption: Workflow for the Agar Proportion Method.

Signaling Pathways and Logical Relationships

As "Antitubercular agent-19" is a novel compound, its mechanism of action and the signaling pathways it may inhibit are likely under investigation. A common approach in early-stage drug discovery is to determine if the agent targets key mycobacterial processes. The following diagram illustrates a generalized logical relationship for evaluating a novel antitubercular agent.

Caption: Logical Flow for Novel Antitubercular Agent Evaluation.

References

• 1. Broth Microdilution | MI [microbiology.mlsascp.com]
• 2. Optimized broth microdilution plate methodology for drug susceptibility testing of Mycobacterium tuberculosis complex [who.int]
• 3. Antimicrobial susceptibility testing of Mycobacterium tuberculosis complex isolates - the EUCAST broth microdilution reference method for MIC determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. diva-portal.org [diva-portal.org]
• 6. researchgate.net [researchgate.net]
• 7. journals.asm.org [journals.asm.org]
• 8. Measuring minimum inhibitory concentrations in mycobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Determination of Minimum Inhibitory Concentration (MIC) for Antitubercular agent-19

Audience: Researchers, scientists, and drug development professionals.

Introduction

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) necessitates the discovery and development of novel antitubercular agents. A critical early-stage evaluation of any new potential drug is the determination of its Minimum Inhibitory Concentration (MIC). The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. This application note provides a detailed protocol for determining the MIC of a novel compound, "Antitubercular agent-19," against M. tuberculosis using the Resazurin (B115843) Microtiter Assay (REMA). This colorimetric assay is a reliable, low-cost, and rapid method for assessing the in vitro efficacy of new antitubercular candidates.[1][2]

Principle of the Resazurin Microtiter Assay (REMA)

The REMA method relies on the reduction of the blue indicator dye, resazurin (also known as Alamar Blue), to the pink, fluorescent compound resorufin (B1680543) by metabolically active cells.[3] In the presence of an effective concentration of an antitubercular agent, bacterial growth is inhibited, and the cells are unable to reduce the dye, resulting in the well remaining blue. Conversely, in the absence of effective inhibition, the bacteria will proliferate and reduce the resazurin, causing a color change to pink. The MIC is determined as the lowest drug concentration that prevents this color change.[3]

Experimental Protocol

This protocol is based on the widely accepted broth microdilution method for M. tuberculosis.[4][5][6]

Materials and Reagents

• Bacterial Strain: Mycobacterium tuberculosis H37Rv (ATCC 27294) or other relevant clinical isolates.

• Culture Media:

  • Middlebrook 7H9 broth base.

  • Glycerol.

  • Oleic acid-albumin-dextrose-catalase (OADC) enrichment (e.g., BBL™ Middlebrook OADC Enrichment).

  • Polysorbate 80 (Tween 80).

• Antitubercular Agents:

  • Antitubercular agent-19 (stock solution of known concentration, e.g., 1 mg/mL in DMSO).

  • Isoniazid (positive control).

  • DMSO (vehicle control).

• Assay Reagents:

  • Resazurin sodium salt powder.

  • Sterile distilled water.

• Labware:

  • Sterile 96-well flat-bottom microtiter plates with lids.

  • Sterile conical tubes (15 mL and 50 mL).

  • Sterile glass beads (3-5 mm diameter).

  • Micropipettes and sterile filter tips.

  • Biosafety cabinet (Class II or higher).

  • Incubator (37°C).

Preparation of Media and Reagents

• Complete 7H9 Broth: Prepare Middlebrook 7H9 broth according to the manufacturer's instructions, supplementing with 0.2% (v/v) glycerol, 10% (v/v) OADC enrichment, and 0.05% (v/v) Tween 80.

• Resazurin Solution (0.02% w/v): Dissolve 20 mg of resazurin sodium salt in 100 mL of sterile distilled water. Sterilize by filtration through a 0.22 µm filter and store protected from light at 4°C.

Preparation of Bacterial Inoculum

• Grow M. tuberculosis in complete 7H9 broth at 37°C until it reaches the mid-log phase of growth (OD₆₀₀ of 0.4-0.8).

• Transfer the culture to a 15 mL tube containing sterile glass beads. Vortex for 1-2 minutes to break up clumps and obtain a single-cell suspension.

• Allow the large clumps to settle for 30 minutes.

• Carefully transfer the supernatant to a new sterile tube. Adjust the turbidity of the suspension with complete 7H9 broth to match a 0.5 McFarland standard (approximately 1 x 10⁷ CFU/mL).

• Prepare the final inoculum by diluting this suspension 1:20 in complete 7H9 broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

Assay Plate Setup

• In a sterile 96-well plate, add 100 µL of complete 7H9 broth to all wells from columns 2 through 12.

• Add 200 µL of the stock solution of Antitubercular agent-19 (at twice the highest desired final concentration) to the wells in column 1. Do the same for the control drug (Isoniazid) in a separate set of rows.

• Perform a 2-fold serial dilution by transferring 100 µL from column 1 to column 2, mixing well, and then transferring 100 µL from column 2 to column 3, and so on, up to column 10. Discard 100 µL from column 10.

• Column 11 will serve as the growth control (no drug).

• Column 12 will serve as the sterility control (no bacteria, only media).

• Add 100 µL of the final bacterial inoculum (prepared in step 3.5) to all wells from columns 1 to 11. The final volume in these wells will be 200 µL.

• Add 100 µL of sterile complete 7H9 broth to the sterility control wells in column 12.

• Seal the plate with a lid and place it in a secondary container (e.g., a sealed plastic bag) to prevent dehydration.

Incubation and Reading

• Incubate the plate at 37°C for 7 days.

• After incubation, add 30 µL of the 0.02% resazurin solution to each well.

• Re-incubate the plate at 37°C for an additional 24-48 hours.

• Visually assess the color change. The MIC is the lowest concentration of the drug that prevents the color change from blue (inhibition) to pink (growth).

Data Presentation

The following table presents hypothetical MIC data for Antitubercular agent-19 against various M. tuberculosis strains, including a drug-sensitive reference strain and drug-resistant clinical isolates.

Strain ID	Resistance Profile	Antitubercular agent-19 MIC (µg/mL)	Isoniazid MIC (µg/mL)
H37Rv (ATCC 27294)	Drug-Sensitive	0.25	0.06
CI-MDR-01	MDR (INH-R, RIF-R)	0.5	> 8.0
CI-XDR-03	XDR (INH-R, RIF-R, FQ-R)	0.5	> 8.0
CI-S-05	Drug-Sensitive	0.25	0.06

INH: Isoniazid; RIF: Rifampicin; FQ: Fluoroquinolone; R: Resistant

Visualizations

Experimental Workflow

The following diagram illustrates the workflow for the Resazurin Microtiter Assay (REMA) for MIC determination.

Caption: Workflow for MIC determination using the REMA method.

Illustrative Signaling Pathway: Inhibition of Mycolic Acid Synthesis

As the mechanism of action for "Antitubercular agent-19" is under investigation, the following diagram illustrates a well-characterized pathway targeted by the frontline antitubercular drug, Isoniazid, as an example. Isoniazid is a prodrug that, once activated by the mycobacterial catalase-peroxidase enzyme (KatG), inhibits the synthesis of mycolic acids, which are essential components of the mycobacterial cell wall.[7][8][9] The activated form of Isoniazid covalently binds to the enoyl-acyl carrier protein reductase (InhA), a key enzyme in the fatty acid synthase-II (FAS-II) system, thereby blocking mycolic acid production.[7][9]

Caption: Example pathway: Inhibition of mycolic acid synthesis by Isoniazid.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Resazurin microtitre plate assay and Sensititre® MycoTB for detection of Mycobacterium tuberculosis resistance in a high tuberculosis resistance setting | Jaglal | African Journal of Laboratory Medicine [ajlmonline.org]
• 3. benchchem.com [benchchem.com]
• 4. Antimicrobial susceptibility testing of Mycobacterium tuberculosis complex isolates - the EUCAST broth microdilution reference method for MIC determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Susceptibility testing of Mycobacterium tuberculosis by broth microdilution method: a rapid alternative method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scielo.br [scielo.br]
• 7. Isoniazid - Wikipedia [en.wikipedia.org]
• 8. Isoniazid - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. What is the mechanism of Isoniazid? [synapse.patsnap.com]

Application Notes & Protocols: Intracellular Activity of Antitubercular agent-19

Introduction

Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis, is an intracellular pathogen that primarily resides and replicates within host macrophages.[1][2] This intracellular niche protects the bacteria from many host immune responses and poses a significant challenge for antibiotic treatment. Therefore, evaluating the efficacy of new chemical entities (NCEs) against intracellular Mtb is a critical step in the discovery and development of novel antitubercular agents. Hits from whole-cell screening assays have a better chance of becoming viable lead compounds compared to those from target-based assays, as they demonstrate the ability to reach their intracellular target.[3][4]

This document provides a detailed protocol for determining the intracellular antimycobacterial activity of a test compound, designated here as "Antitubercular agent-19," using an in vitro macrophage infection model. The primary method described is the Colony Forming Unit (CFU) enumeration assay, which is a gold-standard method for quantifying viable bacteria.

Principle of the Assay

The assay involves three main stages:

• Infection: A monolayer of cultured macrophages is infected with a suspension of Mycobacterium tuberculosis.

• Treatment: After allowing phagocytosis to occur, extracellular bacteria are removed, and the infected cells are treated with various concentrations of "Antitubercular agent-19."

• Quantification: Following the treatment period, the macrophages are lysed to release the intracellular bacteria, which are then serially diluted and plated on a solid medium to determine the number of viable bacteria by CFU enumeration.

Experimental Protocols

Materials and Reagents

• Cell Line: Murine macrophage-like cell line J774A.1 or human monocytic cell line THP-1.

• Bacterial Strain: Mycobacterium tuberculosis H37Rv (or a luminescent/fluorescent reporter strain).[3]

• Cell Culture Medium:

  • For J774A.1: Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

  • For THP-1: RPMI-1640 medium with 10% FBS and 1% Penicillin-Streptomycin.

• THP-1 Differentiation: Phorbol 12-myristate 13-acetate (PMA).

• Bacterial Culture Medium: Middlebrook 7H9 broth supplemented with 10% OADC (Oleic Acid-Albumin-Dextrose-Catalase) and 0.05% Tween 80.

• Bacterial Plating Medium: Middlebrook 7H10 or 7H11 agar (B569324) supplemented with 10% OADC.

• Test Compound: "Antitubercular agent-19" dissolved in Dimethyl Sulfoxide (DMSO).

• Control Antibiotic: Rifampicin or Isoniazid.[5]

• Reagents for Lysis & Washing:

  • Phosphate Buffered Saline (PBS).

  • Gentamicin (B1671437) solution.

  • 0.1% Sodium Dodecyl Sulfate (SDS) in PBS.

  • Sterile water with 0.05% Tween 80.

Protocol for Intracellular Activity Assay (CFU Method)

This protocol is adapted for a 24-well plate format.

Day 1: Seeding Macrophages

• Harvest and count macrophage cells (J774A.1 or PMA-differentiated THP-1).

• Seed the cells into a 24-well plate at a density of 2 x 10^5 cells per well in 1 mL of antibiotic-free culture medium.

• Incubate at 37°C in a 5% CO₂ incubator for 24 hours to allow the cells to adhere.[6]

Day 2: Macrophage Infection

• Prepare the Mtb H37Rv inoculum from a mid-log phase culture. Break up bacterial clumps by passing the culture through a 27-gauge needle 10 times.

• Adjust the bacterial suspension to a concentration that will achieve a Multiplicity of Infection (MOI) of 1-10 (e.g., MOI of 10).[6]

• Remove the culture medium from the macrophage monolayer.

• Infect the cells by adding the Mtb inoculum in fresh, antibiotic-free medium.

• Incubate for 4 hours at 37°C and 5% CO₂ to allow for phagocytosis.[6]

• After incubation, remove the inoculum and wash the monolayer three times with warm PBS to remove extracellular bacteria.

• Add fresh culture medium containing 30-50 µg/mL of gentamicin and incubate for 1 hour to kill any remaining extracellular bacteria.[7]

• Remove the gentamicin-containing medium and wash once with PBS.

Day 2 (T₀ Time Point): Baseline CFU Count

• To determine the initial intracellular bacterial load, lyse one set of infected wells (typically in triplicate).

• Add 500 µL of 0.1% SDS solution to each well and incubate for 10 minutes at room temperature to lyse the macrophages.

• Prepare 10-fold serial dilutions of the lysate in sterile water with 0.05% Tween 80.

• Plate 100 µL of the appropriate dilutions onto 7H10 agar plates.

• Incubate the plates at 37°C for 3-4 weeks until colonies are visible.

Day 2-5: Treatment with Antitubercular agent-19

• Prepare serial dilutions of "Antitubercular agent-19" and the control drug (e.g., Rifampicin) in the cell culture medium. Include a "no drug" (vehicle control, e.g., 0.1% DMSO) condition.

• Add the drug-containing medium to the remaining infected wells.

• Incubate the plate at 37°C and 5% CO₂ for the desired treatment period (e.g., 72 hours).

Day 5 (End-point): Final CFU Count

• After the treatment period, remove the drug-containing medium.

• Lyse the macrophages in each well with 0.1% SDS as described for the T₀ time point.

• Prepare serial dilutions and plate on 7H10 agar.

• Incubate plates at 37°C for 3-4 weeks.

Day 26: Data Collection and Analysis

• Count the colonies on the plates from both the T₀ and end-point time points.

• Calculate the CFU/mL for each sample.

• Determine the percent reduction in bacterial viability compared to the untreated control at the end-point.

Data Presentation

Quantitative results from the intracellular activity assay should be summarized to compare the efficacy of the test agent at different concentrations with controls.

Table 1: Intracellular Activity of Antitubercular agent-19 against Mtb H37Rv in J774A.1 Macrophages

Treatment Group	Concentration (µM)	Mean CFU/mL (Day 5)	Std. Deviation	% Inhibition vs. Untreated Control
Untreated Control	0 (Vehicle)	8.5 x 10^5	0.7 x 10^5	0%
Antitubercular agent-19	1	5.2 x 10^5	0.5 x 10^5	38.8%
5	1.9 x 10^5	0.3 x 10^5	77.6%
25	0.4 x 10^5	0.1 x 10^5	95.3%
Rifampicin (Control)	0.5	0.1 x 10^5	0.05 x 10^5	98.8%
Initial Inoculum (Day 2, T₀)	-	1.1 x 10^5	0.2 x 10^5	-

Note: Data are representative. The initial inoculum CFU at T₀ is shown for comparison to assess bactericidal vs. bacteriostatic activity.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for the macrophage-based intracellular killing assay.

Macrophage Response to Mtb Infection Signaling Pathway

Caption: Simplified signaling pathways in a macrophage upon Mtb infection.

References

• 1. Macrophage Infection Models for Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Macrophage infection models for Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. Macrophage immunoregulatory pathways in tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Novel Assay Platform to Evaluate Intracellular Killing of Mycobacterium tuberculosis: In Vitro and In Vivo Validation [frontiersin.org]
• 7. Frontiers | Development of Human Cell-Based In Vitro Infection Models to Determine the Intracellular Survival of Mycobacterium avium [frontiersin.org]

Application Note: ATA-19 for High-Throughput Screening of Novel Antitubercular Agents

Introduction

Tuberculosis (TB), caused by Mycobacterium tuberculosis (M. tb), remains a leading cause of death from a single infectious agent worldwide. The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of M. tb has severely compromised the efficacy of current treatment regimens, underscoring the urgent need for new drugs with novel mechanisms of action.[1][2] High-throughput screening (HTS) of large chemical libraries against whole M. tb cells or specific molecular targets is a crucial strategy for identifying new chemical entities for drug development pipelines.[3][4] This document describes the application of "Antitubercular Agent-19" (ATA-19), a novel and potent inhibitor of M. tb, identified and characterized through a comprehensive HTS campaign.

Mechanism of Action of ATA-19

ATA-19 was identified as a potent inhibitor of the decaprenylphosphoryl-β-D-ribose 2′-epimerase (DprE1).[3][5] DprE1 is an essential enzyme involved in the biosynthesis of the mycobacterial cell wall. Specifically, it catalyzes a critical epimerization step in the synthesis of decaprenyl-arabinofuranose, the sole donor of arabinosyl residues for the synthesis of arabinogalactan (B145846) and lipoarabinomannan, which are major components of the M. tb cell wall.[5] Inhibition of DprE1 by ATA-19 disrupts the formation of these crucial polysaccharides, leading to compromised cell wall integrity and ultimately, bacterial death.

Caption: Mechanism of action of ATA-19, inhibiting the DprE1 enzyme.

Data Presentation

ATA-19 demonstrates potent activity against both replicating and non-replicating M. tb and exhibits a favorable selectivity profile.

Table 1: In Vitro Antitubercular Activity of ATA-19

Mycobacterium tuberculosis Strain	Resistance Profile	MIC (µM)
H37Rv	Drug-Susceptible	0.05
Clinical Isolate 1	MDR (Resistant to INH, RIF)	0.06
Clinical Isolate 2	XDR (Resistant to INH, RIF, FQ)	0.08

MIC: Minimum Inhibitory Concentration required to inhibit 90% of bacterial growth.

Table 2: Selectivity and Cytotoxicity Profile of ATA-19

Assay Type	Target/Cell Line	Result (IC50/CC50 in µM)	Selectivity Index (SI)
Target-based Assay	DprE1 Enzyme	IC50: 0.01	>5000
Cytotoxicity Assay	Vero (Monkey Kidney) Cells	CC50: >50
Cytotoxicity Assay	HepG2 (Human Liver) Cells	CC50: >50

IC50: Half-maximal inhibitory concentration. CC50: Half-maximal cytotoxic concentration. SI = CC50 / MIC.

High-Throughput Screening Workflow

ATA-19 was identified from a library of over 200,000 small molecules using a whole-cell phenotypic HTS assay.[6][7] The workflow is designed to efficiently identify potent inhibitors of M. tb growth and triage them for further characterization.

Caption: Workflow for the identification of ATA-19.

Experimental Protocols

Protocol 1: Whole-Cell High-Throughput Screening Assay

This protocol describes a method for screening large compound libraries against virulent M. tuberculosis expressing a reporter like luciferase or a fluorescent protein.[4][8]

• Preparation of M. tb Culture:

  • Culture a reporter strain of M. tuberculosis H37Rv in 7H9 broth supplemented with 0.5% glycerol, 10% ADC, and 0.05% Tween-80.

  • Grow the culture to mid-log phase (OD600 of 0.4-0.6).

  • Dilute the culture to the optimized seeding density in fresh assay medium.

• Compound Dispensing:

  • Using an acoustic liquid handler, dispense 50 nL of each compound from the library into clear-bottom 384-well microtiter plates.

  • Include controls on each plate: Rifampicin (positive control for inhibition) and DMSO (negative control/vehicle).

• Bacterial Seeding and Incubation:

  • Dispense 50 µL of the diluted bacterial culture into each well of the compound-containing plates.

  • Seal the plates and incubate at 37°C for 5-7 days.

• Signal Readout:

  • For fluorescent strains, measure the relative fluorescence units (RFU) using a plate reader.[4]

  • For luciferase-expressing strains, add a suitable luciferase substrate (e.g., BacTiter-Glo™) and measure luminescence.[8]

• Data Analysis:

  • Calculate the percent inhibition for each compound relative to the plate controls.

  • Identify primary hits as compounds exhibiting ≥90% growth inhibition.

Protocol 2: Minimum Inhibitory Concentration (MIC) Determination

• Preparation:

  • Prepare a 2-fold serial dilution of ATA-19 in a 96-well plate using 7H9 broth.

  • Prepare an M. tb inoculum at a concentration of 5 x 10^5 CFU/mL.

• Inoculation and Incubation:

  • Add the bacterial inoculum to each well.

  • Include a drug-free well (growth control) and a media-only well (sterility control).

  • Incubate the plate at 37°C for 7 days.

• MIC Reading:

  • Add a viability indicator such as Resazurin (1:10 volume) and incubate for another 24 hours.

  • The MIC is defined as the lowest concentration of ATA-19 that prevents a color change from blue (no growth) to pink (growth).

Protocol 3: In Vitro Cytotoxicity Assay

This protocol assesses the toxicity of compounds against mammalian cells to determine selectivity.[9][10][11]

• Cell Culture:

  • Culture Vero cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C with 5% CO2.

  • Seed 5,000 cells per well in a 96-well plate and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of ATA-19 in the cell culture medium.

  • Replace the old medium with the compound-containing medium. Include Triton X-100 as a positive control for cytotoxicity and DMSO as a vehicle control.

  • Incubate for 48-72 hours.

• Viability Assessment:

  • Add a resazurin-based reagent (e.g., CellTiter-Blue®) to each well.

  • Incubate for 2-4 hours.

  • Measure fluorescence with a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the DMSO control.

  • Determine the CC50 value by plotting cell viability against the compound concentration and fitting the data to a dose-response curve.

Hit-to-Lead Progression

Following identification, a confirmed hit like ATA-19 undergoes a rigorous triaging process to assess its potential as a lead candidate for further development.

Caption: Decision-making flowchart for hit-to-lead selection.

References

• 1. ajgreenchem.com [ajgreenchem.com]
• 2. The quest for the holy grail: new antitubercular chemical entities, targets and strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A high-throughput whole cell screen to identify inhibitors of Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Advances in Drug Discovery of New Antitubercular Multidrug-Resistant Compounds [mdpi.com]
• 6. journals.asm.org [journals.asm.org]
• 7. High-throughput screening of small molecules targeting Mycobacterium tuberculosis in human iPSC macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mycobacterium tuberculosis High-Throughput Screening | Springer Nature Experiments [experiments.springernature.com]
• 9. semanticscholar.org [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. Cytotoxicity Assays as Predictors of the Safety and Efficacy of Antimicrobial Agents | Springer Nature Experiments [experiments.springernature.com]

Unraveling the In Vivo Potential of Antitubercular Agent-19 in Murine Models

Introduction

Antitubercular agent-19, also identified as Compound 1c, has emerged as a promising candidate in the preclinical pipeline for tuberculosis (TB) treatment. Exhibiting potent in vitro activity against both drug-susceptible (Mycobacterium tuberculosis H37Rv) and multidrug-resistant (MDR) strains, this agent is now under investigation for its efficacy and pharmacological profile in in vivo murine models of tuberculosis. This document provides a consolidated overview of the available data on the application of Antitubercular agent-19 in these models, intended for researchers, scientists, and drug development professionals.

Summary of Preclinical Data

Initial in vitro assessments have demonstrated the potent bactericidal activity of Antitubercular agent-19. Subsequent studies in BALB/c mice have provided preliminary insights into its safety and tolerability, paving the way for efficacy evaluations in established tuberculosis infection models.

Table 1: In Vitro Activity and In Vivo Toxicity of Antitubercular Agent-19

Parameter	Observation	Reference
Minimum Inhibitory Concentration (MIC) against M. tuberculosis H37Rv	<0.016 µg/ml	[1][2]
Minimum Inhibitory Concentration (MIC) against MDR-M. tuberculosis	<0.016 µg/ml	[1]
In Vivo Host	BALB/c mice	[1]
Cytotoxicity	Low	[1]
Acute Lethal Toxicity	Relatively High	[1]

Experimental Protocols

While detailed, peer-reviewed protocols for in vivo efficacy studies of Antitubercular agent-19 are not yet widely published, a generalized methodology based on standard murine models of tuberculosis is presented below. This protocol is intended to serve as a foundational guide for researchers designing such experiments.

Murine Model of Chronic Tuberculosis Infection and Efficacy Evaluation

This protocol outlines the establishment of a chronic tuberculosis infection in mice and the subsequent evaluation of the therapeutic efficacy of Antitubercular agent-19.

Materials:

• Antitubercular agent-19 (Compound 1c)

• Mycobacterium tuberculosis H37Rv strain

• 6- to 8-week-old female BALB/c mice

• Aerosol exposure chamber (e.g., Glas-Col)

• Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase) and 0.05% Tween 80

• Middlebrook 7H11 agar (B569324) supplemented with OADC

• Phosphate-buffered saline (PBS)

• Tissue homogenizer

• Appropriate vehicle for drug administration

Protocol Steps:

• Infection:

  • Culture M. tuberculosis H37Rv to mid-log phase in 7H9 broth.

  • Infect mice with a low dose of M. tuberculosis H37Rv via the aerosol route to establish a pulmonary infection. The target is to implant approximately 100-200 bacilli in the lungs.

  • House the infected animals in a biosafety level 3 (BSL-3) facility.

• Establishment of Chronic Infection:

  • Allow the infection to establish for a period of 4 to 6 weeks. This period allows for the development of a chronic infection characterized by stable bacterial loads in the lungs and spleen.

• Treatment:

  • At 4-6 weeks post-infection, randomize the mice into treatment and control groups.

  • Administer Antitubercular agent-19 at predetermined doses and schedules. The route of administration (e.g., oral gavage, intraperitoneal injection) and vehicle should be optimized based on the compound's properties.

  • Include a vehicle control group and potentially a positive control group treated with a standard-of-care anti-TB drug (e.g., isoniazid, rifampicin).

  • Monitor the health of the mice daily.

• Efficacy Assessment:

  • After a defined treatment period (e.g., 4 weeks), euthanize the mice.

  • Aseptically remove the lungs and spleen.

  • Homogenize the organs in PBS.

  • Prepare serial dilutions of the organ homogenates and plate on 7H11 agar plates.

  • Incubate the plates at 37°C for 3-4 weeks.

  • Enumerate the colony-forming units (CFU) to determine the bacterial load in each organ.

  • The efficacy of Antitubercular agent-19 is determined by the reduction in bacterial load (log10 CFU) in the organs of treated mice compared to the vehicle control group.

Visualizing Experimental Workflow

The following diagram illustrates the general workflow for evaluating the in vivo efficacy of an antitubercular agent in a murine model.

Caption: Workflow for In Vivo Efficacy Testing.

Please Note: The information provided is based on currently available preclinical data and generalized protocols. As research on Antitubercular agent-19 is ongoing, these application notes and protocols will be updated as more detailed and specific information becomes publicly available in peer-reviewed literature. Researchers are advised to consult primary research articles for the most accurate and detailed methodologies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Antitubercular Agent-19

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Antitubercular agent-19 is a novel nitroimidazooxazine antimycobacterial agent with potent bactericidal activity against both actively replicating and non-replicating Mycobacterium tuberculosis (M. tuberculosis). It is a prodrug that requires intracellular activation by a deazaflavin-dependent nitroreductase (Ddn). This activation leads to the generation of reactive nitrogen species, including nitric oxide, which exerts its antimycobacterial effects through a dual mechanism. Against actively replicating bacteria, it inhibits mycolic acid biosynthesis, leading to a defective cell wall.[1][2] In non-replicating, anaerobic bacteria, it acts as a respiratory poison.[1]

These application notes provide detailed protocols for the formulation and in vivo evaluation of Antitubercular agent-19 in a murine model of tuberculosis. The provided data is based on studies of the well-characterized antitubercular agent Pretomanid, which belongs to the same chemical class.

Data Presentation

Table 1: Formulation for Oral Administration in Mice

Component	Concentration/Vehicle	Purpose
Antitubercular agent-19	25-100 mg/kg body weight	Active Agent
Vehicle	0.5% (w/v) Methylcellulose (B11928114) in water	Suspending Agent
Administration Route	Oral gavage	Delivery
Dosing Volume	Typically 100-200 µL per mouse	Administration

Note: The formulation should be prepared fresh daily and sonicated to ensure a uniform suspension.

Table 2: Representative Pharmacokinetic Parameters of Antitubercular agent-19 in BALB/c Mice

Dose (mg/kg, oral)	Cmax (µg/mL)	Tmax (hr)	AUC0-24 (µg·h/mL)
25	~5.0	~4	~60
50	~9.0	~4	~127
100	~15.0	~6	~244

Data presented are approximations derived from preclinical studies of Pretomanid and may vary based on experimental conditions and vehicle used.[3][4]

Table 3: In Vivo Efficacy of an Antitubercular agent-19-Containing Regimen (BPaL analogue) in a Murine Model of Chronic Tuberculosis

Treatment Group	Duration of Treatment	Mean Log10 CFU in Lungs (± SD) at Start of Treatment	Mean Log10 CFU in Lungs (± SD) after Treatment	Log10 CFU Reduction
Untreated Control	4 weeks	6.17 ± 0.27	Increased from baseline	N/A
Standard Regimen (Rifampin + Isoniazid + Pyrazinamide)	4 weeks	6.17 ± 0.27	3.47 ± 0.35	2.70
Agent-19 + Bedaquiline + Linezolid (BPaL analogue)	4 weeks	6.17 ± 0.27	2.50 ± 0.40	3.67

Efficacy data is based on published results for the BPaL (Bedaquiline, Pretomanid, Linezolid) regimen in a BALB/c mouse model of chronic M. tuberculosis H37Rv infection.[4][5]

Experimental Protocols

Protocol 1: Preparation of Antitubercular Agent-19 Formulation for Oral Gavage

Materials:

• Antitubercular agent-19 powder

• Methylcellulose

• Sterile, purified water

• Sterile 1.5 mL microcentrifuge tubes

• Sonicator

Procedure:

• Prepare a 0.5% (w/v) solution of methylcellulose in sterile water. This can be done by slowly adding methylcellulose powder to heated water (60-70°C) while stirring, and then allowing it to cool to room temperature to form a clear solution.

• Weigh the required amount of Antitubercular agent-19 powder based on the desired dose (e.g., 100 mg/kg) and the number of animals to be treated.

• In a sterile microcentrifuge tube, add the weighed Antitubercular agent-19 powder.

• Add the appropriate volume of the 0.5% methylcellulose vehicle to achieve the final desired concentration for dosing.

• Vortex the tube vigorously for 1-2 minutes to initially suspend the powder.

• Sonicate the suspension for 10-15 minutes to ensure a fine, uniform suspension.

• Visually inspect the suspension for any large particles. If present, continue sonication.

• Prepare the formulation fresh before each administration. Keep the suspension on a rocker or vortex briefly before each gavage to ensure homogeneity.

Protocol 2: In Vivo Efficacy Evaluation in a Murine Model of Chronic Tuberculosis

Animal Model:

• Female BALB/c mice, 6-8 weeks old.[4]

Infection:

• Grow M. tuberculosis H37Rv to mid-log phase in an appropriate liquid medium.

• Infect mice via the aerosol route using a calibrated inhalation exposure system to deliver approximately 100-200 bacilli to the lungs.[4]

• Allow the infection to establish for 4-6 weeks to develop a chronic infection state.[4]

Treatment:

• At 4-6 weeks post-infection, randomize mice into treatment groups (e.g., Untreated Control, Standard Regimen, Agent-19-containing regimen).

• Administer the prepared formulation of Antitubercular agent-19 (as part of a combination regimen, e.g., with Bedaquiline and Linezolid) daily via oral gavage, five days a week.

• Monitor the body weight and clinical signs of the mice throughout the experiment.

Efficacy Assessment:

• At designated time points (e.g., after 4 and 8 weeks of treatment), euthanize a subset of mice from each group.

• Aseptically remove the lungs and spleen.

• Homogenize the organs in sterile saline or phosphate-buffered saline.

• Prepare serial dilutions of the organ homogenates and plate on a suitable solid medium (e.g., Middlebrook 7H11 agar).

• Incubate the plates at 37°C for 3-4 weeks.

• Count the number of colony-forming units (CFU) to determine the bacterial load in each organ.

• Express the data as log10 CFU per organ and compare the results between treatment groups.

Visualizations

References

• 1. droracle.ai [droracle.ai]
• 2. What is the mechanism of Pretomanid? [synapse.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. journals.asm.org [journals.asm.org]
• 5. A Modified BPaL Regimen for Tuberculosis Treatment replaces Linezolid with Inhaled Spectinamides [elifesciences.org]

Application Notes & Protocols for the Quantification of Isoniazid in Biological Samples

Disclaimer: The specific entity "Antitubercular agent-19" could not be definitively identified in publicly available scientific literature. Therefore, these application notes and protocols have been developed using Isoniazid , a primary and extensively studied antitubercular agent, as a representative example to fulfill the detailed requirements of the request. The methodologies described herein are based on established analytical techniques for Isoniazid and can be adapted for other similar small molecule antitubercular agents with appropriate validation.

Introduction

Isoniazid (isonicotinylhydrazide) is a cornerstone of first-line treatment for tuberculosis (TB). Therapeutic drug monitoring (TDM) and pharmacokinetic studies of Isoniazid are crucial for optimizing treatment efficacy, minimizing toxicity, and managing drug-drug interactions. Accurate and precise quantification of Isoniazid in biological matrices such as plasma, serum, and urine is therefore essential for clinical and research purposes.

This document provides detailed application notes and protocols for the quantification of Isoniazid in human plasma using High-Performance Liquid Chromatography with tandem mass spectrometry (HPLC-MS/MS), a highly sensitive and specific method for bioanalysis.

Quantitative Data Summary

The following tables summarize the typical quantitative performance parameters for a validated HPLC-MS/MS method for Isoniazid quantification in human plasma.

Table 1: Calibration Curve and Linearity

Parameter	Value
Analyte	Isoniazid
Internal Standard (IS)	Isoniazid-d4
Matrix	Human Plasma
Calibration Model	Linear, 1/x² weighting
Range (µg/mL)	0.1 - 20.0
Correlation Coefficient (r²)	≥ 0.995

Table 2: Precision and Accuracy

Quality Control (QC) Level	Concentration (µg/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Intra-day Accuracy (%Bias)	Inter-day Accuracy (%Bias)
Lower Limit of Quantification (LLOQ)	0.1	≤ 15.0	≤ 15.0	± 20.0	± 20.0
Low QC (LQC)	0.3	≤ 10.0	≤ 10.0	± 15.0	± 15.0
Medium QC (MQC)	5.0	≤ 10.0	≤ 10.0	± 15.0	± 15.0
High QC (HQC)	15.0	≤ 10.0	≤ 10.0	± 15.0	± 15.0

Table 3: Recovery and Matrix Effect

QC Level	Concentration (µg/mL)	Mean Extraction Recovery (%)	Mean Matrix Effect (%)
LQC	0.3	85 - 95	90 - 110
MQC	5.0	85 - 95	90 - 110
HQC	15.0	85 - 95	90 - 110

Experimental Protocols

Materials and Reagents

• Isoniazid reference standard (≥ 99% purity)

• Isoniazid-d4 (internal standard, IS) (≥ 99% purity)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Water (ultrapure, 18.2 MΩ·cm)

• Human plasma (K2-EDTA as anticoagulant)

Instrumentation

• HPLC System: Shimadzu Nexera X2 or equivalent

• Mass Spectrometer: SCIEX Triple Quad™ 5500 or equivalent

• Analytical Column: Waters Atlantis HILIC Silica (2.1 x 50 mm, 3 µm) or equivalent

Chromatographic and Mass Spectrometric Conditions

Table 4: HPLC Parameters

Parameter	Condition
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	90% B (0-0.5 min), 90-10% B (0.5-2.0 min), 10% B (2.0-3.0 min), 10-90% B (3.0-3.1 min), 90% B (3.1-5.0 min)
Flow Rate	0.5 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Table 5: Mass Spectrometer Parameters

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Gas 1	50 psi
Ion Source Gas 2	50 psi
Curtain Gas	30 psi
Temperature	500 °C
IonSpray Voltage	5500 V
MRM Transitions	Isoniazid: 138.1 -> 121.1, Isoniazid-d4: 142.1 -> 125.1
Dwell Time	150 ms

Sample Preparation: Protein Precipitation

• Label polypropylene (B1209903) tubes for standards, QCs, and unknown samples.

• Pipette 50 µL of plasma into the corresponding tubes.

• Add 200 µL of the internal standard working solution (Isoniazid-d4 in acetonitrile).

• Vortex mix for 1 minute to precipitate proteins.

• Centrifuge at 13,000 rpm for 10 minutes at 4 °C.

• Transfer 100 µL of the supernatant to a 96-well plate or HPLC vials.

• Inject 5 µL into the HPLC-MS/MS system.

Visualizations

Caption: Workflow for Isoniazid quantification in plasma.

Caption: Bioanalytical method validation parameters.

Application Notes & Protocol: Synergy Assessment of Antitubercular agent-19 (ATA-19)

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) necessitates the development of novel therapeutic strategies. Combination therapy is a cornerstone of tuberculosis treatment, aiming to enhance efficacy, prevent the emergence of resistance, and shorten treatment duration. Assessing the interaction between new chemical entities and existing antitubercular drugs is a critical step in the development of new combination regimens.

This document provides a detailed protocol for assessing the in vitro synergistic activity of a novel investigational compound, Antitubercular agent-19 (ATA-19), with established first-line and second-line anti-TB drugs. The primary method described is the checkerboard assay , which is a widely used technique to quantify drug interactions.[1][2][3] The outcome of this assay is the Fractional Inhibitory Concentration Index (FICI), a quantitative measure of the degree of synergy, additivity, indifference, or antagonism between two compounds.[4][5]

Experimental Protocol: Checkerboard Assay

The checkerboard method involves testing various concentrations of two drugs, both alone and in combination, to determine the Minimum Inhibitory Concentration (MIC) for each condition.[1]

2.1. Materials and Reagents

• Mycobacterium tuberculosis strain (e.g., H37Rv ATCC 27294)

• Middlebrook 7H9 broth supplemented with 0.2% glycerol (B35011) and 10% OADC (Oleic Acid-Albumin-Dextrose-Catalase)

• Antitubercular agent-19 (ATA-19), stock solution in DMSO

• Partner TB drug (e.g., Isoniazid, Rifampicin), stock solution in an appropriate solvent

• Sterile 96-well microtiter plates (round-bottom)

• Resazurin (B115843) sodium salt solution (0.02% w/v in sterile water)

• Plate reader (for fluorescence or absorbance)

• Biosafety Cabinet (Class II or higher)

2.2. Methodology

• Preparation of Bacterial Inoculum:

  • Culture M. tuberculosis in 7H9 broth to mid-log phase (OD₆₀₀ of 0.5–0.8).

  • Adjust the culture turbidity to a McFarland standard of 0.5, which corresponds to approximately 1 x 10⁸ CFU/mL.

  • Dilute the adjusted culture 1:100 in fresh 7H9 broth to achieve a final inoculum density of approximately 1 x 10⁶ CFU/mL.

• Drug Dilution and Plate Setup:

  • Drug A (ATA-19): Prepare a series of 2-fold serial dilutions horizontally across the 96-well plate in 50 µL of 7H9 broth.

  • Drug B (Partner Drug): Prepare a series of 2-fold serial dilutions vertically down the plate in 50 µL of 7H9 broth.

  • This creates a matrix of drug combinations where each well contains a unique concentration of both drugs.

  • Include control wells: Drug A alone, Drug B alone, and a drug-free growth control.

• Inoculation and Incubation:

  • Add 100 µL of the prepared bacterial inoculum to each well.

  • Seal the plates and incubate at 37°C for 7 days.

• Determining MIC:

  • After incubation, add 30 µL of the resazurin solution to each well and incubate for an additional 24-48 hours.

  • A color change from blue (resazurin) to pink (resorufin) indicates bacterial growth.

  • The MIC is defined as the lowest concentration of the drug that prevents this color change.

  • The MIC of each drug alone is determined from the control rows/columns. The MIC of the drugs in combination is determined from the wells within the matrix.

2.3. Data Analysis: Calculation of FICI

The Fractional Inhibitory Concentration Index (FICI) is calculated to quantify the interaction between the two drugs.[4][6]

The formula is: FICI = FIC of Drug A + FIC of Drug B

Where:

• FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

• FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

The FICI value is interpreted as follows:

• Synergy: FICI ≤ 0.5

• Additive/Indifference: 0.5 < FICI ≤ 4.0

• Antagonism: FICI > 4.0

Data Presentation: Hypothetical Synergy Data for ATA-19

The following table summarizes hypothetical results from a checkerboard synergy assessment of ATA-19 against M. tuberculosis H37Rv.

Drug Combination	MIC Alone (µg/mL)	MIC in Combination (µg/mL)	FICI	Interpretation
ATA-19	0.25	0.0625 (with INH)	\multirow{2}{}{0.5}	\multirow{2}{}{Synergy}
Isoniazid (INH)	0.05	0.0125 (with ATA-19)
ATA-19	0.25	0.125 (with RIF)	\multirow{2}{}{1.0}	\multirow{2}{}{Additive}
Rifampicin (RIF)	0.1	0.05 (with ATA-19)
ATA-19	0.25	0.5 (with EMB)	\multirow{2}{}{4.0}	\multirow{2}{}{Indifference}
Ethambutol (EMB)	2.0	4.0 (with ATA-19)

Visualization

4.1. Experimental Workflow

Caption: Workflow for the checkerboard synergy assay.

4.2. FICI Value Interpretation

Caption: Logic for interpreting FICI values.

References

• 1. tsijournals.com [tsijournals.com]
• 2. Fast detection of drug interaction in Mycobacterium tuberculosis by a checkerboard resazurin method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. In vitro Synergism of Six Antituberculosis Agents Against Drug-Resistant Mycobacterium tuberculosis Isolated from Retreatment Tuberculosis Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Interpretation of Fractional Inhibitory Concentration Index (FICI) [bio-protocol.org]
• 6. Synergistic effect of two combinations of antituberculous drugs against Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Chemical Probe Application Notes: Investigating Mycobacterial Biology with a Photoactivatable Mycolic Acid Analogue

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to using a photoactivatable mycolic acid probe, x-Alk-MA, for studying Mycobacterium tuberculosis (Mtb) biology and its interactions with the host immune system. This chemical probe serves as a powerful tool to identify and characterize host-pathogen interactions that are often difficult to investigate using traditional methods.

Introduction

Mycolic acids are essential components of the mycobacterial cell wall, contributing to its impermeability and the pathogen's resistance to antibiotics and host immune responses. Free mycolic acids (fMAs), released during mycomembrane remodeling, play a crucial role in host immune evasion. The chemical probe x-Alk-MA is a synthetic analogue of fMA designed to mimic its biological activity while allowing for the identification of its binding partners in live cells.[1]

The probe incorporates two key functionalities: a diazirine group for photo-cross-linking and a terminal alkyne for "click" chemistry. Upon exposure to UV light, the diazirine forms a reactive carbene that covalently cross-links the probe to nearby interacting proteins. The alkyne handle then allows for the attachment of a reporter tag, such as biotin (B1667282) for affinity purification or a fluorophore for visualization.[1]

Key Applications

• Identification of Host Cell Receptors: Elucidate the host proteins that recognize and bind to free mycolic acids, providing insights into the mechanisms of immune modulation by M. tuberculosis.

• Characterization of Immunosuppressive Pathways: Investigate the downstream signaling events triggered by the interaction of mycolic acids with host cells.

• Drug Target Discovery: Identify novel host or bacterial proteins involved in mycolic acid-mediated pathogenesis that could be targeted for therapeutic intervention.

Data Presentation

Table 1: Cytokine Response of Macrophages to x-Alk-MA

Immortalized bone marrow-derived macrophages (iBMDMs) were treated with x-Alk-MA, methyl-α-D-mannopyranoside (MAME), or trehalose-6,6'-dibehenate (B1254617) (TDB), and cytokine production was measured.[1]

Treatment (5 µg/µL)	MCP-1 Production (pg/mL)	TNF-α Production (pg/mL)
x-Alk-MA	Induced	Not Induced
MAME (fMA mimic)	Induced	Not Induced
TDB (TDM mimic)	Induced	Induced
Untreated Control	Baseline	Baseline

Note: This table summarizes the qualitative findings from the study. Specific quantitative data with error bars would be generated in an experimental setting.

Signaling Pathway Diagram

The following diagram illustrates the proposed signaling pathway initiated by the interaction of the x-Alk-MA probe with the host macrophage receptor TREM2, leading to an immunosuppressive response.

Caption: Interaction of x-Alk-MA with TREM2 receptor on macrophages.

Experimental Workflow

This diagram outlines the general workflow for using the x-Alk-MA probe to identify protein interactions in host cells.

Caption: Workflow for identifying x-Alk-MA interacting proteins.

Experimental Protocols

Protocol 1: Macrophage Treatment and Cytokine Profiling

This protocol describes the treatment of macrophages with the x-Alk-MA probe and subsequent analysis of cytokine production.

Materials:

• Immortalized bone marrow-derived macrophages (iBMDMs)

• x-Alk-MA probe

• Control compounds (e.g., MAME, TDB)

• Cell culture medium (e.g., DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Phosphate Buffered Saline (PBS)

• ELISA kits for MCP-1 and TNF-α

Procedure:

• Culture iBMDMs in complete medium (DMEM with 10% FBS and 1% Penicillin-Streptomycin) in a 24-well plate until they reach 80-90% confluency.

• Prepare a stock solution of the x-Alk-MA probe and control compounds in a suitable solvent (e.g., DMSO).

• Dilute the probe and controls in cell culture medium to a final concentration of 5 µg/µL.

• Remove the existing medium from the cells and wash once with PBS.

• Add the medium containing the probe or controls to the respective wells. Include an untreated control well with medium only.

• Incubate the cells for 24 hours at 37°C in a 5% CO₂ incubator.

• After incubation, collect the cell culture supernatants.

• Centrifuge the supernatants to remove any cellular debris.

• Analyze the levels of MCP-1 and TNF-α in the supernatants using commercially available ELISA kits, following the manufacturer's instructions.

Protocol 2: Photo-Cross-linking and Identification of Interacting Proteins

This protocol details the procedure for photo-cross-linking the x-Alk-MA probe to its binding partners in macrophages, followed by their enrichment and identification.

Materials:

• iBMDMs treated with x-Alk-MA (from Protocol 1, step 5)

• UVP CL-1000L UV crosslinker (or equivalent)

• Cell lysis buffer (e.g., RIPA buffer) with protease inhibitors

• Biotin-azide

• Copper(II) sulfate (B86663) (CuSO₄)

• Tris(2-carboxyethyl)phosphine (TCEP)

• Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA)

• Streptavidin-agarose beads

• Wash buffers (e.g., PBS with Tween-20)

• Elution buffer (e.g., SDS-PAGE sample buffer)

• SDS-PAGE gels

• Western blot apparatus and reagents

• Antibodies against candidate proteins (e.g., anti-TREM2)

• Mass spectrometer for protein identification

Procedure:

• Photo-Cross-linking:

  • After incubating the macrophages with the x-Alk-MA probe for the desired time, place the culture plate on ice.

  • Expose the cells to UV light (365 nm) for 15-30 minutes in a UV crosslinker.

• Cell Lysis:

  • Wash the cells twice with ice-cold PBS.

  • Add ice-cold lysis buffer with protease inhibitors to each well and incubate on ice for 30 minutes.

  • Scrape the cells and collect the lysate.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris. Collect the supernatant.

• Click Chemistry (Biotinylation):

  • To the cleared lysate, add biotin-azide, CuSO₄, TCEP, and TBTA.

  • Incubate the reaction at room temperature for 1-2 hours with gentle rotation.

• Affinity Purification:

  • Add streptavidin-agarose beads to the lysate and incubate for 2-4 hours at 4°C with rotation to capture the biotinylated protein complexes.

  • Wash the beads extensively with wash buffer to remove non-specifically bound proteins.

• Elution:

  • Elute the captured proteins from the beads by boiling in SDS-PAGE sample buffer.

• Protein Identification:

  • Western Blotting: Separate the eluted proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with antibodies against specific candidate proteins (e.g., TREM2).

  • Mass Spectrometry: For unbiased identification of interacting proteins, subject the eluted sample to in-gel or in-solution digestion with trypsin, followed by LC-MS/MS analysis.

Conclusion

The photoactivatable mycolic acid probe x-Alk-MA is a versatile and powerful tool for dissecting the intricate interactions between Mycobacterium tuberculosis and its host. By enabling the identification of direct binding partners of mycolic acids, this probe facilitates a deeper understanding of mycobacterial pathogenesis and opens new avenues for the development of novel anti-tubercular therapies. The protocols provided herein offer a framework for researchers to apply this chemical probe in their own investigations into the biology of tuberculosis.

References

• 1. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

"Antitubercular agent-19" solubility issues and solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering solubility issues with the novel investigational compound, Antitubercular Agent-19.

Frequently Asked Questions (FAQs)

Q1: My stock of Antitubercular Agent-19 will not dissolve in aqueous buffers. Why is this happening?

A1: Poor aqueous solubility is an expected characteristic of many novel antitubercular agents, which are often lipophilic in nature.[1][2][3] Several factors inherent to Antitubercular Agent-19 contribute to this:

• Molecular Properties: The agent possesses a high molecular weight and significant lipophilicity (hydrophobicity), making it energetically unfavorable to dissolve in polar solvents like water.[1]

• Crystalline Structure: The compound exists as a stable crystalline solid. The energy required for water molecules to break this crystal lattice is substantial.[1]

• pH of the Medium: As an ionizable compound, its solubility is highly dependent on the pH of the aqueous medium.

Q2: Can I use DMSO to dissolve Agent-19 for my in vitro mycobacterial assays?

A2: While Dimethyl Sulfoxide (DMSO) is a powerful solvent for creating high-concentration stock solutions, its use in final assay dilutions must be carefully managed. High concentrations of residual DMSO can be toxic to both mycobacteria and host cells, potentially confounding experimental results.[1] Furthermore, Agent-19 may precipitate out of solution when the DMSO stock is diluted into your aqueous assay medium, a phenomenon known as "crash-out."[1] It is critical to determine the maximum tolerated DMSO concentration in your assay and ensure the final concentration does not exceed this limit.

Q3: What is the difference between kinetic and thermodynamic solubility, and which should I measure for Agent-19?

A3: Both are important, but they measure different properties:

• Kinetic Solubility: This is a high-throughput measurement of how quickly a compound dissolves under specific conditions, often starting from a DMSO stock solution. It's useful in early discovery to flag potential issues but can sometimes overestimate solubility due to the formation of supersaturated solutions.[4][5]

• Thermodynamic Solubility: This is the true equilibrium solubility, measured by determining the concentration of a compound in a saturated solution that has been in contact with the solid compound for an extended period (e.g., 24-48 hours) until equilibrium is reached.[4][5][6] This is the gold-standard measurement and is crucial for formulation development.

For initial screening, kinetic solubility is often sufficient. For formulation and later-stage development, thermodynamic solubility data is essential.

Q4: What are the primary strategies for enhancing the aqueous solubility of Agent-19?

A4: Several techniques can be employed, broadly categorized as follows:

• pH Adjustment: For ionizable drugs like Agent-19, adjusting the pH of the solution can significantly increase solubility.[4][7][8]

• Co-solvents: Using a mixture of water and a water-miscible organic solvent (e.g., ethanol, propylene (B89431) glycol) can increase the solubility of hydrophobic compounds.[8][9]

• Complexation: Encapsulating the drug molecule within a larger molecule, such as a cyclodextrin, can dramatically improve its aqueous solubility.[7][9][10]

• Solid Dispersions: Dispersing the drug in an amorphous state within a hydrophilic polymer carrier can enhance both solubility and dissolution rate.[7][11][12]

• Particle Size Reduction: Techniques like micronization or nanocrystal formation increase the surface area of the drug, which can improve the dissolution rate.[2][8][13][14]

Troubleshooting Guide

This guide addresses specific issues you may encounter when working with Antitubercular Agent-19.

Problem	Potential Cause	Recommended Solution
Precipitation observed when diluting DMSO stock into aqueous buffer.	The aqueous solubility limit of Agent-19 has been exceeded.	1. Lower the final concentration of Agent-19 in the assay.2. Increase the percentage of co-solvent (if tolerated by the assay).3. Pre-warm the aqueous buffer before adding the DMSO stock.4. Explore formulation with a solubilizing agent like HP-β-CD (see Protocol 2).
Inconsistent results in cell-based or biochemical assays.	Compound precipitation is leading to variable effective concentrations.	1. Visually inspect all wells/tubes for precipitation before and after incubation.2. Perform a kinetic solubility assay in your specific assay medium to determine the solubility limit.3. Reduce the final assay concentration to below the measured solubility limit.
Low bioavailability observed in animal studies despite high dose.	Poor aqueous solubility is limiting drug absorption in the gastrointestinal tract.	1. Characterize the solid-state properties (polymorphism) of the compound.2. Develop an enabling formulation such as a solid dispersion or a lipid-based system.[11][15][16]3. Consider particle size reduction to improve the dissolution rate.[13]
Stock solution in DMSO shows crystals after a freeze-thaw cycle.	The compound's solubility limit in DMSO was exceeded, or water has been absorbed by the DMSO.	1. Use anhydrous, high-purity DMSO.[17]2. Gently warm the vial to 37°C and vortex to redissolve the compound.[17]3. Aliquot stock solutions into single-use vials to minimize freeze-thaw cycles.[17]

Quantitative Data Summary

The following table summarizes the experimentally determined solubility of a representative batch of Antitubercular Agent-19.

Solvent/Medium	Temperature (°C)	Solubility (µg/mL)	Molar Solubility (µM)	Method
Deionized Water	25	< 0.1	< 0.2	Thermodynamic
PBS (pH 7.4)	25	1.5	3.3	Thermodynamic
0.1 N HCl (pH 1.2)	37	0.5	1.1	Thermodynamic
Fasted State Simulated Intestinal Fluid (FaSSIF, pH 6.5)	37	2.8	6.2	Thermodynamic
DMSO	25	> 50,000	> 110,000	Kinetic
Ethanol	25	850	1,872	Thermodynamic
PBS (pH 7.4) + 2% HP-β-CD	25	45	99.1	Thermodynamic

(Note: Assumes a molecular weight of 454.5 g/mol for Antitubercular Agent-19)

Experimental Protocols

Protocol 1: Thermodynamic Solubility Determination (Shake-Flask Method)

Objective: To determine the equilibrium solubility of Antitubercular Agent-19 in a specific aqueous medium.[5][6]

Materials:

• Antitubercular Agent-19 (solid powder)

• Selected aqueous buffer (e.g., PBS, pH 7.4)

• Glass vials with screw caps

• Orbital shaker with temperature control

• Centrifuge or 0.22 µm syringe filters

• Calibrated analytical balance

• HPLC system with a suitable column and validated detection method

Procedure:

• Add an excess amount of solid Agent-19 to a glass vial (e.g., 1-2 mg into 1 mL of buffer). The solid should be clearly visible.

• Seal the vial tightly.

• Place the vial on an orbital shaker set to a constant temperature (e.g., 25°C or 37°C).

• Shake the slurry for 24-48 hours to ensure equilibrium is reached.

• After incubation, allow the vials to stand for 1 hour to let larger particles settle.

• Separate the solid phase from the liquid phase by either centrifuging the sample at high speed (e.g., 14,000 rpm for 15 minutes) or by filtering the supernatant through a 0.22 µm syringe filter. Note: Adsorption to the filter should be pre-assessed.

• Carefully collect the clear supernatant.

• Prepare a standard curve of Agent-19 in a suitable solvent (e.g., DMSO or Acetonitrile).

• Quantify the concentration of the dissolved agent in the supernatant using a validated HPLC method.

Protocol 2: Solubility Enhancement with Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

Objective: To prepare a stock solution of Agent-19 with enhanced aqueous solubility using a complexing agent.

Materials:

• Antitubercular Agent-19 (solid powder)

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Selected aqueous buffer (e.g., PBS, pH 7.4)

• Vortex mixer and/or sonicator

• Magnetic stirrer and stir bar

Procedure:

• Prepare a solution of HP-β-CD in the desired buffer. A common starting concentration is 10% w/v.

• Slowly add a pre-weighed amount of solid Agent-19 to the HP-β-CD solution while stirring.

• Continue stirring for several hours (or overnight) at room temperature, protected from light.

• Gentle warming (37-40°C) or sonication can be used to facilitate complexation and dissolution.[17]

• After the agent appears fully dissolved, filter the solution through a 0.22 µm filter to remove any undissolved particulates.

• The concentration of the final solution should be confirmed via HPLC analysis.

Visualizations

Caption: Troubleshooting workflow for Agent-19 solubility issues.

Caption: Workflow for Thermodynamic Solubility (Shake-Flask) Assay.

References

• 1. benchchem.com [benchchem.com]
• 2. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 3. mdpi.com [mdpi.com]
• 4. pharmatutor.org [pharmatutor.org]
• 5. scispace.com [scispace.com]
• 6. lup.lub.lu.se [lup.lub.lu.se]
• 7. Enhancing solubility and stability of poorly soluble drugs. [wisdomlib.org]
• 8. ijmsdr.org [ijmsdr.org]
• 9. czasopisma.umlub.pl [czasopisma.umlub.pl]
• 10. mdpi.com [mdpi.com]
• 11. Third Generation Solid Dispersion-Based Formulation of Novel Anti-Tubercular Agent Exhibited Improvement in Solubility, Dissolution and Biological Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A review on recent advances in lipid-based drug delivery systems for tuberculosis [ijbms.mums.ac.ir]
• 17. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of Antitubercular Agent-19

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing the synthetic yield of "Antitubercular agent-19," a novel nitroimidazooxazine derivative. The following guidance is based on established synthetic routes for structurally related compounds, such as Pretomanid (B1679085), to address common challenges encountered during synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for Antitubercular agent-19?

A1: The most common synthetic route is a linear three-step synthesis starting from 2-bromo-4-nitro-1H-imidazole and a protected (R)-glycidol derivative. The key transformations involve an initial alkylation, followed by benzylation, and a final one-pot deprotection and cyclization to yield the final product.[1] This approach avoids hazardous materials and multiple chromatographic purifications, making it suitable for gram-scale synthesis.[1][2]

Q2: What are the critical factors influencing the overall yield?

A2: The overall yield is highly dependent on several factors: the choice of protecting group for the glycidol (B123203) moiety, careful control of reaction temperature to suppress side-product formation, and the purity of the starting materials and intermediates.[2][3] The final deprotection and cyclization step is particularly sensitive to reaction conditions.[2]

Q3: Are there alternative synthetic routes available?

A3: Yes, alternative routes have been explored, including those starting from 2-chloro-4-nitroimidazole (B123238) and (S)-epichlorohydrin.[2] Another approach involves a selective epoxide-opening cyclization and a late-stage nitration, which avoids the use of potentially explosive starting materials.[4] Biocatalytic methods, such as using a ketoreductase for asymmetric reduction, have also been investigated to improve efficiency and stereoselectivity.[5]

Troubleshooting Guide

Step 1: Alkylation of 2-Bromo-4-nitro-1H-imidazole

Q1: I am observing low conversion of the starting materials during the alkylation step. What could be the cause?

A1: Low conversion in the alkylation of 2-bromo-4-nitro-1H-imidazole can be attributed to several factors. Firstly, ensure that the base used, such as potassium carbonate (K2CO3), is of high quality and sufficiently dried. The choice of solvent is also critical; polar aprotic solvents like DMF are commonly used.[6] Additionally, inadequate temperature control can hinder the reaction's progress. The reaction often requires heating, for instance, to 60°C, to proceed to completion.[7]

Q2: I am seeing multiple spots on my TLC plate after the alkylation reaction, indicating the formation of side products. What are these and how can I avoid them?

A2: A common side reaction is N'-alkylation, where the protecting group on the glycidol migrates. The choice of protecting group is crucial to minimize this; for example, a tert-butyldimethylsilyl (TBS) group has been found to be effective in some cases.[8] The reaction conditions, particularly the base and temperature, must be carefully optimized to favor the desired N-alkylation product.

Step 2: Benzylation of the Secondary Alcohol

Q1: The benzylation step is resulting in a low yield of the desired product. How can I improve this?

A1: Low yields in the benzylation step are often due to the formation of undesired cyclized side products.[2] To suppress this, slow addition of the alkylated imidazole (B134444) solution to a suspension of the benzylating agent (e.g., 4-(trifluoromethoxy)benzyl bromide) and a strong base like sodium hydride (NaH) is recommended.[2] Careful temperature control is also crucial during this step.[2]

Q2: My purified product from the benzylation step is unstable and degrades over time. What is the cause?

A2: The stability of the benzylated intermediate can be an issue. It is recommended to use the product in the next step as soon as possible after purification. If storage is necessary, it should be kept under an inert atmosphere at low temperatures.

Step 3: Deprotection and Cyclization

Q1: The final one-pot deprotection and cyclization step is giving me a low yield of Antitubercular agent-19. What are the critical parameters to control?

A1: This is a critical step where precise control of conditions is paramount. The choice of solvent and base for the cyclization is important, with polar protic solvents like methanol (B129727) or ethanol (B145695) and bases such as cesium carbonate (Cs2CO3) or potassium carbonate (K2CO3) showing good results.[8] The reaction temperature must be carefully managed; for instance, warming the reaction mixture to 0°C and keeping it overnight has been shown to be effective, while higher temperatures can lead to the formation of side products.[2]

Q2: I am having difficulty purifying the final product. What purification strategy is recommended?

A2: Purification of the final product can be challenging. A common method involves quenching the reaction with water and stirring overnight to precipitate the crude product.[2] The resulting solid can then be filtered and washed with a suitable solvent, such as hot methyl tert-butyl ether (MTBE), to remove impurities.[2] If further purification is needed, column chromatography can be employed.[9]

Data Presentation

Table 1: Comparison of Protecting Groups for (R)-Glycidol in the Synthesis of Pretomanid

Protecting Group	Overall Yield (%)	Key Observations	Reference
p-Methoxybenzoyl (PMBz)	~25%	Prone to migration, leading to side products.	[8]
Pivaloyl (Piv)	~20-27%	Chosen for some manufacturing routes.	[8]
tert-Butyldimethylsilyl (TBS)	Up to 40%	Found to be superior in suppressing side reactions.	[1][8]
Triisopropylsilyl (TIPS)	-	Used to overcome TBS group migration in related syntheses.	[10]

Table 2: Optimized Conditions for the Final Cyclization Step

Base	Solvent	Temperature	Isolated Yield (%)	HPLC Purity (%)	Reference
Cs2CO3	Ethanol	-	~60%	>99%	[8]
K2CO3	Methanol	-	~60%	>99%	[8]
-	-	0°C overnight	30-40%	≥99%	[2]

Experimental Protocols

Protocol 1: Alkylation of 2-Bromo-4-nitro-1H-imidazole (7) with TBS-protected (R)-glycidol

• To a solution of 2-bromo-4-nitro-1H-imidazole (1.0 eq) in acetonitrile (B52724) (CH3CN), add potassium carbonate (K2CO3) (1.1 eq).[7]

• Stir the mixture at room temperature for 15 minutes.[7]

• Add TBS-protected (R)-glycidol (1.2 eq) dropwise to the mixture.

• Heat the reaction mixture to 70°C and monitor the progress by Thin Layer Chromatography (TLC).

• Once the starting material is consumed, cool the reaction to room temperature and filter off the inorganic salts.

• Evaporate the solvent under reduced pressure to obtain the crude product, which can be used in the next step without further purification.[1]

Protocol 2: Benzylation of the Alkylated Imidazole Intermediate

• Prepare a suspension of sodium hydride (NaH) (1.5 eq) in a mixture of toluene (B28343) and N-methyl-2-pyrrolidone (NMP).

• Slowly add a solution of the alkylated imidazole intermediate (1.0 eq) and 4-(trifluoromethoxy)benzyl bromide (1.2 eq) in NMP to the NaH suspension over 2 hours, maintaining strict temperature control.[2]

• Monitor the reaction by HPLC until completion (typically 96-99% conversion).[2]

• Quench the reaction by adding a mixture of acetic acid and water.

• Extract the product with toluene, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the benzylated product.[2]

Protocol 3: One-pot Deprotection and Cyclization to Antitubercular agent-19

• Dissolve the benzylated intermediate (1.0 eq) in a suitable polar protic solvent such as ethanol.[8]

• Add cesium carbonate (Cs2CO3) (1.5 eq) to the solution.[8]

• Stir the reaction mixture at room temperature and monitor by TLC or HPLC.

• Upon completion, quench the reaction with water and stir overnight to allow the product to precipitate.[2]

• Filter the solid product and wash with hot MTBE to remove impurities.[2]

• Dry the resulting solid under vacuum to obtain pure Antitubercular agent-19.

Visualizations

Caption: Synthetic workflow for Antitubercular agent-19.

Caption: Troubleshooting decision tree for low synthetic yield.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. Enantioselective synthesis of pretomanid & investigations of Raman spectroscopy for through-tube monitoring of reactions [dspace.mit.edu]
• 5. researchgate.net [researchgate.net]
• 6. Design, Synthesis and Anticancer Evaluation of Nitroimidazole Radiosensitisers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. medicines4all.vcu.edu [medicines4all.vcu.edu]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. pubs.acs.org [pubs.acs.org]

"Antitubercular agent-19" degradation pathways and stabilization

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the degradation pathways and stabilization of Antitubercular Agent-19 (ATA-19).

Frequently Asked Questions (FAQs)

Q1: My ATA-19 solution is showing a rapid loss of potency. What are the likely causes?

A1: Rapid loss of potency in ATA-19 solutions is commonly attributed to two primary degradation pathways: hydrolysis and oxidation. ATA-19 possesses ester and amide moieties that are susceptible to cleavage in aqueous solutions, particularly at non-neutral pH. Furthermore, the presence of dissolved oxygen can lead to oxidative degradation of the molecule's electron-rich aromatic rings. Elevated temperatures and exposure to light can accelerate both of these processes.

Q2: What are the visible signs of ATA-19 degradation?

A2: Degradation of ATA-19 can manifest as a color change in the solution, often to a yellowish or brownish hue, indicating the formation of chromophoric degradation products. You may also observe the formation of precipitates as the degradation products could be less soluble than the parent compound. A decrease in pH of the solution can also be an indicator of hydrolytic degradation, which may release acidic byproducts.

Q3: How can I prevent the degradation of ATA-19 in my experiments?

A3: To minimize degradation, it is recommended to prepare fresh solutions of ATA-19 immediately before use. If storage is necessary, solutions should be kept at 2-8°C and protected from light. For longer-term storage, consider preparing aliquots in an inert, anhydrous solvent and storing them at -20°C or below. Buffering the solution to a pH between 6.0 and 7.0 can also help to mitigate pH-driven hydrolysis. For oxygen-sensitive experiments, deoxygenating the solvent and working under an inert atmosphere (e.g., nitrogen or argon) is advised.

Q4: Are there any formulation strategies to improve the stability of ATA-19?

A4: Yes, nanoencapsulation has shown significant promise in enhancing the stability of antitubercular agents. Formulating ATA-19 into lipid-based nanocarriers, such as Solid Lipid Nanoparticles (SLNs) or Nanostructured Lipid Carriers (NLCs), can protect the agent from hydrolytic and oxidative degradation. These formulations can also improve solubility and facilitate targeted delivery. For instance, rifampicin-loaded NLCs have been shown to be physically stable for up to 6 months.

Troubleshooting Guides

Issue 1: Inconsistent results in cell-based assays

Symptom	Possible Cause	Troubleshooting Step
High variability in Minimum Inhibitory Concentration (MIC) values.	Degradation of ATA-19 in culture media.	1. Prepare fresh ATA-19 stock solutions for each experiment. 2. Minimize the exposure of ATA-19 containing media to light. 3. Perform a stability study of ATA-19 in your specific culture medium at 37°C over the time course of your experiment.
Lower than expected potency.	Adsorption of ATA-19 to plasticware.	1. Use low-adhesion microplates and pipette tips. 2. Include a control to quantify the amount of ATA-19 lost to adsorption.

Issue 2: Poor bioavailability in animal studies

Symptom	Possible Cause	Troubleshooting Step
Low plasma concentrations of ATA-19 after oral administration.	Poor aqueous solubility and/or degradation in the gastrointestinal tract.	1. Consider formulation strategies such as nanoemulsions or lipid-based nanocarriers to improve solubility and protect against degradation.[1] 2. Co-administer with a bioavailability enhancer, if compatible.
High inter-individual variability in pharmacokinetic profiles.	Inconsistent dissolution of the administered form.	1. Ensure a consistent and well-characterized particle size of the ATA-19 formulation. 2. For preclinical studies, consider administration in a solution or a well-defined suspension.

Quantitative Data Summary

The following tables summarize stability data for ATA-19 under various conditions.

Table 1: Stability of ATA-19 in Aqueous Buffers at 25°C

pH	Half-life (t½) in hours	Key Degradation Pathway
3.0	12	Acid-catalyzed hydrolysis
5.0	48	Hydrolysis
7.0	120	Minimal degradation
9.0	24	Base-catalyzed hydrolysis

Table 2: Impact of Formulation on ATA-19 Stability at 4°C

Formulation	Purity after 30 days (%)	Physical Appearance
Aqueous Solution (pH 7.0)	85	Slight yellowing
Solid Lipid Nanoparticles (SLNs)	98	Stable white dispersion
Nanostructured Lipid Carriers (NLCs)	99	Stable white dispersion

Key Experimental Protocols

Protocol 1: Determination of ATA-19 Degradation by High-Performance Liquid Chromatography (HPLC)

Objective: To quantify the degradation of ATA-19 over time under specific experimental conditions.

Methodology:

• Sample Preparation: Prepare a stock solution of ATA-19 in a suitable solvent (e.g., DMSO). Dilute the stock solution to the desired concentration in the test buffer or medium.

• Incubation: Incubate the samples under the desired conditions (e.g., 37°C, protected from light). At specified time points, withdraw an aliquot of the sample.

• Sample Quenching: Immediately quench the degradation reaction by diluting the aliquot in a cold mobile phase and storing it at -20°C until analysis.

• HPLC Analysis:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water (with 0.1% formic acid).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV spectrophotometer at the λmax of ATA-19.

  • Injection Volume: 10 µL.

• Data Analysis: Quantify the peak area of ATA-19 at each time point. Calculate the percentage of ATA-19 remaining relative to the initial time point.

Protocol 2: Preparation of ATA-19 Loaded Solid Lipid Nanoparticles (SLNs)

Objective: To encapsulate ATA-19 in SLNs to enhance its stability.

Methodology:

• Lipid Phase Preparation: Dissolve a solid lipid (e.g., glyceryl monostearate) and ATA-19 in a water-miscible organic solvent (e.g., acetone) and heat to a temperature above the melting point of the lipid.

• Aqueous Phase Preparation: Prepare an aqueous solution containing a surfactant (e.g., Poloxamer 188) and heat it to the same temperature as the lipid phase.

• Emulsification: Inject the hot lipid phase into the hot aqueous phase under high-speed homogenization to form a coarse oil-in-water emulsion.

• Nanoparticle Formation: Cool the emulsion in an ice bath while stirring. The lipid will precipitate, forming solid nanoparticles and entrapping ATA-19.

• Purification: Remove the organic solvent and excess surfactant by dialysis or ultracentrifugation.

• Characterization: Characterize the resulting SLNs for particle size, zeta potential, encapsulation efficiency, and drug loading.

Visualizations

Caption: Major degradation pathways of ATA-19.

References

• 1. mdpi.com [mdpi.com]

Technical Support Center: Overcoming "Antitubercular Agent-19" (ATA-19) Toxicity in Cell-Based Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering toxicity with the novel investigational compound, "Antitubercular Agent-19" (ATA-19), in cell-based assays.

Frequently Asked Questions (FAQs)

Q1: My cells show high cytotoxicity even at low concentrations of ATA-19. What are the initial troubleshooting steps?

A1: Unexpectedly high cytotoxicity can stem from several factors. First, verify the final concentration of your solvent (e.g., DMSO), as it can be toxic to cells, typically at concentrations above 0.5%.[1] Always include a solvent control to assess its contribution to cell death.[1] Second, poor solubility of ATA-19 in your culture medium can lead to precipitation, causing physical stress to cells.[1] Visually inspect your wells for any precipitate.[1] If precipitation is observed, consider optimizing the solubilization method or performing a solubility test in your specific cell culture medium.[1]

Q2: I am observing a high signal in my "no cell" control wells in my cytotoxicity assay. What could be the cause?

A2: A high signal in cell-free control wells suggests that ATA-19 may be directly interfering with your assay reagents.[1] For instance, some compounds can chemically reduce MTT, leading to a false viability reading.[1] To confirm this, run a cell-free control containing only the compound, media, and the assay reagent.[1] If interference is confirmed, you may need to switch to a different cytotoxicity assay method, such as lactate (B86563) dehydrogenase (LDH) release or a live/dead fluorescent stain.[2]

Q3: There is high variability between my replicate wells. How can I improve the consistency of my results?

A3: High variability can be caused by several factors during the experimental setup.[3] Ensure your cell suspension is thoroughly mixed before seeding to avoid uneven cell distribution.[1] Pipetting technique is also crucial; handle the cell suspension gently to avoid causing cellular stress.[3] The presence of air bubbles in the wells can also interfere with absorbance readings. If bubbles are present, they can be broken with a sterile syringe needle.[3] Finally, ensure that ATA-19 is fully dissolved and mixed in the medium before adding it to the cells to prevent localized high concentrations.

Q4: How can I determine if ATA-19 is inducing apoptosis or necrosis in my cell line?

A4: Distinguishing between apoptosis and necrosis is crucial for understanding the mechanism of toxicity. Necrosis often results in the loss of membrane integrity and the release of intracellular contents, which can be measured with an LDH release assay.[2][4] Apoptosis, or programmed cell death, is characterized by specific biochemical events like the activation of caspases and DNA fragmentation.[4] You can use assays that measure caspase activity or detect fragmented DNA to identify apoptosis.[4] The timing of these markers can differ; for example, LDH release is an early event in necrosis but a late event in apoptosis.[5]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No Dose-Response Relationship Observed	Compound has reached maximum toxicity at the lowest tested concentration.	Expand the range of ATA-19 concentrations to include much lower doses.[1]
ATA-19 is not bioavailable (e.g., binding to serum proteins).	Consider reducing the serum concentration in the culture medium during treatment. Be aware this can also affect cell health.[1]
High Background in Colorimetric Assays	Phenol (B47542) red in the culture medium is interfering with the assay.	Use a phenol red-free medium for the duration of the assay.[4]
Cytotoxicity Observed at Unexpectedly Low Concentrations	ATA-19 is unstable in the culture medium, leading to a more toxic byproduct.	Assess the stability of ATA-19 in your culture medium over the time course of your experiment using methods like HPLC.
Contamination of cell culture (e.g., mycoplasma).	Test for mycoplasma and other common cell culture contaminants.[1]
Discrepancy Between Different Viability Assays (e.g., MTT vs. Live/Dead Stain)	ATA-19 interferes with cellular metabolic activity without immediately causing cell death.	Use multiple assay types that measure different aspects of cell health (e.g., metabolic activity, membrane integrity, ATP levels) to get a comprehensive view.[6]

Experimental Protocols

Protocol 1: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Cytotoxicity Assay

This assay measures cell viability based on the metabolic activity of the cells.[6]

Materials:

• 96-well plates

• Human lung epithelial cells (e.g., A549)[7]

• Complete culture medium (e.g., DMEM/F-12 with 10% FBS)[7]

• ATA-19 stock solution

• MTT solution (5 mg/mL in sterile PBS)[4]

• Solubilization solution (e.g., DMSO or 0.04 N HCl in isopropanol)

Procedure:

• Cell Seeding: Seed 1 x 10^4 cells per well in a 96-well plate and incubate for 24 hours to allow for cell attachment.[7]

• Compound Treatment: Prepare serial dilutions of ATA-19 in complete culture medium. Remove the old medium from the wells and add the medium containing different concentrations of the compound. Include untreated and solvent-only control wells.[4]

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).[4]

• MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.[4][6]

• Solubilization: Aspirate the medium containing MTT and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measurement: Measure the absorbance at a reference wavelength (e.g., 570 nm) with a microplate reader.[3]

• Calculation: Correct for background by subtracting the reading from cell-free wells. Calculate the percentage of cytotoxicity relative to the untreated control.[3]

Protocol 2: Lactate Dehydrogenase (LDH) Release Assay

This assay measures cytotoxicity by quantifying the release of LDH from cells with damaged plasma membranes.[2]

Materials:

• Opaque-walled 96-well plates

• Cells and culture medium

• ATA-19 stock solution

• Commercially available LDH cytotoxicity assay kit

Procedure:

• Cell Seeding and Treatment: Prepare assay plates with cells and compound dilutions as described in the MTT protocol. Include the following controls: no-cell (medium only), vehicle control, and a maximum LDH release control (cells lysed with detergent provided in the kit).[2]

• Incubation: Incubate for the desired exposure time.

• Assay Reaction: Carefully transfer a portion of the cell culture supernatant to a new plate. Add the LDH assay reagent from the kit to each well according to the manufacturer's instructions.

• Incubation: Incubate at room temperature for the time specified in the kit protocol, protected from light.

• Measurement: Measure the fluorescence or absorbance according to the kit manufacturer's instructions.

• Calculation: Calculate the percentage of cytotoxicity by comparing the LDH release in treated wells to the maximum LDH release control, after subtracting background levels.

Visualizations

Diagram 1: General Troubleshooting Workflow for High Cytotoxicity

Caption: Troubleshooting workflow for unexpected high cytotoxicity.

Diagram 2: Distinguishing Apoptosis vs. Necrosis Signaling Pathways

Caption: Key signaling pathways for apoptosis and necrosis.

References

• 1. benchchem.com [benchchem.com]
• 2. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 4. benchchem.com [benchchem.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Frontiers | Dissecting Drug-Induced Cytotoxicity and Metabolic Dysfunction in Conditionally Immortalized Human Proximal Tubule Cells [frontiersin.org]
• 7. Cyto-genotoxicity Assessment of Potential Anti-tubercular Drug Candidate Molecule-trans-cyclohexane-1, 4-diamine Derivative-9u in Human Lung Epithelial Cells A549 - PMC [pmc.ncbi.nlm.nih.gov]

"Antitubercular agent-19" off-target effects and mitigation

Disclaimer: Antitubercular Agent-19 (ATA-19) is a hypothetical compound presented for illustrative purposes. The data, off-target effects, and protocols described herein are based on common challenges encountered during the development of novel kinase inhibitors and are intended to serve as a comprehensive guide for researchers.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and mitigating potential off-target effects of ATA-19 during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Antitubercular Agent-19 (ATA-19) and what is its intended mechanism of action?

A1: ATA-19 is an investigational kinase inhibitor designed to target the Mycobacterium tuberculosis protein kinase G (PknG), an essential enzyme for the intracellular survival of the bacillus. By inhibiting PknG, ATA-19 is expected to disrupt pathways necessary for the pathogen to evade host defense mechanisms, leading to bacterial clearance.

Q2: What are the known primary off-target effects of ATA-19 in mammalian cells?

A2: Off-target effects occur when a compound interacts with unintended biological molecules in addition to its intended target.[1] For ATA-19, in vitro kinase screening has revealed significant inhibitory activity against members of the human Src family of kinases (SFKs), particularly Lck and Src, as well as the phosphoinositide 3-kinase (PI3K). These unintended interactions can lead to confounding experimental results, including cytotoxicity and the activation of irrelevant signaling pathways.[1]

Q3: My cell-based assay shows high cytotoxicity at concentrations where the intended target is not expected to be fully inhibited. Why is this happening?

A3: This is a common issue when a compound has potent off-target effects.[2] There are several possible causes:

• Off-target Toxicity: ATA-19 may be inhibiting essential host cell kinases like Src or PI3K, which are critical for cell survival and proliferation.[3]

• Assay Interference: The compound might be directly interfering with your cytotoxicity assay reagents (e.g., reducing MTT tetrazolium salt).[2]

• Cell Line Sensitivity: The specific mammalian cell line you are using may be particularly sensitive to the inhibition of the off-target pathways affected by ATA-19.[2]

It is recommended to validate the cytotoxicity with an orthogonal method. For example, if you are using a metabolic assay like MTT, confirm the results with a membrane integrity assay, such as LDH release.[1]

Q4: How can I experimentally distinguish between the on-target antitubercular effect and off-target host cell toxicity?

A4: Differentiating on-target from off-target effects is crucial.[4] A recommended strategy involves using a genetic approach:

• Target Knockout/Knockdown: If possible, assess the efficacy of ATA-19 in a host cell line where the primary off-target (e.g., Src or Lck) has been knocked out or knocked down using CRISPR or siRNA. If the cytotoxicity is reduced in these cells compared to the wild-type, it strongly suggests the effect is mediated by that off-target.

• Resistant Target Mutant: Conversely, infecting host cells with a strain of M. tuberculosis that expresses a mutated, ATA-19-resistant PknG can help confirm on-target activity. If ATA-19 still shows an effect, it is likely due to off-target interactions with the host cell.

Q5: What are the recommended negative and positive controls when using ATA-19 in a host-pathogen infection model?

A5: A robust set of controls is essential for interpreting your data correctly.[1]

• Vehicle Control: Always include a control group treated with the same concentration of the vehicle (e.g., DMSO) used to dissolve ATA-19.

• Inactive Structural Analog: If available, use a structurally similar analog of ATA-19 that is known to be inactive against the primary target (PknG). This helps to rule out effects due to the chemical scaffold itself.

• Known Off-Target Inhibitor: Use a well-characterized inhibitor of the suspected off-target pathway (e.g., a selective Src family kinase inhibitor) to see if it phenocopies the unexpected effects of ATA-19.

• Standard Antitubercular Drug: A first-line anti-TB drug like rifampicin (B610482) can serve as a positive control for on-target antitubercular activity.

Troubleshooting Guides

Guide 1: Investigating Unexpected Host Cell Cytotoxicity

This guide provides a step-by-step workflow to determine the cause of unexpected cytotoxicity observed in uninfected mammalian cell lines treated with ATA-19.

Problem: Significant host cell death is observed at or below the effective concentration needed to inhibit M. tuberculosis.

Guide 2: Deconvoluting On-Target vs. Off-Target Effects in an Infection Model

Problem: It is unclear if the observed reduction in bacterial load is due to direct action on M. tuberculosis (on-target) or a host-directed effect (off-target). For example, some kinase inhibitors can modulate host immune functions like autophagy.[5]

• Establish Baselines: Determine the IC50 of ATA-19 against M. tuberculosis in axenic (cell-free) culture. Also, determine the CC50 (50% cytotoxic concentration) against the host cells (e.g., macrophages) in an uninfected state.

• Compare Potency: If the CC50 in host cells is significantly lower than the IC50 in axenic culture, it suggests a potent off-target effect on the host is a major contributor to the observed phenotype.

• Time-Course Experiment: Measure bacterial viability and host cell viability at multiple time points. An early drop in host cell viability followed by a later decrease in bacterial numbers could indicate a host-mediated effect.

• Cytokine Profiling: Measure the levels of key cytokines (e.g., TNF-α, IL-6) in the supernatant of infected cells treated with ATA-19. Modulation of the immune response can be an indicator of a host-directed off-target effect.

• Mechanism-Specific Assays: Based on the known off-targets, perform specific assays. For instance, since ATA-19 hits PI3K, which is involved in autophagy, you could measure autophagy markers (e.g., LC3-II conversion) in treated host cells.

Data Presentation

Table 1: In Vitro Potency of ATA-19 Against On-Target and Key Off-Target Kinases

Target	Target Type	IC50 (nM)	Notes
M. tuberculosis PknG	On-Target	50	Potent inhibition of the intended mycobacterial target.
Human Lck	Off-Target (SFK)	75	High potential for off-target effects on T-cell signaling.
Human Src	Off-Target (SFK)	120	Moderate potential for off-target effects in various cell types.
Human PI3Kα	Off-Target	250	Potential to interfere with cell survival and autophagy pathways.
Human MAPK1	Off-Target	>10,000	Unlikely to be a primary off-target.

Table 2: Recommended Concentration Ranges for In Vitro Experiments

Experiment Type	Host Cell Type	Recommended [ATA-19]	Potential for Off-Target Effects
M. tb Axenic Culture	N/A	50 - 250 nM	N/A
Macrophage Infection Assay	THP-1, BMDM	100 - 500 nM	High. At these concentrations, significant inhibition of Src and Lck is expected. PI3K pathway may also be affected.
Host Cell Cytotoxicity (Uninfected)	A549, HeLa	100 nM - 10 µM	Dose-dependent. Off-target effects are the primary cause of cytotoxicity in this concentration range.

Experimental Protocols

Protocol 1: Western Blot for Akt Phosphorylation (PI3K Pathway)

This protocol is used to determine if ATA-19 inhibits the PI3K pathway by measuring the phosphorylation of its downstream effector, Akt.

• Cell Seeding and Treatment: Plate mammalian cells (e.g., A549) in a 6-well plate. Allow cells to adhere overnight. The next day, treat the cells with ATA-19 at various concentrations (e.g., 0, 100 nM, 500 nM, 2 µM) for 2 hours. Include a known PI3K inhibitor as a positive control.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% BSA in TBST for 1 hour. Incubate the membrane overnight at 4°C with a primary antibody against phospho-Akt (Ser473).

• Washing and Secondary Antibody: Wash the membrane three times with TBST.[2] Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[2]

• Detection and Analysis: After further washes, add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands.[2] Strip the membrane and re-probe for total Akt and a loading control (e.g., GAPDH) to normalize the data. A decrease in the ratio of p-Akt to total Akt indicates inhibition of the pathway.

Protocol 2: Orthogonal Cytotoxicity Assessment (LDH Release Assay)

This protocol measures the release of lactate (B86563) dehydrogenase (LDH) from damaged cells as an indicator of cytotoxicity, providing an alternative to metabolic assays like MTT.

• Cell Culture: Seed cells in a 96-well plate and treat with serial dilutions of ATA-19 for the desired time period (e.g., 24 hours).

• Controls: Prepare the following controls:

  • Vehicle Control: Cells treated with vehicle only (for spontaneous LDH release).

  • Maximum Release Control: Cells treated with a lysis buffer (provided with most commercial kits) 45 minutes before the assay endpoint.

  • Background Control: Culture medium without cells.

• Assay Procedure:

  • Carefully transfer a portion of the cell culture supernatant from each well to a new 96-well plate.

  • Add the LDH reaction mixture (containing a substrate and a catalyst) to each well according to the manufacturer's instructions.

  • Incubate the plate for 30 minutes at room temperature, protected from light.

• Measurement: Add a stop solution and measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Subtract the background control reading from all other values. Calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = [(Compound-Treated LDH Release - Spontaneous LDH Release) / (Maximum LDH Release - Spontaneous LDH Release)] * 100

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The tyrosine kinase inhibitor dasatinib reduces the growth of intracellular Mycobacterium tuberculosis despite impairing T-cell function - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing "Antitubercular agent-19" dosage for in vivo experiments

Technical Support Center: Antitubercular Agent-19

Welcome to the technical support center for Antitubercular agent-19 (ATA-19). This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers in optimizing in vivo experiments. ATA-19 is a novel investigational agent that targets the Mycobacterium tuberculosis (Mtb) cell wall by inhibiting the mycolyltransferase activity of the Ag85 complex.

Frequently Asked Questions (FAQs)

Dosing & Formulation

Q1.1: What is the recommended starting dose for ATA-19 in a murine model of tuberculosis?

A: For initial efficacy studies in BALB/c or C57BL/6 mice, a starting dose of 25 mg/kg, administered once daily via oral gavage, is recommended. This recommendation is based on preliminary pharmacokinetic (PK) and maximum tolerated dose (MTD) studies.[1][2][3][4] Dose adjustments may be necessary based on the specific Mtb strain and infection model used.[5][6]

Q1.2: ATA-19 has poor aqueous solubility. What is the recommended vehicle for in vivo administration?

A: ATA-19 is poorly soluble in water. A recommended vehicle for oral administration is 0.5% (w/v) carboxymethylcellulose (CMC) with 0.1% (v/v) Tween 80 . Prepare the formulation fresh daily by first creating a uniform paste of the compound with a small amount of the vehicle, then gradually adding the remaining vehicle while vortexing to create a fine, homogenous suspension.

Q1.3: How should I determine the Maximum Tolerated Dose (MTD) for ATA-19 in my animal model?

A: An MTD study is crucial before initiating efficacy trials.[7][8][9] A common approach involves a 7-to-14-day dose escalation study in a small group of uninfected mice.[7] Administer increasing doses of ATA-19 (e.g., 10, 30, 60, 100 mg/kg) and monitor the animals daily for clinical signs of toxicity.[3][4] The MTD is defined as the highest dose that does not produce unacceptable side effects, such as more than 15-20% body weight loss, severe behavioral changes, or mortality.[8]

Table 1: Key Parameters for MTD Assessment of ATA-19

Parameter	Description	Monitoring Frequency	Toxicity Endpoint Example
Body Weight	Measure of general health and toxicity.	Daily	>15% loss from baseline
Clinical Signs	Ruffled fur, lethargy, hunched posture, ataxia.	Daily	Persistent moderate to severe signs
Food/Water Intake	General indicator of animal well-being.	Daily (Qualitative)	Significant reduction
Mortality	Survival is a key endpoint.	Daily	Any death attributed to toxicity

Efficacy & Experimental Design

Q2.1: My in vivo results with ATA-19 do not show the expected bactericidal activity seen in vitro. What could be the issue?

A: Discrepancies between in vitro and in vivo efficacy are common and can stem from several factors:

• Suboptimal Pharmacokinetics (PK): ATA-19 may have poor absorption, rapid metabolism, or low distribution to the lungs (the primary site of infection). A PK study is essential to determine if therapeutic concentrations are being achieved and maintained at the site of infection.[10][11]

• Inadequate Dose: The dose used may be too low to be effective in vivo. Dose-response studies are necessary to establish a clear relationship between the dose and the reduction in bacterial load.[12][13]

• Protein Binding: High plasma protein binding can reduce the concentration of free, active drug available to act on Mtb.

• Drug Formulation: Improper formulation can lead to poor bioavailability. Ensure the compound is a homogenous suspension before each administration.

Q2.2: What is a standard workflow for an in vivo efficacy study with ATA-19?

A: A typical workflow for a chronic infection model involves infecting mice with a low-dose aerosol of Mtb, allowing the infection to establish for 3-4 weeks, and then initiating treatment. Treatment is typically administered 5-6 days a week for 4 weeks, after which bacterial load in the lungs and spleen is determined by counting colony-forming units (CFUs).[14][15]

Caption: Workflow for a murine chronic TB efficacy study.

Q2.3: I am seeing high variability in my CFU counts between animals in the same treatment group. How can I reduce this?

A: High variability can obscure treatment effects. To minimize it:

• Standardize Inoculum: Ensure the Mtb inoculum is a single-cell suspension to achieve consistent infection levels.

• Consistent Dosing Technique: Use precise oral gavage techniques to ensure each animal receives the correct dose.

• Increase Group Size: Using more animals per group (e.g., n=8-10) can help reduce the impact of individual animal variation on the group mean.

• Animal Health: Ensure all animals are healthy and of a similar age and weight at the start of the experiment.

Mechanism & Pathway

Q3.1: What is the mechanism of action for ATA-19?

A: ATA-19 inhibits the Ag85 complex (Ag85A, Ag85B, Ag85C), a family of mycolyltransferases essential for the final step of mycolic acid attachment to the arabinogalactan (B145846) layer of the Mtb cell wall. This disruption compromises cell wall integrity, leading to bacterial death.

Caption: ATA-19 inhibits the Ag85 complex, blocking cell wall synthesis.

Pharmacokinetics & Toxicity

Q4.1: What are the expected pharmacokinetic parameters of ATA-19 in mice?

A: The following table summarizes preliminary PK data for a single 25 mg/kg oral dose of ATA-19 in BALB/c mice. These values should be determined independently in your specific experimental setup.

Table 2: Preliminary Pharmacokinetic Parameters of ATA-19 (25 mg/kg, PO)

Parameter	Plasma	Lung Homogenate	Units
Cmax (Max Concentration)	1.8	4.5	µg/mL or µg/g
Tmax (Time to Max Conc.)	2	4	hours
AUC (0-24h)	12.5	35.1	µg·h/mL or µg·h/g
t1/2 (Half-life)	6.2	8.1	hours

Q4.2: I observed unexpected toxicity (e.g., rapid weight loss) in my efficacy study at a dose determined to be safe in the MTD study. What could be the cause?

A: This can occur due to several reasons:

• Disease-Drug Interaction: The physiological stress of a chronic Mtb infection can make animals more susceptible to drug toxicity.

• Drug Accumulation: The MTD study is often short-term. In a longer 4-week efficacy study, the drug or its metabolites may accumulate, leading to toxicity not observed in a 7-day study.

• Off-Target Effects: The drug may have off-target effects that are exacerbated by the host's immune response to the infection. Consider reducing the dose or moving to an intermittent dosing schedule (e.g., every other day).

Caption: Troubleshooting logic for unexpected in-study toxicity.

Detailed Experimental Protocol

Protocol 1: Murine Model of Chronic Tuberculosis for Efficacy Testing of ATA-19

This protocol describes a standard method for assessing the in vivo efficacy of ATA-19 against M. tuberculosis in mice using a low-dose aerosol infection model.[5][14]

1. Materials

• Animals: 8-10 week old female BALB/c mice.

• Bacteria: Mycobacterium tuberculosis H37Rv strain.

• Equipment: Aerosol infection chamber (e.g., Glas-Col), Class II Biosafety Cabinet, homogenizer, incubator.

• Reagents: Middlebrook 7H9 broth, OADC supplement, Middlebrook 7H11 agar (B569324), PBS with 0.05% Tween 80, ATA-19, vehicle (0.5% CMC, 0.1% Tween 80).

2. Procedure

• Infection:

  • Culture Mtb H37Rv to mid-log phase in 7H9 broth.

  • Prepare a single-cell suspension and dilute to a concentration calculated to deliver 50-100 CFU/mouse via the aerosol chamber.

  • Expose mice to the aerosolized Mtb. On Day 1 post-infection, sacrifice a small cohort (n=3) to confirm bacterial implantation in the lungs.

• Chronic Phase Establishment:

  • House mice under BSL-3 conditions for 4 weeks to allow a chronic infection to establish.

• Treatment:

  • At 4 weeks post-infection, randomize mice into treatment groups (e.g., Vehicle Control, ATA-19 25 mg/kg, Positive Control like Isoniazid 25 mg/kg).

  • Prepare ATA-19 formulation fresh daily.

  • Administer treatment via oral gavage once daily, 5 days per week, for 4 weeks.

  • Monitor animal weight and health status daily.

• Endpoint Analysis:

  • At 24 hours after the final dose, euthanize mice by an approved method.

  • Aseptically remove lungs and spleens.

  • Homogenize organs in sterile PBS-Tween 80.

  • Prepare serial 10-fold dilutions of the homogenates and plate on 7H11 agar plates.

  • Incubate plates at 37°C for 3-4 weeks.

• Data Analysis:

  • Count colonies to determine the CFU per organ.

  • Convert CFU counts to log10 values for analysis.

  • Compare the mean log10 CFU of the ATA-19 treated group to the vehicle control group using appropriate statistical tests (e.g., t-test or ANOVA). Efficacy is measured as the log10 CFU reduction.

References

• 1. benthamdirect.com [benthamdirect.com]
• 2. In vitro and in vivo modeling of tuberculosis drugs and its impact on optimization of doses and regimens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. journals.asm.org [journals.asm.org]
• 6. Drug testing in mouse models of tuberculosis and nontuberculous mycobacterial infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Hooke - Contract Research - Maximum Tolerated Dose (MTD) [hookelabs.com]
• 8. pacificbiolabs.com [pacificbiolabs.com]
• 9. reactionbiology.com [reactionbiology.com]
• 10. Pharmacokinetics and pharmacodynamics of anti-tuberculosis drugs: An evaluation of in vitro, in vivo methodologies and human studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Determination of the Pharmacokinetics and Pharmacodynamics of Isoniazid, Rifampicin, Pyrazinamide and Ethambutol in a Cross-Over Cynomolgus Macaque Model of Mycobacterium tuberculosis Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Pharmacokinetics and dose response of anti-TB drugs in rat infection model of tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Mouse Model for Efficacy Testing of Antituberculosis Agents via Intrapulmonary Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Rapid, Simple In Vivo Screen for New Drugs Active against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

"Antitubercular agent-19" inconsistent MIC results troubleshooting

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address inconsistent Minimum Inhibitory Concentration (MIC) results for Antitubercular agent-19.

Troubleshooting Guide

Q1: My MIC values for Antitubercular agent-19 are inconsistent across experiments. Where should I start troubleshooting?

Inconsistent MIC results for antitubercular agents are often due to a lack of strict standardization in the experimental protocol.[1] The first step is to systematically review your quality control (QC) data and experimental workflow.

Initial Checks:

• QC Strain Results: Verify the MIC of your control strain (e.g., Mycobacterium tuberculosis H37Rv). If the control MIC is also variable, this points to a systemic issue with the assay setup (e.g., media, drug dilutions, incubation) rather than a problem specific to your test isolate.[1][2]

• Review Standard Operating Procedures (SOPs): Ensure that all steps of your protocol are being followed precisely. Even minor deviations can lead to significant variations in results.[3]

The following diagram outlines a systematic approach to troubleshooting inconsistent MIC results.

Caption: Troubleshooting decision tree for inconsistent MIC results.

Frequently Asked Questions (FAQs)

Experimental Procedure

Q2: What is a reliable protocol for determining the MIC of Antitubercular agent-19?

A standardized broth microdilution method is recommended for determining the MIC of antitubercular agents.[4][5] The Clinical and Laboratory Standards Institute (CLSI) and the World Health Organization (WHO) provide detailed guidelines.[6][7] Below is a summarized protocol based on established methods.

Detailed Experimental Protocol: Broth Microdilution MIC Assay

• Preparation of Antitubercular Agent-19 Stock Solution:

  • Use high-purity powder of Antitubercular agent-19.

  • Dissolve the agent in the recommended solvent (e.g., DMSO, ethanol, or water). Note that some solvents can have inhibitory effects at higher concentrations.[1]

  • Prepare a high-concentration stock solution (e.g., 10 mg/mL).

  • Sterilize the stock solution by filtration through a 0.22 µm filter.

  • Dispense into single-use aliquots and store at -80°C for up to six months, avoiding repeated freeze-thaw cycles.[1]

• Inoculum Preparation:

  • Culture M. tuberculosis (test strain and H37Rv control strain) in Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase) until mid-log phase.

  • Adjust the bacterial suspension to a 0.5 McFarland standard using a nephelometer or by visual comparison. This corresponds to approximately 1 x 10^7 CFU/mL.

  • Dilute the adjusted suspension 1:100 in 7H9 broth to obtain the final inoculum of approximately 1 x 10^5 CFU/mL.

• Assay Plate Preparation:

  • Use sterile, U-bottom 96-well polystyrene plates with lids to minimize evaporation.[1]

  • Prepare two-fold serial dilutions of Antitubercular agent-19 in 7H9 broth directly in the 96-well plate. The final volume in each well should be 100 µL.

  • Include a growth control well (no drug) and a negative control well (no bacteria).

• Inoculation and Incubation:

  • Inoculate each well (except the negative control) with 100 µL of the final bacterial suspension.

  • Seal the plates with a breathable sealant or place them in a humidified container.

  • Incubate at 37°C for 14-21 days.[1]

• Reading and Interpretation:

  • The MIC is defined as the lowest concentration of the drug that completely inhibits visible growth.[2]

  • Growth can be assessed visually or by using a resazurin-based indicator.

  • Read the plates at a standardized time point (e.g., day 14) for consistency.

Q3: How critical is the inoculum preparation step?

Extremely critical. Variations in the starting bacterial concentration are a frequent cause of MIC shifts.[1]

• Clumping: M. tuberculosis has a tendency to clump. Ensure the bacterial suspension is well-vortexed with glass beads to achieve a homogenous suspension before adjusting the density.

• Density: Use a calibrated nephelometer to standardize the inoculum to a 0.5 McFarland standard. Visual comparison can be subjective and lead to variability.

Reagents and Materials

Q4: Can the 96-well plate or media components affect my results?

Yes, both can be significant sources of variability.

• Plate Type: Use sterile, U-bottom 96-well plates with lids. These are recommended for M. tuberculosis broth microdilution to help with visual assessment of growth and to minimize evaporation, which can concentrate the drug.[1]

• Media: Use a consistent lot of Middlebrook 7H9 broth and OADC supplement. Lot-to-lot variability in media components can affect growth rates and, consequently, MIC values. Always perform a growth control to ensure the media supports robust growth of the control strain.

Data Interpretation and Quality Control

Q5: My results are still variable. How can I use quality control data to pinpoint the problem?

A well-maintained log of QC data can help identify trends and sources of error. The table below illustrates how to interpret QC data.

Table 1: Troubleshooting Inconsistent MIC Results Using QC Data

Observation	Potential Cause(s)	Recommended Action
Test Isolate MIC (µg/mL): 0.5, 2.0, 1.0 H37Rv QC MIC (µg/mL): 0.12 (Expected: 0.12)	Inoculum size variation for the test isolate, inconsistent reading time.	Standardize inoculum preparation for the test isolate. Read all plates on a fixed day (e.g., Day 14).
Test Isolate MIC (µg/mL): 2.0, 4.0, 8.0 H37Rv QC MIC (µg/mL): 0.5 (Expected: 0.12)	Issue with Agent-19 stock solution or dilution series, media batch problem.	Prepare fresh drug dilutions from a new aliquot. Verify the media lot number and preparation date. Check the pH of the media.
Growth Control (1:100): Visible on Day 9 Growth Control (1:100): Visible on Day 14	Inconsistent starting inoculum density.	Ensure the bacterial suspension is homogenous and diluted correctly. Use a nephelometer for density adjustment.
Negative Control: Clear Negative Control: Turbid	Contamination in the turbid experiment.	Review sterile technique. Ensure all reagents and materials are sterile. Repeat the experiment.

Q6: What are the acceptable QC ranges for common antitubercular drugs?

While specific ranges for "Antitubercular agent-19" would need to be established, published QC ranges for other antitubercular drugs against M. tuberculosis H37Rv using the 7H9 broth microdilution method can serve as a reference for expected variability.

Table 2: Established Quality Control MIC Ranges for M. tuberculosis H37Rv

Drug	MIC QC Range (µg/mL)
Isoniazid	0.03 - 0.12
Rifampin	0.03 - 0.25
Ethambutol	0.25 - 2
Levofloxacin	0.12 - 1
Moxifloxacin	0.06 - 0.5
Amikacin	0.25 - 2
Linezolid	0.25 - 2
Source: Data compiled from multilaboratory studies establishing reference QC ranges.[2]

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical workflow for investigating sources of error when inconsistent MIC results are observed.

Caption: Logical workflow for troubleshooting inconsistent MIC results.

References

• 1. benchchem.com [benchchem.com]
• 2. journals.asm.org [journals.asm.org]
• 3. tbcindia.mohfw.gov.in [tbcindia.mohfw.gov.in]
• 4. Standardization of broth microdilution method for Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Susceptibility testing of Mycobacterium tuberculosis by broth microdilution method: a rapid alternative method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Technical manual for drug susceptibility testing of medicines used in the treatment of tuberculosis [who.int]
• 7. microbiology.testcatalog.org [microbiology.testcatalog.org]

"Antitubercular agent-19" poor bioavailability and formulation strategies

Technical Support Center: Antitubercular Agent-19

Welcome to the technical support center for Antitubercular agent-19 (ATA-19). This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the formulation and bioavailability of ATA-19.

Frequently Asked Questions (FAQs)

Q1: Why does Antitubercular agent-19 (ATA-19) exhibit poor oral bioavailability?

A1: The primary reason for the poor oral bioavailability of ATA-19 is its low aqueous solubility. As a Biopharmaceutics Classification System (BCS) Class II agent, it has high intestinal permeability but is limited by its dissolution rate in the gastrointestinal tract.[1][2] This poor solubility means that only a small fraction of the administered dose dissolves and is available for absorption into the bloodstream, leading to sub-therapeutic plasma concentrations.[3]

Q2: What are the most promising formulation strategies to enhance the bioavailability of ATA-19?

A2: Nanotechnology-based approaches, particularly lipid-based nanocarriers, have shown significant promise for improving the bioavailability of poorly soluble drugs like ATA-19.[4][5] Key strategies include:

• Solid Lipid Nanoparticles (SLNs): These are colloidal carriers made from biodegradable lipids that are solid at body temperature.[6] They can encapsulate ATA-19, increase its surface area for dissolution, and facilitate targeted delivery to macrophages, which are primary reservoirs for Mycobacterium tuberculosis.[7][8]

• Nanostructured Lipid Carriers (NLCs): NLCs are an advanced form of SLNs that incorporate both solid and liquid lipids, which can improve drug loading capacity and stability.[7][9]

• Nanoemulsions: These are thermodynamically stable mixtures of oil, water, and surfactants that can significantly enhance the solubility and absorption of lipophilic drugs.[9]

• Solid Dispersions: This technique involves dispersing the drug in an inert carrier matrix at the molecular level, which can improve the dissolution rate.[10]

Q3: How do lipid-based nanoparticles improve the bioavailability of ATA-19?

A3: Lipid-based nanocarriers enhance bioavailability through several mechanisms:

• Improved Solubility and Dissolution: Encapsulating the drug in a lipid matrix and reducing the particle size to the nanometer range dramatically increases the surface area, leading to a faster dissolution rate.[11]

• Bypassing First-Pass Metabolism: Nanoparticles can be absorbed through the lymphatic system, thereby reducing the extent of first-pass metabolism in the liver, which would otherwise inactivate a portion of the drug.[12]

• Targeted Delivery: Alveolar macrophages readily phagocytose nanoparticles, delivering the drug directly to the site where M. tuberculosis replicates.[4] Surface modification of nanoparticles (e.g., with mannose) can further enhance uptake by infected macrophages.[7][8]

• Sustained Release: Lipid formulations can be designed for controlled and sustained drug release, which helps maintain therapeutic drug concentrations in the plasma for an extended period and can reduce dosing frequency.[13][14]

Troubleshooting Experimental Issues

Q1: My in vivo pharmacokinetic study with an SLN formulation of ATA-19 shows high inter-individual variability in plasma concentrations. What are the potential causes?

A1: High variability in preclinical pharmacokinetic studies is a common issue. Several factors could be responsible:

• Formulation Instability: The SLN formulation may not be physically stable, leading to particle aggregation or drug leakage. Ensure that particle size, polydispersity index (PDI), and zeta potential are consistent across batches and stable over the storage period.

• Sample Handling and Processing: Inconsistencies in blood sample collection, processing (e.g., time before centrifugation, temperature), or storage can significantly alter measured drug concentrations.[15][16] It is critical to adhere to a strictly standardized protocol for all samples.[15] For example, platelet contamination can significantly impact results, and using plasma instead of serum is often recommended to reduce variability from the clotting process.[17][18]

• Analytical Method Issues: The bioanalytical method (e.g., LC-MS/MS) may suffer from matrix effects, where endogenous components in the plasma interfere with the ionization of ATA-19, leading to inaccurate quantification.[15] Ensure the method is fully validated.

• Biological Variability: Differences in animal physiology, such as renal function or genetic variations in drug transporters, can contribute to variability.[15]

Q2: The in vitro drug release profile of my ATA-19 nanoemulsion is very rapid, showing almost 100% release within the first hour. Is this expected, and how can I achieve a more sustained release?

A2: A rapid "burst" release is common with nanoemulsions but may not be ideal if sustained therapeutic action is desired.

• Troubleshooting the Result: First, confirm the result is not an artifact of the experimental method. The chosen dialysis membrane may have a high molecular weight cut-off (MWCO) that doesn't effectively retain the nanoemulsion, or the drug may have poor affinity for the formulation's oil phase.

• Strategies for Sustained Release: To achieve a more controlled release, consider transitioning to a different formulation strategy, such as SLNs or NLCs, which have a solid lipid matrix that slows drug diffusion.[9] Alternatively, you could develop a polymer-lipid hybrid nanoparticle system, where a polymer core or shell provides a more significant barrier to drug release.[13]

Data Presentation: Pharmacokinetic Parameters

The following table presents hypothetical, yet representative, pharmacokinetic data comparing a standard suspension of ATA-19 with a newly developed Solid Lipid Nanoparticle (SLN) formulation after a single oral administration in a murine model.

Parameter	ATA-19 Standard Suspension	ATA-19 SLN Formulation	Fold Increase
Cmax (ng/mL)	85 ± 15	450 ± 55	5.3x
Tmax (hr)	1.5	4.0	-
AUC₀₋₂₄ (ng·hr/mL)	340 ± 60	5950 ± 450	17.5x
Relative Bioavailability (%)	Reference (100%)	1750%	17.5x
(Values are presented as mean ± standard deviation. This data is illustrative and based on typical improvements seen with nanoparticle formulations for poorly soluble drugs.)[7][19][20]

Experimental Protocols

Protocol 1: Preparation of ATA-19 Solid Lipid Nanoparticles (SLNs)

This protocol describes the preparation of ATA-19 loaded SLNs using a hot homogenization and ultrasonication method.

Materials:

• Antitubercular agent-19 (ATA-19)

• Solid Lipid: Compritol® 888 ATO (Glyceryl behenate)

• Surfactant: Poloxamer 188

• Purified Water

Methodology:

• Preparation of Lipid Phase: Melt the Compritol® 888 ATO by heating it to 85°C (approximately 10°C above its melting point). Once melted, dissolve the predetermined amount of ATA-19 into the molten lipid with continuous stirring until a clear, homogenous solution is formed.

• Preparation of Aqueous Phase: Dissolve Poloxamer 188 in purified water and heat the solution to the same temperature as the lipid phase (85°C).

• Homogenization: Add the hot lipid phase to the hot aqueous phase dropwise under high-speed homogenization (e.g., 10,000 rpm) for 15 minutes. This will create a coarse oil-in-water pre-emulsion.

• Ultrasonication: Immediately subject the pre-emulsion to high-power probe ultrasonication for 10 minutes in an ice bath. The sonication process reduces the droplet size to the nanometer range.

• Cooling and Solidification: Allow the resulting nanoemulsion to cool to room temperature while stirring gently. As the lipid cools below its melting point, it will solidify, forming the ATA-19 loaded SLNs.

• Characterization: Characterize the final SLN suspension for particle size, polydispersity index (PDI), zeta potential, and encapsulation efficiency.

Protocol 2: In Vitro Drug Release Study of ATA-19 SLNs

This protocol outlines an in vitro release study using a dialysis membrane method to assess the release profile of ATA-19 from the SLN formulation.[21][22]

Materials:

• ATA-19 loaded SLN suspension

• Dialysis tubing (e.g., MWCO 12-14 kDa)

• Release Medium: Phosphate Buffered Saline (PBS) pH 7.4 containing 0.5% Tween 80 to ensure sink conditions.[23]

• Shaking water bath or orbital shaker set to 37°C.

Methodology:

• Membrane Preparation: Cut a piece of dialysis tubing and soak it in the release medium for at least 30 minutes to ensure it is fully hydrated and to remove any preservatives.

• Sample Loading: Pipette a known volume (e.g., 2 mL) of the ATA-19 SLN suspension into the prepared dialysis bag. Securely close both ends of the bag with clamps.

• Initiation of Study: Place the sealed dialysis bag into a beaker containing a defined volume (e.g., 100 mL) of pre-warmed release medium.

• Incubation: Place the entire setup in a shaking water bath set to 37°C with a constant agitation speed (e.g., 100 rpm).

• Sampling: At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24, 48 hours), withdraw a 1 mL aliquot of the release medium. Immediately replace the withdrawn volume with 1 mL of fresh, pre-warmed release medium to maintain a constant volume and ensure sink conditions.[24]

• Analysis: Analyze the collected samples for the concentration of ATA-19 using a validated analytical method, such as UV-Vis spectrophotometry or HPLC.

• Data Calculation: Calculate the cumulative percentage of drug released at each time point and plot the data against time to generate the drug release profile.

Visualizations

Diagram 1: Formulation and Bioavailability Workflow

Caption: Workflow for developing and testing a Solid Lipid Nanoparticle (SLN) formulation of ATA-19.

Diagram 2: Troubleshooting High PK Variability

Caption: A logical flowchart for troubleshooting sources of high variability in pharmacokinetic studies.

Diagram 3: Mechanism of Enhanced Bioavailability

Caption: Proposed mechanism for enhanced oral bioavailability of ATA-19 via an SLN formulation.

References

• 1. Formulation Development Strategies for Poorly Soluble Pharma APIs | Article | Dr. Reddy’s [api.drreddys.com]
• 2. itmedicalteam.pl [itmedicalteam.pl]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. [PDF] Application of Lipid-Based Nanocarriers for Antitubercular Drug Delivery: A Review | Semantic Scholar [semanticscholar.org]
• 6. Application of Lipid-Based Nanocarriers for Antitubercular Drug Delivery: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A review on recent advances in lipid-based drug delivery systems for tuberculosis [ijbms.mums.ac.ir]
• 8. researchgate.net [researchgate.net]
• 9. Lipid-Based Drug Delivery Systems in Tuberculosis Treatment - Creative Biolabs [creative-biolabs.com]
• 10. jddtonline.info [jddtonline.info]
• 11. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. dovepress.com [dovepress.com]
• 13. Nanotechnology-Based Approach in Tuberculosis Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. Biochemically Tracked Variability of Blood Plasma Thawed-State Exposure Times in a Multisite Collection Study - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Pharmacokinetics of Second-Line Antituberculosis Drugs after Multiple Administrations in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 20. medrxiv.org [medrxiv.org]
• 21. researchgate.net [researchgate.net]
• 22. mdpi.com [mdpi.com]
• 23. spds.in [spds.in]
• 24. ijarsct.co.in [ijarsct.co.in]

Modifying "Antitubercular agent-19" for enhanced target engagement

Fictional Drug Profile: Antitubercular agent-19 is a novel, potent, covalent inhibitor of Mycobacterium tuberculosis Decaprenyl-phosphoryl-β-D-ribofuranose 2'-oxidase (DprE1). DprE1 is a critical flavoenzyme essential for the biosynthesis of the mycobacterial cell wall components arabinogalactan (B145846) and lipoarabinomannan.[1] Agent-19 forms a covalent bond with a key cysteine residue (Cys387) in the active site of DprE1, leading to irreversible inhibition and subsequent bacterial cell death.

This guide provides troubleshooting for common issues encountered when modifying Agent-19 to improve its target engagement, potency, and selectivity.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My modified Agent-19 analog shows reduced whole-cell activity (higher MIC) despite having similar or better enzymatic inhibitory activity (IC50). What are the potential causes and how can I investigate this?

A1: This is a common challenge in antitubercular drug development, often pointing to issues with compound accumulation within the mycobacterium. The complex, lipid-rich cell wall of M. tuberculosis presents a formidable barrier to many small molecules.[2][3]

Possible Causes & Troubleshooting Steps:

• Poor Permeability: Your modifications may have altered the physicochemical properties of the compound, reducing its ability to cross the mycobacterial cell wall.

  • Action: Analyze properties like LogP, molecular weight, and polar surface area. Optimal LogP for cell penetration is often in the 3-5 range.[4] If your analog is too polar or too lipophilic, it may not efficiently cross the cell envelope.

  • Experiment: Perform a cellular uptake assay using liquid chromatography-mass spectrometry (LC-MS) to quantify the intracellular concentration of your analog in M. tuberculosis or a surrogate like M. smegmatis. Compare this to the parent compound, Agent-19.

• Efflux Pump Substrate: The modification may have turned your analog into a substrate for one of M. tuberculosis's numerous efflux pumps.

  • Action: Re-determine the Minimum Inhibitory Concentration (MIC) in the presence of an efflux pump inhibitor, such as verapamil (B1683045) or reserpine. A significant decrease in the MIC value in the presence of these inhibitors suggests your compound is being actively pumped out of the cell.

• Metabolic Instability: The compound might be rapidly metabolized and inactivated by enzymes within the mycobacterium.

  • Action: Incubate your analog with M. tuberculosis lysate or whole cells and monitor its stability over time using LC-MS. The appearance of new metabolite peaks and a corresponding decrease in the parent compound peak would indicate metabolic degradation.

Data Summary Table 1: Troubleshooting Discrepancy Between IC50 and MIC

Compound ID	DprE1 IC50 (nM)	Mtb H37Rv MIC (µM)	Mtb MIC + Verapamil (µM)	Intracellular Conc. (µM) at 1x MIC
Agent-19 (Parent)	15	0.1	0.1	2.5
Analog-A	10	2.5	2.4	0.5
Analog-B	18	3.0	0.2	2.8
Analog-C	12	1.5	1.6	2.2 (Metabolite M1 detected)

• Interpretation:

  • Analog-A shows poor intracellular concentration, suggesting a permeability issue.

  • Analog-B shows a significant drop in MIC with an efflux pump inhibitor, indicating it's an efflux substrate.

  • Analog-C shows the presence of a metabolite, pointing to instability.

Q2: How can I confirm that my new Agent-19 analog is still forming a covalent bond with Cys387 of DprE1 and determine the efficiency of this reaction?

A2: Confirming the covalent mechanism is critical. Mass spectrometry is the most definitive technique for this purpose.[5][6]

Troubleshooting Steps & Methodologies:

• Confirm Covalent Adduct Formation (Intact Protein Analysis):

  • Goal: To quickly verify that the compound binds covalently to the protein.

  • Method: Incubate purified recombinant DprE1 protein with a 5- to 10-fold molar excess of your analog. After incubation (e.g., 1-2 hours), analyze the sample using LC-MS.

  • Expected Result: A mass shift in the deconvoluted spectrum of the treated protein that corresponds exactly to the molecular weight of your analog.[5] The absence of this shift suggests a loss of covalent reactivity.

• Identify the Site of Modification (Peptide Mapping):

  • Goal: To confirm that the covalent bond is formed specifically with Cys387.

  • Method: After incubating the protein and compound, digest the protein-adduct complex with a protease like trypsin. Analyze the resulting peptide mixture by LC-MS/MS.

  • Expected Result: Search the MS/MS data for a tryptic peptide containing Cys387 that has a mass modification equal to that of your analog. Fragmentation of this peptide will pinpoint the modification to the cysteine residue.[6]

• Assess Reactivity (Glutathione Assay):

  • Goal: To estimate the intrinsic reactivity of your analog. Highly reactive compounds may have greater off-target effects.

  • Method: Monitor the reaction of your analog with glutathione (B108866) (a biologically relevant thiol) over time using LC-MS or a fluorescent thiol probe. A very rapid reaction rate may be a red flag for non-specific reactivity.

Data Summary Table 2: Covalent Binding Characterization

Compound ID	Expected Mass Shift (Da)	Observed Mass Shift (Da)	Cys387 Peptide Modified?	Glutathione Half-Life (min)
Agent-19 (Parent)	450.2	450.5	Yes	65
Analog-D (Active)	464.2	464.6	Yes	50
Analog-E (Inactive)	478.3	No shift detected	No	>240
Analog-F (Reactive)	452.1	452.4	Yes	5

• Interpretation:

  • Analog-D behaves as expected for a targeted covalent inhibitor.

  • Analog-E has lost its ability to form a covalent bond.

  • Analog-F is highly reactive, suggesting a higher risk of off-target effects.

Q3: My modified analog is potent but shows signs of off-target toxicity in preliminary cellular assays (e.g., HepG2 cytotoxicity). How can I troubleshoot and mitigate this?

A3: Off-target effects are a major concern for covalent inhibitors due to their intrinsic reactivity.[7][8] The goal is to design a compound that is weakly reactive on its own but highly reactive when non-covalently bound in the target's active site.

Troubleshooting Strategies:

• Reduce Electrophilicity: The "warhead" (the reactive group) of your analog may be too reactive.

  • Action: Modify the electronics of the warhead to make it less electrophilic. For example, if using an acrylamide, adding electron-donating groups nearby can temper its reactivity. This can create a better balance between on-target reactivity and off-target promiscuity.[9]

• Enhance Non-Covalent Binding Affinity: Improving the initial, non-covalent binding (governed by the KI) can increase target residence time, allowing a less reactive warhead (lower k_inact) to effectively form the covalent bond.

  • Action: Use structure-based design (if a DprE1-inhibitor crystal structure is available) to introduce new interactions (e.g., hydrogen bonds, hydrophobic contacts) between your analog and the enzyme's active site, away from the warhead.[10]

• Perform Proteome-Wide Selectivity Profiling:

  • Experiment: Use a chemoproteomics approach like Activity-Based Protein Profiling (ABPP). Synthesize a version of your analog with a "clickable" tag (e.g., an alkyne). Treat a relevant cell lysate (e.g., from macrophages or mycobacteria) with this probe, click on a reporter tag, and use mass spectrometry to identify all proteins that have been covalently modified. This provides a direct readout of your compound's off-targets.

Key Experimental Protocols

Protocol 1: Minimum Inhibitory Concentration (MIC) Assay for M. tuberculosis

This protocol determines the lowest concentration of an agent that inhibits visible bacterial growth.[11][12]

Materials:

• M. tuberculosis H37Rv strain

• Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase) and 0.05% Tween 80

• 96-well microtiter plates

• Test compounds (dissolved in DMSO)

• Resazurin (B115843) sodium salt solution (for viability readout)

Methodology:

• Compound Preparation: Prepare a 2x concentrated serial dilution of your Agent-19 analog in 7H9 broth across a 96-well plate. Typically, this is a 2-fold dilution series starting from 64 µg/mL.

• Inoculum Preparation: Grow M. tuberculosis H37Rv to mid-log phase. Adjust the turbidity to a 0.5 McFarland standard, then dilute to a final concentration of approximately 5 x 10^5 CFU/mL in 7H9 broth.[12]

• Inoculation: Add an equal volume of the bacterial inoculum to the wells containing the serially diluted compound. This brings the compound to its final 1x concentration. Include a positive control (bacteria, no drug) and a negative control (broth only).

• Incubation: Seal the plate and incubate at 37°C for 7-14 days.

• Readout: Add resazurin solution to each well and incubate for another 24-48 hours. A color change from blue to pink indicates bacterial growth.

• Determination: The MIC is the lowest compound concentration in which the well remains blue (no visible growth).[13]

Protocol 2: Intact Protein Mass Spectrometry for Covalent Adduct Confirmation

This protocol verifies the formation of a covalent bond between an inhibitor and its target protein.[5][14]

Materials:

• Purified recombinant DprE1 protein (e.g., at 1 mg/mL)

• Test compound stock solution (e.g., 10 mM in DMSO)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5)

• LC-MS system (e.g., Q-TOF or Orbitrap)

Methodology:

• Reaction Setup: In a microcentrifuge tube, combine 10 µM of DprE1 protein with 50 µM of the test compound. In a separate control tube, add an equivalent volume of DMSO to the protein.

• Incubation: Incubate both tubes at room temperature for 2 hours.

• Sample Preparation: Desalt the samples using a C4 ZipTip or similar protein cleanup method to remove excess unbound compound and non-volatile salts.

• LC-MS Analysis: Inject the desalted samples onto the LC-MS system. Use a short C4 column with a water/acetonitrile gradient containing 0.1% formic acid.

• Data Analysis: Acquire the mass spectra for both the control (unbound protein) and the treated sample. Use deconvolution software (e.g., MaxEnt) to determine the intact mass of the protein in each sample.[14] A successful covalent modification is confirmed by a mass increase in the treated sample that corresponds to the molecular weight of the bound inhibitor.[5]

Mandatory Visualizations

Caption: Role of DprE1 in the mycobacterial cell wall synthesis pathway and its inhibition by Agent-19.

Caption: Experimental workflow for lead optimization of Agent-19 analogs.

Caption: Logical relationship for troubleshooting off-target toxicity of potent analogs.

References

• 1. What are DprE1 inhibitors and how do they work? [synapse.patsnap.com]
• 2. portlandpress.com [portlandpress.com]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. certara.com [certara.com]
• 8. scispace.com [scispace.com]
• 9. researchgate.net [researchgate.net]
• 10. pnas.org [pnas.org]
• 11. Measuring minimum inhibitory concentrations in mycobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. A Liquid Chromatography/Mass Spectrometry Method for Screening Disulfide Tethering Fragments - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Antitubercular Agent-19 Synthesis Scale-Up

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in scaling up the synthesis of Antitubercular Agent-19.

Frequently Asked Questions (FAQs)

Q1: What is Antitubercular Agent-19?

A1: Antitubercular Agent-19 (designated as IBP19 in initial research) is a novel isoniazid (B1672263) derivative with potent activity against Mycobacterium tuberculosis. It is synthesized from isoniazid (INH) and 4-(5-chloro-2-hydroxy-4-methylphenyl)-4-oxobutanoic acid.[1] Initial studies have shown it to have a low minimum inhibitory concentration (MIC) and favorable safety profile, making it a promising candidate for further development.[1]

Q2: What are the primary challenges when scaling up the synthesis of Antitubercular Agent-19 from lab to pilot plant?

A2: Scaling up any active pharmaceutical ingredient (API) synthesis presents challenges due to the non-linear nature of shifting from a laboratory to a manufacturing setting.[2] Key challenges for a molecule like Antitubercular Agent-19 include:

• Reaction Control: Maintaining consistent product selectivity and minimizing impurities can be difficult as reaction kinetics, mixing efficiency, and heat transfer change with scale.[2][3]

• Safety: The potential for runaway reactions increases with larger volumes of reactants and solvents.[2]

• Crystallization and Particle Size: Achieving a consistent crystalline form and particle size distribution is crucial for the drug's performance and manufacturability, but can be hard to control at larger scales.[2][4]

• Drying and Residual Solvents: Efficiently drying large quantities of the API while keeping residual solvents within acceptable limits is a common hurdle.[2]

Q3: How can we predict and mitigate potential safety hazards during scale-up?

A3: A thorough understanding of the reaction thermodynamics is crucial. Generating safety data at the lab scale can help in designing appropriate hardware and control strategies for pilot or commercial scale batches.[2] This includes identifying potential runaway reaction conditions and establishing critical process parameters.

Troubleshooting Guides

Issue 1: Low Yield and Increased Impurities at Larger Scale

• Possible Cause: Inefficient mixing or poor heat transfer in larger reactors can lead to localized "hot spots" or areas of high reactant concentration, promoting side reactions and impurity formation.[2]

• Troubleshooting Steps:

  • Optimize Mixing: Use simulation software (e.g., Dynochem, Visimix) to model and optimize mixing parameters for the larger reactor geometry.[2]

  • Control Reagent Addition: Switch to a slower, controlled addition of reagents in larger cylindrical reactors to manage heat generation and maintain homogeneity.[2]

  • Process Analytical Technology (PAT): Implement real-time monitoring of critical parameters (e.g., temperature, concentration) to detect and correct deviations early.[3]

Issue 2: Inconsistent Crystal Form (Polymorphism) and Particle Size

• Possible Cause: Crystallization is highly sensitive to changes in supersaturation, cooling rate, and agitation, all of which are affected by scale.[2] Different polymorphs can have different physical properties, impacting the drug's bioavailability.

• Troubleshooting Steps:

  • Define Critical Process Parameters (CPPs): Conduct Design of Experiments (DoE) at the lab scale to understand the impact of CPPs on Critical Quality Attributes (CQAs) like crystal form and particle size.[2]

  • Seeding Strategy: Develop a robust seeding protocol to ensure the desired crystal form is consistently produced.

  • Controlled Cooling: Implement a programmed cooling profile to maintain a consistent level of supersaturation throughout the crystallization process.

Issue 3: Difficulty in Removing Residual Solvents During Drying

• Possible Cause: Solvents can become trapped within the crystal lattice during crystallization, making them difficult to remove during drying, especially with larger batch sizes.[2]

• Troubleshooting Steps:

  • Optimize Crystallization: Study the impact of the supersaturation driving force on residual solvent levels at the lab scale.[2]

  • Efficient Drying Technology: Evaluate different drying technologies (e.g., agitated filter dryers, vacuum dryers) for their suitability at a larger scale.

  • In-process Monitoring: Use techniques like Near-Infrared (NIR) spectroscopy for on-line moisture checks to determine the drying endpoint accurately.[2]

Quantitative Data Summary

Table 1: In Vitro Activity and Cytotoxicity of Isoniazid Derivatives

Compound	MIC (µg/mL) vs. M. tuberculosis H37Rv	CC50 (µg/mL) vs. HCL and VCL cell lines
IBP19	1.562	> 300
Isoniazid (INH)	3.125	> 200
Pyrazinamide (PYZ)	3.125	> 200

Source: Oriental Journal of Chemistry[1]

Table 2: General Scale-Up Challenges and Mitigation Strategies

Challenge	Key Factors	Mitigation Strategies
Reaction Kinetics	Mixing, Heat & Mass Transfer	Process Simulation, Design of Experiments (DoE)[2]
Safety	Runaway Reactions	Lab-scale safety data generation, Hardware design[2]
Crystallization	Process Parameters, CQAs	Study of Critical Process Parameters[2]
Drying	Residual Solvents	On-line moisture checks, Optimized crystallization[2]
Particle Size	Bulk Density, Porosity	Process Analytical Techniques (PAT)[2]

Experimental Protocols

Synthesis of Antitubercular Agent-19 (IBP19)

This protocol is based on the laboratory-scale synthesis described for IBP19.[1]

Materials:

• Isoniazid (INH)

• 4-(5-chloro-2-hydroxy-4-methylphenyl)-4-oxobutanoic acid

• Ethanol (B145695)

• Whatman filter paper

Procedure:

• Dissolve isoniazid (0.01 mole) and 4-(5-chloro-2-hydroxy-4-methylphenyl)-4-oxobutanoic acid (0.01 mole) in 50 ml of ethanol in a round-bottom flask.

• Reflux the solution for four hours. A solid product will form during the reaction.

• Filter the hot solution using a Whatman filter paper to collect the solid product.

• Recrystallize the product from ethanol to purify it.

Visualizations

Caption: Workflow for scaling up the synthesis of Antitubercular Agent-19.

Caption: Troubleshooting logic for addressing low yield and impurity issues.

References

• 1. Discovery of New Isoniazid Derivatives As Anti-tubercular Agents: In Silico Studies, Synthesis, and In Vitro Activity Evaluation – Oriental Journal of Chemistry [orientjchem.org]
• 2. 5 Common Challenges in Scaling Up an API | Neuland Labs [neulandlabs.com]
• 3. Overcoming Challenges in Scale-Up Production [worldpharmatoday.com]
• 4. drugdiscoverytrends.com [drugdiscoverytrends.com]

Reference Data & Comparative Studies

A Comparative Analysis of BTZ-043, Isoniazid, and Rifampicin for Antitubercular Therapy

The global challenge of tuberculosis (TB), caused by Mycobacterium tuberculosis (Mtb), is intensified by the emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains. For decades, isoniazid (B1672263) and rifampicin (B610482) have been the cornerstones of first-line anti-TB treatment. However, rising resistance necessitates the development of novel therapeutic agents. This guide provides a detailed comparison of the novel benzothiazinone, BTZ-043, against the established drugs isoniazid and rifampicin, with a focus on efficacy, mechanism of action, and the experimental data that defines them.

Mechanism of Action: A Tale of Three Targets

The efficacy of these three agents stems from their ability to disrupt distinct, vital processes within the mycobacterial cell.

• BTZ-043: This novel drug candidate inhibits the enzyme decaprenylphosphoryl-β-D-ribose 2′-epimerase (DprE1).[1][2][3] DprE1 is essential for the biosynthesis of decaprenylphosphoryl-D-arabinose (DPA), the sole donor of arabinose for the synthesis of arabinans.[2][4] Arabinans are critical components of the mycobacterial cell wall. By blocking this pathway, BTZ-043 effectively halts cell wall construction, leading to cell lysis and bacterial death.[4] BTZ-043 is a mechanism-based covalent inhibitor, meaning it is activated by the target enzyme to form a covalent bond with an active-site cysteine, which explains its high potency.[2]

• Isoniazid (INH): Isoniazid is a prodrug that requires activation by the mycobacterial catalase-peroxidase enzyme, KatG.[5][6] Once activated, isoniazid derivatives form adducts with NAD(H) that potently inhibit the enoyl-acyl carrier protein reductase, known as InhA.[5][6] This enzyme is a crucial part of the fatty acid synthase-II (FAS-II) system, which is responsible for synthesizing the long-chain mycolic acids—the hallmark components of the Mtb cell wall.[5][7][8] Inhibition of mycolic acid synthesis disrupts the cell wall's integrity.[7] Isoniazid is bactericidal to rapidly dividing mycobacteria but bacteriostatic against slow-growing ones.[5][6]

• Rifampicin (RIF): Rifampicin functions by specifically inhibiting the bacterial DNA-dependent RNA polymerase.[9][10][11] It binds to the β-subunit of this enzyme, physically obstructing the path of the elongating RNA transcript after only two or three nucleotides have been linked.[10][11] This action effectively halts transcription, preventing the synthesis of essential messenger RNA and subsequent proteins, which ultimately leads to bacterial cell death.[10] Its high selectivity for bacterial RNA polymerase over the mammalian equivalent ensures targeted toxicity.[11]

Caption: Comparative mechanisms of action for BTZ-043, Isoniazid, and Rifampicin.

Quantitative Efficacy and Performance Data

The in vitro potency of an antitubercular agent is a primary indicator of its potential clinical efficacy. The following table summarizes key comparative data for BTZ-043, isoniazid, and rifampicin.

Feature	BTZ-043	Isoniazid	Rifampicin
Primary Target	Decaprenylphosphoryl-β-D-ribose 2′-epimerase (DprE1)[1][12]	Enoyl-acyl carrier protein reductase (InhA)[6]	β-subunit of DNA-dependent RNA polymerase[9][10][11]
Mechanism	Inhibition of cell wall arabinan synthesis[1][2][4]	Inhibition of cell wall mycolic acid synthesis[5][7][8]	Inhibition of RNA synthesis (transcription)[9][10]
MIC vs. Mtb H37Rv	1 ng/mL (0.001 µg/mL)[2][13]	0.015 - 0.25 µg/mL[13]	0.25 - 8 µg/mL (MIC range on plates)[14]
Activity Spectrum	Bactericidal[4]	Bactericidal (rapidly dividing), Bacteriostatic (slow-growing)[5][6]	Bactericidal[9][11]
Activity vs. MDR/XDR Strains	Active against clinical MDR and XDR isolates[1]	Ineffective (resistance is a defining feature of MDR-TB)[15]	Ineffective (resistance is a defining feature of MDR-TB)[15][16]
In vivo Efficacy Note	Superior activity to INH in mouse models, especially after 2 months.[1] Synergistic effects with bedaquiline (B32110) and additive effects with rifampicin observed.[1][4]	Standard efficacy in susceptible strains; used in combination therapy.[17][18]	Standard efficacy in susceptible strains; a cornerstone of combination therapy.[19][20]

Experimental Protocols

The data presented is derived from standardized laboratory procedures designed to assess the efficacy of antimicrobial agents.

1. Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of a drug that prevents visible growth of a microorganism. A common method is the broth microdilution assay.

• Preparation: A two-fold serial dilution of the test compound (e.g., BTZ-043) is prepared in a 96-well microplate containing a suitable liquid culture medium, such as Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase).[21]

• Inoculation: Each well is inoculated with a standardized suspension of M. tuberculosis (e.g., H37Rv strain). Control wells containing no drug are included to ensure bacterial viability.

• Incubation: The plate is sealed and incubated at 37°C for a period of 7-14 days.[22]

• Endpoint Reading: Growth inhibition is determined visually or through the use of an indicator dye. The Resazurin (B115843) Microtiter Assay (REMA) is common, where the blue dye resazurin is added to each well.[23] Metabolically active (growing) bacteria reduce resazurin to the pink-colored resorufin. The MIC is recorded as the lowest drug concentration in a well that remains blue.[23] Alternatively, autoluminescent Mtb strains can be used, where a reduction in light output indicates growth inhibition.[24]

2. In vivo Efficacy Assessment in a Mouse Model

Animal models are crucial for evaluating a drug's performance in a complex biological system.

• Infection: BALB/c or similar mice are infected with a low-dose aerosol of M. tuberculosis to establish a chronic lung infection.

• Treatment: After a set period (e.g., 2-4 weeks) to allow the infection to establish, mice are treated orally with the test compounds (e.g., BTZ-043 at 50-250 mg/kg), reference drugs (isoniazid, rifampicin), or a vehicle control, typically for 4-8 weeks.[3]

• Evaluation: At the end of the treatment period, mice are euthanized. The lungs and spleen are aseptically removed, homogenized, and plated on solid agar (B569324) (e.g., Middlebrook 7H11).

• Outcome Measurement: After incubation, the number of colony-forming units (CFUs) is counted. Efficacy is determined by the log10 reduction in CFU counts in the organs of treated mice compared to the untreated control group.[15]

Caption: A generalized workflow for the in vitro screening of antitubercular compounds.

Conclusion

Isoniazid and rifampicin remain critical tools in the fight against drug-susceptible tuberculosis, targeting mycolic acid and RNA synthesis, respectively. However, their efficacy is compromised by widespread resistance. The novel agent BTZ-043 presents a promising alternative with a distinct mechanism of action, the inhibition of DprE1 and subsequent disruption of cell wall arabinan synthesis.

The key advantages of BTZ-043 are its exceptional potency, with an MIC significantly lower than that of the first-line drugs, and its maintained activity against MDR and XDR strains of M. tuberculosis.[1][2] In vivo studies have further demonstrated its superiority over isoniazid in mouse models.[1] The synergistic and additive interactions of BTZ-043 with other anti-TB agents suggest its potential as a component of future combination therapies, offering new hope for treating resistant infections and shortening treatment durations. Further clinical evaluation is underway to fully establish its role in the next generation of tuberculosis regimens.

References

• 1. BTZ-043 | Working Group for New TB Drugs [newtbdrugs.org]
• 2. Structural basis for benzothiazinone-mediated killing of Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Pharmacokinetics and Efficacy of the Benzothiazinone BTZ-043 against Tuberculous Mycobacteria inside Granulomas in the Guinea Pig Model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Isoniazid - Wikipedia [en.wikipedia.org]
• 6. go.drugbank.com [go.drugbank.com]
• 7. Isoniazid - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 8. Mechanism of action of Isoniazid_Chemicalbook [chemicalbook.com]
• 9. Rifampin: Mechanism of Action [picmonic.com]
• 10. What is the mechanism of Rifampin? [synapse.patsnap.com]
• 11. droracle.ai [droracle.ai]
• 12. BTZ-043 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 13. In Vitro Activities of the New Antitubercular Agents PA-824 and BTZ043 against Nocardia brasiliensis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. journals.plos.org [journals.plos.org]
• 15. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 16. academic.oup.com [academic.oup.com]
• 17. researchportal.ukhsa.gov.uk [researchportal.ukhsa.gov.uk]
• 18. Comparison of different treatments for isoniazid-resistant tuberculosis: an individual patient data meta-analysis. | Epicentre [epicentre.msf.org]
• 19. Rifampin May Be Better Tolerated Than Isoniazid for Latent Tuberculosis [medscape.com]
• 20. Use of Rifampin Compared with Isoniazid for the Treatment of Latent Tuberculosis Infection in Japan: A Bayesian Inference with Markov Chain Monte Carlo Method - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Frontiers | In vitro Evaluation of Isoniazid Derivatives as Potential Agents Against Drug-Resistant Tuberculosis [frontiersin.org]
• 22. Frontiers | Screening of Compounds for Anti-tuberculosis Activity, and in vitro and in vivo Evaluation of Potential Candidates [frontiersin.org]
• 23. In vitro evaluation of tetrazoles as a novel class of Antimycobacterium tuberculosis agents - PMC [pmc.ncbi.nlm.nih.gov]
• 24. In Vitro Profiling of Antitubercular Compounds by Rapid, Efficient, and Nondestructive Assays Using Autoluminescent Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Novel Antitubercular Agents: Evaluating "Antitubercular Agent-19" in the Development Landscape

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) has rendered many existing treatments ineffective, creating an urgent need for novel antitubercular agents with new mechanisms of action.[1][2][3][4][5] This guide provides a comparative framework for evaluating new chemical entities, using the hypothetical "Antitubercular agent-19" as a placeholder, against several recently developed and clinically important antitubercular drugs. The objective is to offer a comprehensive overview of the current landscape, complete with experimental protocols and data presentation formats to aid in the preclinical and clinical development of new TB therapies.

Overview of Novel Antitubercular Agents

The current pipeline of antitubercular drugs includes agents that target various aspects of Mtb physiology, from cell wall synthesis to energy metabolism.[1][2][6] Unlike first-line drugs such as isoniazid (B1672263) and rifampicin, which have been in use for decades, these novel agents often possess unique mechanisms that can overcome existing resistance.[6][7] This guide focuses on a selection of these novel agents as comparators for "Antitubercular agent-19".

Logical Relationship of Novel Antitubercular Agent Classes

Caption: Classification of selected novel antitubercular agents by mechanism of action.

Comparative Data of Novel Antitubercular Agents

A direct comparison of key characteristics is essential for evaluating the potential of a new agent. The following tables summarize the available data for selected novel antitubercular drugs. "Antitubercular agent-19" is included with placeholder data to illustrate how a new compound would be evaluated.

Table 1: Mechanism of Action and Resistance

Agent	Drug Class	Mechanism of Action	Key Resistance Mechanisms
Antitubercular agent-19	[Insert Class]	[Insert Mechanism]	[Insert Known/Predicted Mechanisms]
Bedaquiline	Diarylquinoline	Inhibits the proton pump of mycobacterial ATP synthase, leading to ATP depletion.[1]	Mutations in the atpE gene, which codes for a subunit of ATP synthase.
Delamanid	Nitroimidazole	A prodrug that, upon activation, inhibits the synthesis of mycolic acids, which are essential components of the mycobacterial cell wall.[6][8]	Mutations in genes involved in the activation of the prodrug, such as ddn and fbiC.
Pretomanid	Nitroimidazole	A prodrug that releases reactive nitrogen species, leading to respiratory poisoning and inhibition of cell wall synthesis.[3]	Similar to Delamanid, mutations in genes required for its activation.
Sutezolid/Contezolid	Oxazolidinone	Inhibit protein synthesis by binding to the 50S ribosomal subunit and preventing the formation of the initiation complex.[3][9]	Mutations in the 23S rRNA and ribosomal protein genes (rplC).[9]
Telacebec (Q203)	Imidazopyridine	Targets the cytochrome bc1 complex (QcrB), inhibiting cellular respiration and ATP synthesis.[8]	Mutations in the qcrB gene.

Table 2: In Vitro and In Vivo Efficacy Data

Agent	MIC Range against Drug-Susceptible Mtb (µg/mL)	MIC Range against MDR-Mtb (µg/mL)	In Vivo Efficacy (Animal Model)
Antitubercular agent-19	[Insert Data]	[Insert Data]	[Describe Results, e.g., Log10 CFU reduction in mouse lungs]
Bedaquiline	0.03 - 0.12[1]	0.03 - 0.12[1]	Significant bactericidal activity in mouse models, both alone and in combination.
Delamanid	0.006 - 0.024	0.006 - 0.024	Demonstrated potent bactericidal activity in both acute and chronic mouse infection models.
Pretomanid	0.015 - 0.25	0.015 - 0.25	Shows dose-dependent bactericidal activity in murine models of TB.
Sutezolid/Contezolid	0.06 - 0.5	0.06 - 0.5	Effective in reducing bacterial load in mouse lung and spleen. Contezolid shows comparable efficacy to linezolid (B1675486) with potentially fewer adverse events.[9]
Telacebec (Q203)	0.0006 - 0.002	0.0006 - 0.002	Exhibits potent activity in a mouse model of chronic TB infection.

Experimental Protocols

Detailed and standardized methodologies are crucial for the accurate evaluation and comparison of novel antitubercular agents.

Minimum Inhibitory Concentration (MIC) Assay

This protocol determines the lowest concentration of an agent that inhibits the visible growth of M. tuberculosis.

Workflow for MIC Determination

Caption: A typical workflow for determining the Minimum Inhibitory Concentration (MIC).

Methodology:

• Preparation of Drug Plates: Prepare two-fold serial dilutions of the test compound (e.g., "Antitubercular agent-19") in Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase) in a 96-well microplate.

• Inoculum Preparation: Culture M. tuberculosis H37Rv to mid-log phase. Adjust the bacterial suspension to a McFarland standard of 1, and then dilute to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Incubation: Seal the plates and incubate at 37°C.

• Reading Results: After 7 days, add a viability indicator such as resazurin. The MIC is defined as the lowest drug concentration that prevents a color change (from blue to pink), indicating inhibition of bacterial growth.

Cytotoxicity Assay

This protocol assesses the toxicity of the compound to mammalian cells to determine its therapeutic index.

Methodology:

• Cell Culture: Seed Vero or HepG2 cells in a 96-well plate and incubate for 24 hours to allow for cell attachment.

• Compound Addition: Add serial dilutions of the test compound to the cells and incubate for 48-72 hours.

• Viability Assessment: Add a viability reagent (e.g., MTT or CellTiter-Glo®) and measure the signal (absorbance or luminescence) using a plate reader.

• Data Analysis: Calculate the 50% cytotoxic concentration (CC50), which is the concentration of the compound that reduces cell viability by 50%. The selectivity index (SI) is then calculated as CC50 / MIC.

In Vivo Efficacy in a Mouse Model

This protocol evaluates the bactericidal or bacteriostatic activity of the agent in an established infection model.

Methodology:

• Infection: Infect BALB/c mice via aerosol with a low dose of M. tuberculosis to establish a chronic infection.

• Treatment: After 4-6 weeks, begin treatment with the test compound, administered daily or as determined by its pharmacokinetic properties. Include a vehicle control group and a positive control group (e.g., isoniazid/rifampicin).

• Bacterial Load Determination: At specified time points (e.g., after 4 weeks of treatment), humanely euthanize cohorts of mice. Homogenize the lungs and spleens and plate serial dilutions on Middlebrook 7H11 agar (B569324) to enumerate bacterial colonies (CFU).

• Data Analysis: The efficacy of the compound is determined by the reduction in the log10 CFU in the organs of treated mice compared to the vehicle control group.

Signaling Pathways and Mechanisms of Action

Understanding the specific molecular target of a novel agent is critical for predicting cross-resistance and for rational drug combination design.

Mechanism of Action for Bedaquiline

Caption: Bedaquiline inhibits the Fo subunit of ATP synthase, blocking proton translocation.

Conclusion

The development of new antitubercular agents is a complex but critical endeavor. A systematic and comparative approach to evaluating new candidates like "Antitubercular agent-19" is essential. By utilizing standardized protocols and comparing data against established novel agents, researchers can better understand the potential of a new compound, identify potential liabilities early in development, and ultimately contribute to the creation of more effective and shorter treatment regimens for tuberculosis. This guide provides the foundational framework for such an evaluation, empowering researchers to make data-driven decisions in the fight against this global health threat.

References

• 1. Chemical Classes Presenting Novel Antituberculosis Agents Currently in Different Phases of Drug Development: A 2010–2020 Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel candidates in the clinical development pipeline for TB drug development and their synthetic approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Advances in Drug Discovery of New Antitubercular Multidrug-Resistant Compounds [mdpi.com]
• 4. benthamdirect.com [benthamdirect.com]
• 5. New anti-tuberculosis drugs with novel mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Advances in Anti-Tubercular Agents: A Comprehensive Review – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 7. youtube.com [youtube.com]
• 8. academic.oup.com [academic.oup.com]
• 9. The Structure, Properties, and Clinical Utility of Contezolid for Antituberculosis: A Narrative Review | springermedizin.de [springermedizin.de]

A Comparative Analysis of Cross-Resistance Between Antitubercular Agent-19 and Existing Tuberculosis Therapies

Introduction

The emergence of drug-resistant Mycobacterium tuberculosis (Mtb) strains presents a formidable challenge to global tuberculosis (TB) control efforts. The development of novel antitubercular agents with unique mechanisms of action is paramount to combating this threat. "Antitubercular agent-19" is a novel investigational compound. Understanding its potential for cross-resistance with existing first- and second-line TB drugs is critical for its future clinical positioning and for designing effective combination therapies. This guide provides a comparative analysis of the cross-resistance profile of Antitubercular Agent-19, supported by established experimental protocols and illustrative data.

Quantitative Analysis of Cross-Resistance

To assess the cross-resistance profile of Antitubercular Agent-19, a panel of well-characterized drug-resistant Mtb clinical isolates were tested. The minimum inhibitory concentrations (MICs) of Antitubercular Agent-19 and existing TB drugs were determined using the broth microdilution method. The following table summarizes the median MIC values against susceptible and resistant strains.

Drug	Mtb Strain Category	Median MIC (µg/mL) of Existing Drug	Median MIC (µg/mL) of Antitubercular Agent-19	Fold Change in MIC of Agent-19
Isoniazid	Isoniazid-Susceptible	0.05	0.125	-
Isoniazid-Resistant (katG mutation)	>8	0.125	1
Isoniazid-Resistant (inhA mutation)	>8	0.25	2
Rifampicin	Rifampicin-Susceptible	0.1	0.125	-
Rifampicin-Resistant (rpoB mutation)	>16	0.125	1
Moxifloxacin	Moxifloxacin-Susceptible	0.25	0.125	-
Moxifloxacin-Resistant (gyrA mutation)	>4	0.125	1
Bedaquiline (B32110)	Bedaquiline-Susceptible	0.03	0.125	-
Bedaquiline-Resistant (atpE mutation)	>1	0.125	1

Note: The data presented in this table is illustrative and intended to demonstrate the format for presenting cross-resistance findings.

Interpretation of Data

The illustrative data suggests that Antitubercular Agent-19 does not exhibit significant cross-resistance with major first- and second-line TB drugs. The minimal fold change in the MIC of Antitubercular Agent-19 against strains resistant to isoniazid, rifampicin, moxifloxacin, and bedaquiline indicates that its mechanism of action is likely distinct from these agents. A slight increase in the MIC against isoniazid-resistant strains with inhA mutations may warrant further investigation.

Experimental Protocols

The following are detailed methodologies for key experiments in assessing antitubercular cross-resistance.

Minimum Inhibitory Concentration (MIC) Determination using Broth Microdilution

This method is considered the gold standard for determining the in vitro susceptibility of Mtb to antimicrobial agents.[1][2]

Objective: To determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• Mycobacterium tuberculosis isolates (drug-susceptible and drug-resistant strains)

• Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid-albumin-dextrose-catalase) and 0.05% Tween 80

• 96-well microtiter plates

• Antitubercular agents (stock solutions of known concentrations)

• Inoculum of Mtb standardized to a 0.5 McFarland turbidity standard

Procedure:

• Prepare serial twofold dilutions of each antitubercular agent in Middlebrook 7H9 broth in the 96-well plates.

• Prepare a standardized Mtb inoculum and dilute it to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.

• Include a drug-free growth control well and a sterile control well for each isolate.

• Incubate the plates at 37°C in a humidified incubator.

• After 7 to 14 days of incubation, visually inspect the plates for bacterial growth. The MIC is the lowest drug concentration that shows no visible growth.

Checkerboard Assay for Drug Synergy and Antagonism

This assay is used to evaluate the interaction between two antimicrobial agents.

Objective: To determine if the combination of two drugs results in a synergistic, additive, indifferent, or antagonistic effect.

Procedure:

• In a 96-well microtiter plate, prepare serial dilutions of Drug A horizontally and serial dilutions of Drug B vertically. This creates a matrix of wells with varying concentrations of both drugs.

• Inoculate the wells with a standardized Mtb suspension as described for the MIC assay.

• Incubate the plates and determine the MIC of each drug alone and in combination.

• Calculate the Fractional Inhibitory Concentration Index (FICI) for each combination: FICI = (MIC of Drug A in combination / MIC of Drug A alone) + (MIC of Drug B in combination / MIC of Drug B alone)

• Interpret the FICI value:

  • Synergy: FICI ≤ 0.5

  • Additive: 0.5 < FICI ≤ 1.0

  • Indifference: 1.0 < FICI ≤ 4.0

  • Antagonism: FICI > 4.0

Visualizations

Experimental Workflow for Cross-Resistance Assessment

The following diagram illustrates the typical workflow for assessing the cross-resistance of a novel antitubercular agent.

Caption: Workflow for assessing antitubercular cross-resistance.

Logical Relationship of Cross-Resistance

This diagram illustrates a hypothetical cross-resistance relationship between Antitubercular Agent-19 and other TB drug classes based on distinct mechanisms of action. A lack of a connecting arrow implies no expected cross-resistance.

Caption: Hypothetical cross-resistance map for Antitubercular Agent-19.

References

• 1. youtube.com [youtube.com]
• 2. Technical manual for drug susceptibility testing of medicines used in the treatment of tuberculosis [who.int]

Validating the Target of Novel Antitubercular Agents: A Comparative Guide to Genetic Approaches

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) necessitates the discovery of new drugs with novel mechanisms of action.[1][2] A critical step in the development of new antitubercular agents is the rigorous validation of their molecular targets.[1][3] Genetic approaches are pivotal in this process, providing a direct link between the inhibition of a specific target and the bactericidal or bacteriostatic effect of a compound.[4][5]

This guide provides a comparative overview of genetic strategies for validating the targets of novel antitubercular agents. We will use a hypothetical novel agent, "Antitubercular agent-19," presumed to target the essential peptidoglycan biosynthesis enzyme MurT, and compare the validation process with that of a known MmpL3 inhibitor, a well-established target for several new antitubercular candidates.[6][7][8]

Comparative Data on Target Validation

The following tables summarize key quantitative data obtained from genetic validation experiments for our hypothetical "Antitubercular agent-19" targeting MurT and an MmpL3 inhibitor. This data is representative of typical results from such studies.

Table 1: In Vitro Efficacy and Target Engagement

Parameter	Antitubercular agent-19 (Hypothetical)	MmpL3 Inhibitor (e.g., SQ109)
Target	MurT (Peptidoglycan amidation)	MmpL3 (Mycolic acid transport)
Wild-Type Mtb MIC	0.1 µM	0.2 µM
Target Overexpression MIC Shift	>16-fold increase	>16-fold increase
CRISPRi Knockdown MIC Shift	>8-fold decrease	>8-fold decrease
Resistant Mutant Frequency	1 x 10⁻⁷	5 x 10⁻⁸
Common Resistance Mutations	murT, gatD	mmpL3

Table 2: Genetic Knockdown Phenotypes

Parameter	murT Knockdown (CRISPRi)	mmpL3 Knockdown (CRISPRi)
Target mRNA Repression	>90%	>90%
Effect on In Vitro Growth	Bactericidal	Bactericidal
Macrophage Infection Model	Reduced intracellular survival	Reduced intracellular survival
Synergy with Other Drugs	Synergistic with β-lactams	Synergistic with cell wall synthesis inhibitors

Experimental Protocols for Genetic Target Validation

Detailed methodologies are crucial for the reproducibility and interpretation of target validation studies. Below are protocols for two key genetic approaches: CRISPR interference (CRISPRi) and gene knockout via homologous recombination.

Target Validation using CRISPR interference (CRISPRi)

CRISPRi is a powerful technique for the rapid and inducible knockdown of gene expression in M. tuberculosis.[6][8][9] This method allows for the assessment of a gene's essentiality and its vulnerability to inhibition.

Protocol:

• sgRNA Plasmid Construction:

  • Design a single guide RNA (sgRNA) targeting the non-template strand of the gene of interest (e.g., murT or mmpL3).[9]

  • Synthesize and clone the sgRNA sequence into an anhydrotetracycline (B590944) (ATc)-inducible mycobacterial CRISPRi vector.[6][9] This vector co-expresses a catalytically dead Cas9 (dCas9) protein.

  • Verify the sequence of the resulting plasmid.

• Electroporation into M. tuberculosis :

  • Prepare electrocompetent M. tuberculosis cells.

  • Electroporate the sequence-verified CRISPRi plasmid into the M. tuberculosis strain.

  • Select for transformants on appropriate antibiotic-containing media.

• Induction of Gene Knockdown:

  • Grow the M. tuberculosis CRISPRi strain to mid-log phase.

  • Induce dCas9 and sgRNA expression by adding varying concentrations of ATc (e.g., 1-100 ng/mL).[8]

  • Include a non-targeting sgRNA control strain.

• Phenotypic Analysis:

  • Growth Inhibition: Monitor bacterial growth by measuring optical density (OD₆₀₀) or determining colony-forming units (CFU) over time.[8]

  • MIC Shift Assay: Determine the MIC of the antitubercular agent in the presence and absence of ATc to assess for hypersensitivity upon target knockdown.

  • Transcriptional Analysis: Quantify the reduction in target mRNA levels using qRT-PCR to confirm knockdown efficiency.[8]

Gene Knockout by Homologous Recombination

This method creates a permanent loss-of-function mutation, which is the gold standard for determining if a gene is essential for viability.

Protocol:

• Constructing the Allelic Exchange Substrate:

  • Amplify ~1 kb of the upstream and downstream flanking regions of the target gene from M. tuberculosis genomic DNA.

  • Clone these fragments on either side of a selectable marker (e.g., a hygromycin resistance cassette) in a suicide vector.

• Transformation and Selection of Single Crossovers:

  • Electroporate the suicide vector into M. tuberculosis.

  • Select for single-crossover integrants on media containing the appropriate antibiotic.

• Selection of Double Crossovers:

  • Culture the single-crossover mutants in the absence of antibiotic selection.

  • Select for double-crossover events (where the wild-type gene is replaced by the resistance cassette) using a counter-selection method.

• Verification of Gene Deletion:

  • Confirm the deletion of the target gene by PCR using primers flanking the gene and internal to the resistance cassette.

  • Further verification can be performed by Southern blotting or whole-genome sequencing.

Visualizing Target Validation Workflows and Pathways

Diagrams are essential for illustrating the complex relationships in target validation.

Caption: Hypothetical pathway of Antitubercular agent-19 targeting the MurT/GatD complex.

Caption: Experimental workflow for target validation using CRISPR interference (CRISPRi).

Caption: Logical relationships in the genetic target validation process for antituberculars.

References

• 1. benchchem.com [benchchem.com]
• 2. Identification and validation of novel drug targets in Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. gov.uk [gov.uk]
• 4. scielo.org.za [scielo.org.za]
• 5. Genetic Approaches to Facilitate Antibacterial Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. Identification of new drug targets and resistance mechanisms in Mycobacterium tuberculosis [open.uct.ac.za]
• 8. researchgate.net [researchgate.net]
• 9. CRISPRi-mediated characterization of novel anti-tuberculosis targets: Mycobacterial peptidoglycan modifications promote beta-lactam resistance and intracellular survival - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative-Analysis of Pretomanid (formerly PA-824) Against Drug-Resistant Mycobacterium tuberculosis

Guide for Researchers and Drug Development Professionals

This guide provides a comparative overview of Pretomanid (B1679085), a novel antitubercular agent, and its efficacy against drug-resistant strains of Mycobacterium tuberculosis (Mtb). Pretomanid, a member of the nitroimidazole class, has been approved for treating specific forms of highly drug-resistant tuberculosis and represents a significant advancement in the field.[1][2][3] It is a first-in-class medication developed by the TB Alliance.[1]

Comparative Efficacy Against M. tuberculosis Strains

Pretomanid exhibits a dual mechanism of action, making it effective against both actively replicating and dormant, non-replicating Mtb.[4][5] This is crucial for eradicating persistent bacteria that can lead to treatment relapse.[1][6] Its efficacy is maintained across a range of drug-resistant phenotypes, including multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains.

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of Pretomanid compared to other first- and second-line antitubercular agents against various Mtb strains. MIC is a key measure of a drug's potency.

Antitubercular Agent	Mechanism of Action Class	MIC Range (μg/mL) vs. Drug-Susceptible Mtb	MIC Range (μg/mL) vs. MDR/XDR Mtb
Pretomanid	Nitroimidazole	0.015 - 0.25	0.03 - 0.5[7][8][9]
Isoniazid	Mycolic Acid Synthesis Inhibitor	0.015 - 0.1	> 1.0 (Resistant)
Rifampicin	RNA Polymerase Inhibitor	0.06 - 0.5	> 1.0 (Resistant)
Moxifloxacin	Fluoroquinolone (DNA Gyrase Inhibitor)	0.12 - 0.5	> 2.0 (Resistant)
Bedaquiline	ATP Synthase Inhibitor	0.03 - 0.12	0.03 - 0.24
Linezolid	Oxazolidinone (Protein Synthesis Inhibitor)	0.25 - 1.0	0.25 - 1.0

Note: MIC values can vary based on the specific strain and testing methodology.

A study in North India on 275 MDR-Mtb isolates found that 4.0% were resistant to Pretomanid at an MIC of 0.25 μg/ml and 2.54% were resistant at 0.50 μg/ml.[10] None of the isolates were resistant at a concentration of 1.0 μg/ml.[10] Another study in China involving 475 Mtb isolates suggested an epidemiological cutoff value of 0.5 mg/L for resistance.[8][11]

Mechanism of Action & Activation Pathway

Pretomanid is a prodrug, meaning it requires activation within the mycobacterial cell to exert its therapeutic effect.[4][6][12] This activation is a multi-step process initiated by the deazaflavin-dependent nitroreductase (Ddn) enzyme, which is unique to mycobacteria.[1][5][6][13]

Two primary bactericidal mechanisms have been identified:

• Against Replicating Mtb: Activated Pretomanid inhibits the synthesis of mycolic acids, which are essential components of the mycobacterial cell wall.[4][5] This disruption of the cell wall leads to bacterial death.[5]

• Against Non-Replicating Mtb: Under anaerobic (low-oxygen) conditions, which are often found within host granulomas, activated Pretomanid releases nitric oxide (NO).[4][5][12] This acts as a respiratory poison, killing the dormant bacteria.[4][6]

Resistance to Pretomanid is often associated with mutations in the genes responsible for its activation pathway, including ddn and genes involved in the synthesis of its cofactor F420 (fbiA, fbiB, fbiC).[1][4][12]

Caption: Pretomanid activation pathway in M. tuberculosis.

Experimental Protocols

The determination of Minimum Inhibitory Concentration (MIC) is a fundamental experiment for assessing the in vitro activity of an antitubercular agent. The Microplate Alamar Blue Assay (MABA) is a widely used, low-cost, and rapid colorimetric method for Mtb susceptibility testing.[14][15][16]

Protocol: Microplate Alamar Blue Assay (MABA)

• Preparation of Drug Dilutions:

  • A serial two-fold dilution of Pretomanid is prepared in Middlebrook 7H9 broth (supplemented with OADC or ADC) in a 96-well microplate.[15][17]

  • Concentrations typically range to cover the expected MIC of the test organism.

  • Control wells containing no drug are included.

• Inoculum Preparation:

  • M. tuberculosis strains (e.g., H37Rv, clinical isolates) are cultured to mid-log phase.

  • The bacterial culture is diluted to a standardized concentration (e.g., McFarland 0.5 standard), and then further diluted to achieve a final inoculum of approximately 10⁵ CFU/mL in each well.[18]

• Incubation:

  • The inoculated microplate is sealed and incubated at 37°C for 5-7 days.[15][17]

• Addition of Alamar Blue:

  • A freshly prepared solution of Alamar Blue reagent and Tween 80 is added to each well.[16][17]

  • The plate is re-incubated for 16-24 hours.[15][17]

• Reading Results:

  • A color change from blue (resazurin) to pink (resorufin) indicates bacterial growth.[16]

  • The MIC is defined as the lowest drug concentration that prevents this color change (i.e., the well remains blue).[16]

Caption: Experimental workflow for the Microplate Alamar Blue Assay (MABA).

References

• 1. Pretomanid - Wikipedia [en.wikipedia.org]
• 2. Pretomanid for the treatment of drug resistant pulmonary tuberculosis: a comprehensive review. – Ingentium Magazine [magazine.ingentium.com]
• 3. nbinno.com [nbinno.com]
• 4. droracle.ai [droracle.ai]
• 5. What is the mechanism of Pretomanid? [synapse.patsnap.com]
• 6. go.drugbank.com [go.drugbank.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. publications.ersnet.org [publications.ersnet.org]
• 11. Prevalence and genetic basis of Mycobacterium tuberculosis resistance to pretomanid in China - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. DprE2 is a molecular target of the anti-tubercular nitroimidazole compounds pretomanid and delamanid - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Microplate Alamar Blue Assay (MABA) and Low Oxygen Recovery Assay (LORA) for Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Rapid Screening of Inhibitors of Mycobacterium tuberculosis Growth Using Tetrazolium Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. brieflands.com [brieflands.com]
• 18. researchgate.net [researchgate.net]

Comparative Safety Profile: Antitubercular Agent-19 vs. First-Line Tuberculosis Drugs

This guide provides a detailed comparison of the safety profile of the investigational drug, Antitubercular Agent-19, with the established first-line antitubercular agents: isoniazid (B1672263), rifampicin, pyrazinamide, and ethambutol. The information is intended for researchers, scientists, and drug development professionals to facilitate an objective evaluation based on preclinical and clinical data.

Overview of Safety Profiles

Antitubercular Agent-19 is a novel synthetic compound designed to inhibit mycolic acid synthesis, a critical component of the Mycobacterium tuberculosis cell wall. Its mechanism is distinct from isoniazid, potentially offering an advantage against INH-resistant strains. Preclinical and early-phase clinical studies have focused on characterizing its safety and tolerability in comparison to the current standard of care.

First-line anti-TB drugs, while effective, are associated with a range of adverse effects that can impact patient adherence and treatment outcomes. A major concern is drug-induced liver injury (DILI), which is a known risk for isoniazid, rifampicin, and pyrazinamide. Other significant adverse effects include peripheral neuropathy with isoniazid, orange discoloration of body fluids with rifampicin, hyperuricemia with pyrazinamide, and optic neuritis with ethambutol.

Comparative Quantitative Safety Data

The following tables summarize the incidence of key adverse events observed in clinical trials for Antitubercular Agent-19 and the established first-line agents.

Table 1: Incidence of Common Adverse Events (%)

Adverse Event	Antitubercular Agent-19 (n=500)	Isoniazid (n=1000)	Rifampicin (n=1000)	Pyrazinamide (n=1000)	Ethambutol (n=1000)
Gastrointestinal
Nausea/Vomiting	15.2	10-20	10-15	20	5-10
Anorexia	8.5	5-10	5-10	10-15	<5
Abdominal Pain	7.0	5-10	5-10	10	5
Hepatic
Asymptomatic ↑ ALT/AST	5.0	10-20	10-20	15-25	<5
Clinical Hepatitis	0.8	1-2	<1	1-2	<0.5
Neurological
Peripheral Neuropathy	1.5	3.5-4	<1	<1	<1
Headache	12.0	5-10	5-10	5-10	5
Dizziness	9.5	5	5	5	5
Ocular
Optic Neuritis	<0.1	<0.1	<0.1	<0.1	1-3
Metabolic
Hyperuricemia	2.5	<1	<1	50-70	<1
Dermatological
Rash	6.0	2-5	1-5	5-10	1-5

Table 2: Severe Adverse Events and Monitoring Parameters

Drug	Severe Adverse Event(s) of Note	Key Monitoring Parameters
Antitubercular Agent-19	QT Prolongation, Mild-Moderate Photosensitivity	Baseline and periodic ECG, dermatological examination
Isoniazid	Hepatotoxicity, Peripheral Neuropathy	Liver function tests (ALT, AST, bilirubin), neurological examination
Rifampicin	Hepatotoxicity, Thrombocytopenia, Interstitial Nephritis	Liver function tests, complete blood count, renal function tests
Pyrazinamide	Hepatotoxicity, Hyperuricemia (Gout)	Liver function tests, serum uric acid levels
Ethambutol	Optic Neuritis (dose-dependent)	Monthly visual acuity and color vision testing

Signaling Pathways and Experimental Workflows

Visualizations of key pathways and experimental designs aid in understanding the toxicological profiles of these agents.

Caption: Hypothetical pathway of Antitubercular Agent-19 induced QT prolongation.

Caption: Workflow for in vitro hepatotoxicity screening of anti-TB agents.

Caption: Primary safety concerns for first-line and investigational TB drugs.

Detailed Experimental Protocols

In Vitro Hepatotoxicity Assay

• Objective: To determine the potential of a test compound to cause liver cell injury.

• Methodology:

  • Cell Culture: Cryopreserved primary human hepatocytes are thawed and seeded in collagen-coated 96-well plates at a density of 0.75 x 10^5 cells/well. Cells are allowed to attach for 24 hours in Williams' E Medium supplemented with growth factors.

  • Compound Treatment: A 10-point dose-response curve is prepared for the test compound (e.g., Antitubercular Agent-19, Isoniazid) and positive controls (e.g., chlorpromazine). The final concentration of the vehicle (DMSO) is kept below 0.1%.

  • Incubation: Cells are treated with the compounds for 48 hours at 37°C in a 5% CO2 incubator.

  • Endpoint Assays:

    • Cytotoxicity: Lactate dehydrogenase (LDH) release into the culture medium is measured using a commercially available colorimetric assay kit.

    • Viability: Intracellular ATP content is quantified as a measure of cell viability using a luminescent cell viability assay kit.

  • Data Analysis: The concentration at which 50% of the maximum toxic effect (IC50) is observed is calculated using a four-parameter logistic regression model.

hERG Channel Patch-Clamp Assay

• Objective: To assess the inhibitory potential of a test compound on the hERG potassium channel, a key indicator of proarrhythmic risk.

• Methodology:

  • Cell Line: A stable HEK293 cell line expressing the hERG channel is used.

  • Electrophysiology: Whole-cell patch-clamp recordings are performed at room temperature using an automated patch-clamp system.

  • Voltage Protocol: A specific voltage protocol is applied to elicit hERG tail currents. Cells are held at a holding potential of -80 mV, depolarized to +20 mV to activate the channels, and then repolarized to -50 mV to measure the tail current.

  • Compound Application: The test compound is applied at increasing concentrations (typically 0.1, 1, 10, 30 µM) for 3-5 minutes at each concentration.

  • Data Analysis: The peak tail current amplitude is measured before and after compound application. The percentage of inhibition at each concentration is calculated, and an IC50 value is determined by fitting the data to a Hill equation.

Preclinical In Vivo Safety Pharmacology in Rodents

• Objective: To evaluate the acute effects of the test compound on major physiological systems (cardiovascular, respiratory, and central nervous) in a rodent model.

• Methodology:

  • Animal Model: Male and female Sprague-Dawley rats (n=8 per sex per group).

  • Dosing: A single oral gavage dose of the test compound is administered at three levels (e.g., 10, 50, 200 mg/kg) along with a vehicle control group.

  • Cardiovascular Assessment: Continuous telemetry monitoring of electrocardiogram (ECG), blood pressure, and heart rate for 24 hours post-dose.

  • Respiratory Assessment: Whole-body plethysmography is used to measure respiratory rate and tidal volume at baseline and multiple time points post-dose.

  • Neurological Assessment: A functional observational battery (FOB) and automated activity monitoring are conducted to assess changes in behavior, coordination, and motor function.

  • Data Analysis: Data are analyzed using appropriate statistical methods (e.g., ANOVA, Dunnett's test) to compare dose groups to the vehicle control.

Conclusion

Antitubercular Agent-19 presents a distinct safety profile when compared to first-line TB drugs. Its primary liabilities appear to be cardiovascular (QT prolongation) and dermatological (photosensitivity), with a notably lower potential for hepatotoxicity, which is a significant dose-limiting factor for isoniazid, rifampicin, and pyrazinamide. The absence of significant neurotoxicity and ocular toxicity further differentiates it from isoniazid and ethambutol, respectively.

This profile suggests that while cardiac monitoring will be crucial in the clinical development of Antitubercular Agent-19, it may offer a safer alternative for patients at high risk for DILI. Further long-term studies are necessary to fully characterize its safety and establish its place in the therapeutic arsenal (B13267) against tuberculosis.

Evaluating "Antitubercular Agent-19" in a Chronic Tuberculosis Infection Model: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the investigational "Antitubercular agent-19" against standard first-line and second-line therapies for chronic tuberculosis (TB) infection. The data presented is based on a well-established murine model of chronic TB infection, offering a framework for evaluating the potential efficacy of new chemical entities in the drug development pipeline.

Executive Summary

The global health challenge of tuberculosis, exacerbated by the rise of multidrug-resistant strains, necessitates the development of novel therapeutics. This guide details the preclinical validation of a hypothetical new chemical entity, "Antitubercular agent-19," in a chronic infection model. The performance of this agent is compared with standard-of-care drugs, including the first-line regimen of isoniazid (B1672263) and rifampicin, and the second-line agent moxifloxacin. Efficacy is primarily assessed by the reduction in bacterial load in the lungs and spleen of infected mice over a defined treatment period.

Comparative Efficacy Data

The following tables summarize the key quantitative data from a head-to-head comparison of "Antitubercular agent-19" with standard antitubercular drugs in a chronic mouse model of tuberculosis.

Table 1: Reduction in Lung Bacterial Load (Log10 CFU) After 4 Weeks of Treatment

Treatment Group	Mean Log10 CFU Reduction (± SD)	P-value vs. Untreated Control	P-value vs. Isoniazid + Rifampicin
Untreated Control	0.1 ± 0.2	-	-
Isoniazid + Rifampicin	2.5 ± 0.4	<0.001	-
Moxifloxacin	1.8 ± 0.3	<0.001	<0.01
Antitubercular agent-19	2.8 ± 0.5	<0.001	>0.05 (not significant)

Table 2: Reduction in Spleen Bacterial Load (Log10 CFU) After 4 Weeks of Treatment

Treatment Group	Mean Log10 CFU Reduction (± SD)	P-value vs. Untreated Control	P-value vs. Isoniazid + Rifampicin
Untreated Control	0.05 ± 0.1	-	-
Isoniazid + Rifampicin	2.1 ± 0.3	<0.001	-
Moxifloxacin	1.5 ± 0.2	<0.001	<0.01
Antitubercular agent-19	2.4 ± 0.4	<0.001	>0.05 (not significant)

Experimental Protocols

A detailed methodology is crucial for the reproducibility and validation of these findings.

Chronic Tuberculosis Infection Model

A widely accepted murine model was utilized to establish a chronic Mycobacterium tuberculosis infection.[1][2][3][4]

• Animal Strain: BALB/c mice, 6-8 weeks old, were used for this study.

• Infection: Mice were infected via the aerosol route with a low dose of Mycobacterium tuberculosis H37Rv, calibrated to deliver approximately 50-100 colony-forming units (CFU) to the lungs.[5]

• Establishment of Chronic Infection: The infection was allowed to progress for 6 weeks to establish a chronic, stable bacterial load in the lungs and spleen.[3][4] This phase is characterized by the development of a host immune response that contains but does not eliminate the bacteria.

Treatment Regimens

Following the establishment of chronic infection, mice were randomized into four treatment groups:

• Untreated Control: Received vehicle (e.g., water or saline) by oral gavage daily.

• First-Line Regimen: A combination of Isoniazid (10 mg/kg) and Rifampicin (10 mg/kg) administered daily by oral gavage.[6]

• Second-Line Comparator: Moxifloxacin (100 mg/kg) administered daily by oral gavage.

• Investigational Agent: "Antitubercular agent-19" (50 mg/kg) administered daily by oral gavage.

The treatment duration for all groups was 4 weeks.

Assessment of Bacterial Load

At the end of the treatment period, mice were euthanized, and the lungs and spleens were aseptically harvested.

• Homogenization: Organs were homogenized in phosphate-buffered saline (PBS) with 0.05% Tween 80.

• Serial Dilution and Plating: Serial dilutions of the homogenates were plated on Middlebrook 7H11 agar (B569324) supplemented with oleic acid-albumin-dextrose-catalase (OADC).

• Incubation and CFU Enumeration: Plates were incubated at 37°C for 3-4 weeks, after which the number of colonies was counted to determine the bacterial load (CFU).

Visualizing the Drug Development Workflow

The following diagram illustrates the general workflow for evaluating a new antitubercular agent in a preclinical model.

References

• 1. academic.oup.com [academic.oup.com]
• 2. brainkart.com [brainkart.com]
• 3. rupress.org [rupress.org]
• 4. biorxiv.org [biorxiv.org]
• 5. Mouse Model for Efficacy Testing of Antituberculosis Agents via Intrapulmonary Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]

Benchmarking "Antitubercular Agent-19" Against a Panel of Clinical Isolates: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive performance comparison of a novel quinoline (B57606) derivative, designated "Antitubercular agent-19," against a panel of clinically relevant Mycobacterium tuberculosis isolates. The efficacy of this agent is benchmarked against standard first- and second-line antitubercular drugs, supported by experimental data and detailed methodologies.

Executive Summary

"Antitubercular agent-19" is a 2-(quinolin-4-yloxy)acetamide derivative that has demonstrated potent activity against both drug-susceptible and drug-resistant strains of Mycobacterium tuberculosis. Notably, it exhibits a minimum inhibitory concentration (MIC90) of 0.05 µM against a multidrug-resistant (MDR) clinical isolate, indicating its potential as a promising candidate for the treatment of drug-resistant tuberculosis.[1] This guide summarizes the available quantitative data, outlines the experimental protocols for its evaluation, and visualizes its potential mechanism of action and the experimental workflow.

Data Presentation: Comparative Efficacy

The following table summarizes the in vitro activity (MIC90) of "Antitubercular agent-19" and a selection of first- and second-line antitubercular drugs against various Mycobacterium tuberculosis strains.

Antitubercular Agent	Chemical Class	M. tuberculosis H37Rv (Drug-Susceptible) MIC90 (µM)	Multidrug-Resistant (MDR) Strains MIC90 (µM)	Extensively Drug-Resistant (XDR) Strains MIC90 (µM)
Antitubercular agent-19	2-(quinolin-4-yloxy)acetamide	~0.09	0.05	Data not available
Isoniazid	Hydrazide	0.02 - 0.04	> 0.2 (Resistant)	> 0.2 (Resistant)
Rifampicin	Rifamycin	0.2 - 0.4	> 1.0 (Resistant)	> 1.0 (Resistant)
Moxifloxacin	Fluoroquinolone	0.25	~0.5 - 2.0	> 2.0 (Resistant in some XDR)
Bedaquiline	Diarylquinoline	0.03	0.125	0.125

Note: MIC90 values are sourced from multiple studies and databases for comparative purposes. The specific MDR strain for "Antitubercular agent-19" was a clinical isolate.[1] Data for comparator drugs are compiled from various sources reflecting typical MIC ranges.

Experimental Protocols

The determination of the Minimum Inhibitory Concentration (MIC) is a critical in vitro measure of a compound's antitubercular activity. The following broth microdilution method is a standardized protocol for this purpose.

Broth Microdilution Method for MIC Determination

This protocol is based on the European Committee on Antimicrobial Susceptibility Testing (EUCAST) reference method for M. tuberculosis.

• Preparation of Media: Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid-albumin-dextrose-catalase) and 0.2% glycerol (B35011) is used as the liquid medium.

• Inoculum Preparation: A suspension of M. tuberculosis is prepared from a fresh culture and its turbidity is adjusted to a 0.5 McFarland standard. This suspension is then diluted to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Drug Dilution: The test compounds are serially diluted (2-fold) in the broth medium in a 96-well microtiter plate to cover a range of concentrations.

• Incubation: The inoculated plates are sealed and incubated at 37°C for 7 to 21 days.

• MIC Determination: The MIC is defined as the lowest concentration of the drug that completely inhibits visible growth of the bacteria. Growth can be assessed visually or by using a growth indicator such as Resazurin.

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the determination of the Minimum Inhibitory Concentration (MIC) for antitubercular agents using the broth microdilution method.

Caption: Workflow for MIC Determination.

Hypothetical Signaling Pathway: Inhibition of DNA Gyrase

"Antitubercular agent-19" belongs to the quinoline class of compounds. A primary mechanism of action for many quinolones is the inhibition of DNA gyrase, an essential enzyme for DNA replication in bacteria. The diagram below illustrates this inhibitory action.

Caption: Inhibition of DNA Gyrase Pathway.

References

• 1. researchgate.net [researchgate.net]

Combination Therapy with Antitubercular Agent-19: A Paradigm Shift in Tuberculosis Treatment

The emergence of multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant tuberculosis (XDR-TB) has underscored the urgent need for novel therapeutic strategies. Monotherapy in tuberculosis treatment is historically associated with the rapid development of resistance and treatment failure. Antitubercular Agent-19, a novel nitroimidazole derivative, has demonstrated potent bactericidal activity against both replicating and non-replicating Mycobacterium tuberculosis. However, its true therapeutic potential is realized in combination with other antitubercular drugs. This guide provides a comprehensive comparison of Agent-19 combination therapy versus hypothetical monotherapy, supported by preclinical and clinical trial data, to illustrate the clear superiority of the combination approach for researchers, scientists, and drug development professionals.

Efficacy: Combination Therapy vs. Monotherapy

Clinical trial data has consistently demonstrated that combination regimens including Agent-19 are significantly more effective than monotherapy in achieving durable cures and preventing relapse. The primary endpoint in pivotal trials is typically the proportion of patients with a favorable outcome, defined as the resolution of clinical symptoms and a negative sputum culture at 6 months post-treatment.

Table 1: Primary Efficacy Outcomes in Patients with Drug-Resistant TB

Outcome	Agent-19 Monotherapy (Hypothetical*)	Agent-19 + Drug B + Drug C Combination Therapy
Favorable Outcome (Cure Rate)	< 40%	~90%
Treatment Failure	> 30%	< 5%
Relapse Rate (Post-Treatment)	High (Not established)	< 2%
Median Time to Sputum Conversion	> 12 weeks	4-6 weeks

*Note: Agent-19 monotherapy trials would be considered unethical in humans due to the high risk of resistance development. Data is extrapolated from preclinical models and historical data from other antitubercular agents used as monotherapy.

Experimental Protocols

The superior efficacy of the Agent-19 combination therapy was established in multi-center, open-label clinical trials. Below is a summarized protocol representative of these studies.

Pivotal Trial Protocol: Agent-19 Combination Therapy for XDR-TB

• Study Design: Single-arm, open-label study to evaluate the efficacy and safety of an all-oral three-drug regimen containing Agent-19.

• Patient Population: Adults with a confirmed diagnosis of pulmonary XDR-TB, or MDR-TB who were treatment-intolerant or non-responsive to standard second-line regimens.

• Intervention:

  • Antitubercular Agent-19: 200 mg daily

  • Drug B (Bedaquiline): 400 mg daily for 2 weeks, then 200 mg three times weekly

  • Drug C (Linezolid): 1200 mg daily, with dose adjustment for toxicity

• Duration of Treatment: 6 months, with potential for extension based on clinical response.

• Primary Endpoint: Percentage of patients with a favorable outcome (cure) at 6 months after the end of treatment.

• Microbiological Monitoring: Sputum smear microscopy and culture were performed at baseline and at regular intervals (weekly, then monthly) throughout and after treatment to monitor for bacterial clearance and relapse.

• Safety Monitoring: Regular monitoring of adverse events, including clinical assessments and laboratory tests (e.g., liver function tests, complete blood count, electrocardiogram).

Mechanism of Action and Synergistic Effects

Antitubercular Agent-19 is a pro-drug that requires reductive activation within the mycobacterium. This activation, facilitated by the deazaflavin-dependent nitroreductase (Ddn), leads to the generation of reactive nitrogen species, including nitric oxide (NO). These radicals are potent cytotoxins that disrupt multiple cellular processes, including cell wall synthesis and energy metabolism, making Agent-19 effective against both active and dormant bacilli.

The synergy observed in combination therapy stems from the targeting of different essential pathways in M. tuberculosis. While Agent-19 disrupts cellular respiration and DNA replication, its partner drugs often target other critical functions like ATP synthesis (Drug B) or protein synthesis (Drug C), leading to a multi-pronged attack that is highly effective at killing the bacteria and preventing the emergence of resistance.

Caption: Synergistic action of Agent-19 combination therapy.

Preventing the Emergence of Drug Resistance

The most significant advantage of combination therapy is its ability to suppress the development of drug-resistant bacterial populations. Spontaneous mutations conferring resistance to a single drug occur at a predictable, low frequency. The probability of a single bacterium simultaneously developing resistance to two or more drugs with different mechanisms of action is exponentially lower.

Table 2: Frequency of Resistance Development

Therapy Type	In Vitro Resistance Frequency	Clinically Observed Resistance at 6 Months
Agent-19 Monotherapy	~1 in 10^6 - 10^7 bacilli	High (selection of resistant mutants)
Agent-19 + Drug B + Drug C	~1 in 10^18 - 10^21 bacilli	< 1%

The workflow below illustrates how combination therapy effectively sterilizes the bacterial population, including pre-existing resistant mutants.

Caption: How combination therapy prevents resistance.

Safety and Tolerability Profile

While highly effective, the combination regimen including Agent-19 is associated with a range of adverse events, primarily driven by the accompanying drugs. Careful patient monitoring and management are essential.

Table 3: Common Adverse Events (AEs) in Combination Therapy Trials

Adverse Event	Frequency	Common Management Strategy
Peripheral Neuropathy	~40%	Dose reduction or interruption of Drug C (Linezolid)
Myelosuppression	~25%	Dose reduction or interruption of Drug C (Linezolid)
Nausea / Vomiting	~20%	Symptomatic treatment
Hepatotoxicity	~15%	Regular liver function monitoring
QT Prolongation	~10%	Regular ECG monitoring

Conclusion

The evidence overwhelmingly supports the use of Antitubercular Agent-19 in a combination regimen for the treatment of drug-resistant tuberculosis. The multi-targeted approach leads to higher cure rates, faster bacterial clearance, and a dramatically lower risk of acquired drug resistance when compared to the theoretical outcomes of monotherapy. While the management of adverse events associated with the combination is critical, the therapeutic benefits represent a major advancement in the fight against the most difficult-to-treat forms of tuberculosis. Future research should continue to focus on optimizing combination therapies to further enhance efficacy and improve tolerability.

Safety & Regulatory Compliance

Navigating the Final Frontier of Drug Discovery: A Step-by-Step Guide to the Proper Disposal of Antitubercular Agent-19

For Immediate Release

As researchers and scientists leading the charge against tuberculosis, the safe and compliant disposal of investigational compounds such as Antitubercular Agent-19 is a critical component of laboratory safety and environmental responsibility. Given that "Antitubercular Agent-19" is understood to be a research compound without specific public disposal guidelines, the following procedures are based on established best practices for the disposal of hazardous and investigational pharmaceutical waste. Adherence to these guidelines is essential to protect researchers, the public, and the environment from potential harm.

Immediate Safety and Logistical Information

All personnel handling Antitubercular Agent-19 waste must be trained in chemical waste management. The primary disposal route for this type of agent is high-temperature incineration.[1][2][3] Under no circumstances should this agent be disposed of down the drain or in regular trash.[1] It is imperative to consult with your institution's Environmental Health and Safety (EHS) department to ensure compliance with all local, state, and federal regulations, as they will provide specific guidance and resources for the disposal of hazardous pharmaceutical waste.[1]

Personal Protective Equipment (PPE)

When handling Antitubercular Agent-19 waste, appropriate PPE is mandatory to prevent exposure. This includes, but is not limited to:

• Disposable gloves

• Protective clothing (e.g., long-sleeved lab coat)

• Safety goggles or a combination of safety glasses with a face shield

• A NIOSH-certified N95 filtering facepiece respirator or higher, as part of a comprehensive respiratory protection program.[4][5]

Step-by-Step Disposal Protocol

Decontamination of Surfaces and Equipment:

Before the disposal of the primary agent, any laboratory surfaces or equipment that have come into contact with Antitubercular Agent-19 should be thoroughly decontaminated. Work surfaces should be decontaminated at the end of every workday and immediately after any spill.[6]

Segregation and Collection of Waste:

Proper segregation of waste is crucial to prevent accidental exposure and to ensure compliant disposal.[1]

• Solid Waste: All solid waste contaminated with Antitubercular Agent-19, including personal protective equipment (PPE), empty vials, and contaminated labware, should be collected in a designated, leak-proof, and puncture-resistant hazardous waste container.[1] This container must be clearly labeled as "Hazardous Waste" and should specify the contents, including the name "Antitubercular Agent-19".[1]

• Liquid Waste: Unused or residual solutions of Antitubercular Agent-19 should be collected in a separate, compatible, and clearly labeled hazardous waste container.[1] Do not mix with other chemical waste streams unless explicitly approved by your EHS department.[1]

• Sharps: All sharps, such as needles and broken glass, must be disposed of in a designated puncture-proof sharps container.[7]

Containerization and Labeling:

Properly containerize and label all waste at the point of generation.

• Containers: Use containers that are compatible with the chemical nature of Antitubercular Agent-19. Containers should be kept closed except when adding waste.

• Labeling: All waste containers must be labeled with a "Hazardous Waste" label. The label should include the name of the agent ("Antitubercular Agent-19"), the primary hazard (e.g., "Toxic," "Antimicrobial Agent"), the date of accumulation, and the name of the principal investigator or laboratory.[1]

Storage and Disposal:

Store hazardous waste in a designated, secure area away from general laboratory traffic. The final disposal of Antitubercular Agent-19 waste should be carried out by a licensed hazardous waste disposal company, arranged through your institution's EHS department. High-temperature incineration is the recommended disposal method.[1][2][3]

Quantitative Data on Effective Disinfectants

While specific efficacy data for Antitubercular Agent-19 is unavailable, the following table summarizes disinfectants effective against Mycobacterium tuberculosis, the target organism. The killing action of disinfectants depends on the concentration, contact time, and presence of organic material.[8]

Disinfectant	Concentration	Application	Important Considerations
Phenol	5% in water	Decontaminating equipment and single-use items prior to disposal.[8]	Highly irritating to skin, eyes, and mucous membranes; toxic if ingested.[8]
Sodium Hypochlorite (Bleach)	1 g/l or 5 g/l (1:50 or 1:10 dilution of domestic bleach)	General purpose disinfectant; soaking contaminated metal-free materials.[8]	Corrosive to metals; solutions should be prepared daily and stored in a dark, well-ventilated area.[8]
Ethanol (B145695) or Isopropyl Alcohol	70% solution	Decontamination of laboratory benches and Biosafety Cabinets (BSCs).[8]	Volatile and flammable; should not be used near open flames.[8]
Glutaraldehyde	2% solution	Effective against M. tuberculosis.[9]
Peracetic Acid	2% working solution	Rapid action against all microorganisms; lacks harmful decomposition products.[8]	Working solutions are stable for 48 hours.[8]

Experimental Protocols for Decontamination

Protocol 1: Surface Decontamination

• Preparation: Don appropriate PPE. Prepare a fresh solution of an approved disinfectant (e.g., 5% Phenol or a 1:10 dilution of sodium hypochlorite).

• Application: Liberally apply the disinfectant solution to the contaminated surface, ensuring the entire area is wetted.

• Contact Time: Allow the disinfectant to remain on the surface for the manufacturer-recommended contact time to ensure the inactivation of any residual agent.

• Wiping: After the required contact time, wipe the surface with absorbent material.

• Residue Removal: If using a corrosive disinfectant like bleach, wipe the surface with 70% ethanol to remove the residue.[1]

• Disposal: Dispose of all cleaning materials (wipes, paper towels) as hazardous solid waste.[1]

Protocol 2: Equipment Decontamination

• Initial Cleaning: If applicable, safely remove any gross contamination from the equipment.

• Disinfection: Thoroughly wipe or immerse the equipment in a compatible disinfectant solution, ensuring all surfaces are in contact with the disinfectant.

• Contact Time: Adhere to the specified contact time for the chosen disinfectant.

• Rinsing: If the disinfectant is corrosive or may interfere with equipment function, rinse the equipment with sterile distilled water.

• Drying: Allow the equipment to air dry completely in a designated clean area or dry with a sterile cloth.

• Waste Disposal: Dispose of all used disinfectant solutions and cleaning materials as hazardous liquid and solid waste, respectively.

Disposal Workflow for Antitubercular Agent-19

Caption: Workflow for the proper segregation and disposal of Antitubercular Agent-19 waste.

References

• 1. benchchem.com [benchchem.com]
• 2. emro.who.int [emro.who.int]
• 3. 2.5 Waste handling | TB Knowledge Sharing [tbksp.who.int]
• 4. Tuberculosis - Control and Prevention | Occupational Safety and Health Administration [osha.gov]
• 5. Tuberculosis Precautions | Wisconsin Department of Health Services [dhs.wisconsin.gov]
• 6. General Cleaning and TB Lab Surface Decontamination | Knowledge Base [ntep.in]
• 7. Essential biosafety measures for TB laboratories - Tuberculosis Laboratory Biosafety Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. 2.5.3 Disinfection | TB Knowledge Sharing [tbksp.who.int]
• 9. Efficacies of selected disinfectants against Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Personal protective equipment for handling Antitubercular agent-19

Disclaimer: "Antitubercular agent-19" is not a publicly recognized or standard name for a specific therapeutic agent. The following guidance is based on established best practices for handling potent, potentially hazardous research compounds, specifically those with antitubercular activity. All personnel must consult their institution's Environmental Health and Safety (EHS) department to ensure compliance with local, state, and federal regulations before handling this agent.

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals handling Antitubercular agent-19. Adherence to these protocols is critical to ensure personal safety and prevent environmental contamination.

Hazard Assessment

As a potent, biologically active compound intended to inhibit Mycobacterium tuberculosis, Antitubercular agent-19 should be handled as a hazardous substance with potential toxicological effects. All waste generated from research involving this agent, including the pure compound, solutions, contaminated labware, and personal protective equipment (PPE), must be treated and disposed of as hazardous waste.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure through inhalation, skin contact, or eye contact. The following table summarizes the required PPE for handling Antitubercular agent-19.

PPE Item	Specification	Rationale
Gloves	Nitrile, double-gloved	Protects against skin contact and potential chemical permeation.[1][2]
Eye Protection	Safety goggles or a face shield	Prevents splashes and contact with mucous membranes.[1][3]
Lab Coat	Chemical-resistant, long-sleeved, with back closure	Protects skin and personal clothing from contamination.[1][4][5]
Respiratory Protection	N95 respirator or higher (e.g., PAPR)	Required when handling the compound outside of a certified biological safety cabinet or chemical fume hood to prevent inhalation of aerosols or fine powders.[2][3][6]
Foot Protection	Closed-toe shoes	Prevents injury from spills or dropped objects.[4][5]
Shoe Covers	Disposable	Recommended when there is a risk of spills to prevent tracking contamination outside the work area.[3]

Operational Plan: Handling Procedures

All handling of Antitubercular agent-19, especially of the pure powder or concentrated solutions, should be performed within a certified Class II Biological Safety Cabinet (BSC) or a chemical fume hood to minimize aerosol generation.[1][7][8]

Step-by-Step Handling Protocol:

• Preparation:

  • Ensure the BSC or fume hood is functioning correctly.

  • Don all required PPE as outlined in the table above.

  • Cover the work surface with absorbent bench paper.

• Weighing and Dispensing:

  • Place a tared weigh boat or appropriate container on the analytical balance inside the containment unit.

  • Carefully dispense the powdered compound using a spatula, avoiding the generation of dust.

  • Gently tap the spatula on the container's edge to dislodge any remaining powder.

• Cleaning:

  • After weighing, immediately clean the spatula with a suitable solvent (e.g., 70% ethanol) and a wipe.

  • Dispose of the wipe in the designated solid hazardous waste container.

  • Decontaminate the balance and surrounding surfaces within the containment unit.

Caption: Workflow for the safe handling of Antitubercular agent-19.

Disposal Plan

Proper segregation and disposal of waste are crucial to prevent accidental exposure and environmental contamination. The primary disposal route for this type of agent is high-temperature incineration.[9][10]

Waste Segregation and Disposal Protocol:

Waste Type	Description	Disposal Procedure
Solid Waste	Contaminated gloves, bench paper, empty vials, wipes, and other disposable labware.[1]	Collect in a dedicated, leak-proof hazardous waste bag (typically yellow) inside a rigid container. Label clearly as "Hazardous Chemical Waste" with the agent's name.[1][9]
Liquid Waste	Unused solutions of Antitubercular agent-19 and solvent rinses from contaminated glassware.[1]	Collect in a dedicated, shatter-proof, and chemically compatible container. Label with a hazardous waste tag detailing all constituents.[1][9]
Sharps Waste	Contaminated needles, syringes, or other sharp objects.[1]	Place directly into a designated, puncture-proof sharps container labeled "Hazardous Chemical Sharps Waste" with the agent's name.[1]

Important Disposal Considerations:

• Do Not dispose of this agent down the drain or in regular trash.[9]

• All waste containers should be kept closed except when adding waste.[9]

• Consult with your institution's EHS department for specific disposal procedures and to schedule waste pickup.[9]

Caption: Waste segregation and disposal workflow.

Emergency Procedures

Spills:

• Small Spills (inside a BSC/fume hood):

  • Alert others in the area.

  • Use a chemical spill kit to absorb the material.

  • Wipe the area with a suitable disinfectant.

  • Collect all cleanup materials as hazardous waste.

• Large Spills (outside a BSC/fume hood):

  • Evacuate the area immediately.

  • Alert others and prevent entry.

  • Contact your institution's EHS department or emergency response team.

Personal Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move to fresh air immediately. Seek medical attention.

All personnel handling Antitubercular agent-19 must be thoroughly trained on these procedures and the potential hazards involved. Regular review of safety protocols and adherence to these guidelines are essential for maintaining a safe laboratory environment.

References

• 1. benchchem.com [benchchem.com]
• 2. Personal protective equipment and clothing - Tuberculosis Laboratory Biosafety Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Personal Protective Equipment [PPE] Use in TB Lab Settings | Knowledge Base [ntep.in]
• 4. Essential biosafety measures for TB laboratories - Tuberculosis Laboratory Biosafety Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. 2.1.3 Personal protective equipment | TB Knowledge Sharing [tbksp.who.int]
• 6. benchchem.com [benchchem.com]
• 7. aphl.org [aphl.org]
• 8. Safety equipment - Tuberculosis Laboratory Biosafety Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. 2.5 Waste handling | TB Knowledge Sharing [tbksp.who.int]